Methyl 3,4,5-trimethoxybenzoate-d9

Core Science & Biosynthesis

An In-depth Technical Guide to Methyl 3,4,5-trimethoxybenzoate-d9

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 3,4,5-trimethoxybenzoate-d9 is the deuterated form of Methyl 3,4,5-trimethoxybenzoate, a key synthetic intermediate in the pharmaceutical industry. Its primary application is as a stable isotope-labeled internal standard for the quantitative analysis of various compounds, most notably the antibiotic Trimethoprim, in biological matrices using mass spectrometry-based techniques. The incorporation of nine deuterium (B1214612) atoms provides a distinct mass shift, facilitating accurate and precise quantification in complex samples. This guide provides a comprehensive overview of its chemical properties, a detailed synthesis methodology, and its application in bioanalytical methods.

Chemical and Physical Properties

Methyl 3,4,5-trimethoxybenzoate-d9 shares similar physical and chemical properties with its non-deuterated analog, with the key difference being its increased molecular weight due to the presence of deuterium. These properties are crucial for its use in analytical chemistry.

Property	Value (Methyl 3,4,5-trimethoxybenzoate-d9)	Value (Methyl 3,4,5-trimethoxybenzoate)
Molecular Formula	C₁₁H₅D₉O₅	C₁₁H₁₄O₅
Molecular Weight	235.28 g/mol	226.23 g/mol [1]
CAS Number	1182838-07-8	1916-07-0[1]
Appearance	White to off-white solid	White to light yellow powder[2]
Melting Point	Not specified (expected to be similar to non-deuterated form)	82-84 °C
Boiling Point	Not specified (expected to be similar to non-deuterated form)	274-275 °C
Isotopic Enrichment	≥98 atom % D	Not Applicable

Synthesis of Methyl 3,4,5-trimethoxybenzoate-d9

The synthesis of Methyl 3,4,5-trimethoxybenzoate-d9 is analogous to the synthesis of its non-deuterated counterpart, which typically starts from gallic acid. The key modification is the use of a deuterated methylating agent to introduce the nine deuterium atoms onto the three methoxy (B1213986) groups.

Synthetic Pathway

The overall synthetic pathway involves two main steps: esterification of gallic acid followed by etherification using a deuterated methyl source.

Caption: Synthetic pathway for Methyl 3,4,5-trimethoxybenzoate-d9.

Experimental Protocol (Adapted from patents for the non-deuterated synthesis)

This protocol is a logical adaptation for the synthesis of the deuterated compound and may require optimization.

Step 1: Esterification of Gallic Acid to Methyl Gallate

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add gallic acid (1 equivalent), methanol (excess, as solvent), and a catalytic amount of concentrated sulfuric acid.

• Reaction: Heat the mixture to reflux and maintain for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature. Reduce the volume of methanol under reduced pressure.

• Purification: Add water to the residue to precipitate the product. Filter the solid, wash with cold water to remove any remaining acid, and dry under vacuum to obtain methyl gallate.

Step 2: Per-O-methylation of Methyl Gallate with a Deuterated Methylating Agent

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve methyl gallate (1 equivalent) in a suitable polar aprotic solvent such as N,N-dimethylformamide (DMF) or acetone.

• Addition of Base: Add an excess of a suitable base, such as anhydrous potassium carbonate (K₂CO₃) or sodium hydride (NaH).

• Methylation: Add a deuterated methylating agent, such as deuterated methyl iodide (CD₃I) or deuterated dimethyl sulfate (B86663) ((CD₃)₂SO₄), dropwise to the suspension at room temperature. An excess of the methylating agent (at least 3 equivalents) is required to ensure complete methylation of the three hydroxyl groups.

• Reaction: Stir the reaction mixture at room temperature or slightly elevated temperature (e.g., 40-60 °C) until the reaction is complete (monitor by TLC).

• Work-up: Quench the reaction by the slow addition of water.

• Extraction: Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., methanol/water) or by column chromatography on silica (B1680970) gel to yield pure Methyl 3,4,5-trimethoxybenzoate-d9.

Application in Bioanalysis: Internal Standard for Trimethoprim Quantification

Methyl 3,4,5-trimethoxybenzoate-d9 is an ideal internal standard for the quantification of Trimethoprim in biological samples due to its structural relationship and co-elution properties in liquid chromatography. As a precursor in some synthetic routes to Trimethoprim, it shares the core trimethoxybenzene moiety.

Experimental Workflow for Sample Analysis

The following workflow outlines the general procedure for using Methyl 3,4,5-trimethoxybenzoate-d9 as an internal standard in a typical bioanalytical method for Trimethoprim.

Caption: Workflow for bioanalysis of Trimethoprim using a deuterated internal standard.

Detailed Bioanalytical Method (Adapted from a validated LC-MS/MS method for Trimethoprim)

This protocol is adapted from a published method for Trimethoprim and should be validated for specific laboratory conditions.

Sample Preparation (Protein Precipitation)

• To 100 µL of plasma sample in a microcentrifuge tube, add 20 µL of the internal standard working solution (Methyl 3,4,5-trimethoxybenzoate-d9 in methanol).

• Add 300 µL of acetonitrile (B52724) to precipitate the plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Parameters

Parameter	Recommended Conditions
LC Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	Start with 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then return to initial conditions and equilibrate.
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MS/MS Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	Trimethoprim: m/z 291.1 → 230.1Methyl 3,4,5-trimethoxybenzoate-d9: m/z 236.3 → 199.2 (Predicted)

Note: The MRM transition for Methyl 3,4,5-trimethoxybenzoate-d9 is predicted and should be optimized experimentally.

Calibration and Quantification

A calibration curve is constructed by plotting the ratio of the peak area of Trimethoprim to the peak area of Methyl 3,4,5-trimethoxybenzoate-d9 against the concentration of Trimethoprim standards. The concentration of Trimethoprim in unknown samples is then determined from this curve.

Conclusion

Methyl 3,4,5-trimethoxybenzoate-d9 is a valuable tool for researchers and scientists in the field of drug development and bioanalysis. Its role as a stable isotope-labeled internal standard ensures the accuracy and reliability of quantitative methods for Trimethoprim and potentially other structurally related compounds. The synthetic and analytical methodologies outlined in this guide provide a solid foundation for its practical application in a laboratory setting. As with any analytical method, proper validation is crucial to ensure data integrity and compliance with regulatory standards.

References

• 1. resolvemass.ca [resolvemass.ca]
• 2. researchgate.net [researchgate.net]

Methyl 3,4,5-trimethoxybenzoate-d9 chemical properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and analysis of Methyl 3,4,5-trimethoxybenzoate-d9. This deuterated analog is a critical tool for researchers, particularly in the field of drug development, where it serves as an invaluable internal standard for pharmacokinetic and metabolic studies of compounds containing the 3,4,5-trimethoxybenzoyl moiety, most notably the antibiotic Trimethoprim.

Core Chemical Properties

Methyl 3,4,5-trimethoxybenzoate-d9 is the deuterated form of Methyl 3,4,5-trimethoxybenzoate, where the nine hydrogen atoms of the three methoxy (B1213986) groups are replaced with deuterium. This isotopic labeling provides a distinct mass signature, making it an ideal internal standard for mass spectrometry-based quantification.

Property	Value	Source
Molecular Formula	C₁₁H₅D₉O₅	N/A
Molecular Weight	235.28 g/mol	[1]
CAS Number	1182838-07-8	[1]
Isotopic Purity	Typically ≥98 atom % D	[1]
Appearance	White to off-white solid	[2]
Melting Point (unlabeled)	82-84 °C	N/A
Boiling Point (unlabeled)	274-275 °C	N/A
Solubility	Soluble in organic solvents such as methanol (B129727), ethanol, and ethyl acetate.	N/A

Synthesis of Methyl 3,4,5-trimethoxybenzoate-d9

The synthesis of Methyl 3,4,5-trimethoxybenzoate-d9 is analogous to its non-deuterated counterpart, with the key difference being the use of a deuterated methylating agent. The most common starting material is gallic acid.

Experimental Protocol: Two-Step Synthesis from Gallic Acid

Step 1: Esterification of Gallic Acid

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve gallic acid in an excess of methanol.

• Catalysis: Slowly add a catalytic amount of a strong acid, such as concentrated sulfuric acid.

• Reflux: Heat the mixture to reflux and maintain for several hours until the reaction is complete (monitored by TLC).

• Work-up: Cool the reaction mixture and remove the excess methanol under reduced pressure. Neutralize the residue with a weak base (e.g., sodium bicarbonate solution) and extract the product, methyl gallate, with an organic solvent like ethyl acetate.

• Purification: Dry the organic layer over anhydrous sodium sulfate (B86663), filter, and concentrate to yield crude methyl gallate. The product can be further purified by recrystallization.

Step 2: Deuteromethylation of Methyl Gallate

• Reaction Setup: In a dry, inert atmosphere (e.g., under nitrogen or argon), dissolve the purified methyl gallate in a suitable polar aprotic solvent such as anhydrous N,N-dimethylformamide (DMF) or acetone.

• Base: Add a suitable base, such as anhydrous potassium carbonate, to deprotonate the phenolic hydroxyl groups.

• Deuteromethylation: Add a deuterated methylating agent, such as deuterated methyl iodide (CD₃I) or deuterated dimethyl sulfate ((CD₃)₂SO₄), dropwise to the reaction mixture.

• Reaction: Stir the mixture at room temperature or with gentle heating until the reaction is complete (monitored by TLC).

• Work-up: Quench the reaction by adding water. Extract the product, Methyl 3,4,5-trimethoxybenzoate-d9, with an organic solvent.

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel or by recrystallization to yield the final, high-purity Methyl 3,4,5-trimethoxybenzoate-d9.

References

• 1. Trimethoprim | C14H18N4O3 | CID 5578 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3,4,5-Trimethoxybenzaldehyde from Gallic Acid - [www.rhodium.ws] [chemistry.mdma.ch]

An In-depth Technical Guide to Methyl 3,4,5-trimethoxybenzoate-d9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 3,4,5-trimethoxybenzoate-d9, a deuterated analog of Methyl 3,4,5-trimethoxybenzoate. This document details its structure, formula, and physicochemical properties, alongside experimental protocols for its synthesis and key applications.

Core Concepts: Structure and Properties

Methyl 3,4,5-trimethoxybenzoate-d9 is a stable, isotopically labeled compound where nine hydrogen atoms in the three methoxy (B1213986) groups are replaced with deuterium. This labeling makes it a valuable tool in various research applications, particularly as an internal standard in analytical methods like mass spectrometry, where its distinct mass allows for clear differentiation from its non-deuterated counterpart.

The foundational structure is based on a benzene (B151609) ring substituted with a methyl ester group and three methoxy groups at positions 3, 4, and 5. The deuteration is specifically on the methyl groups of the ether functionalities.

A Technical Guide to the Physical Properties of Methyl 3,4,5-trimethoxybenzoate-d9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of Methyl 3,4,5-trimethoxybenzoate-d9, a deuterated isotropic analogue of Methyl 3,4,5-trimethoxybenzoate (B1228286). This document is intended for use by researchers, scientists, and professionals in drug development who require detailed information for experimental design, analysis, and formulation. The guide includes tabulated physical data, detailed experimental protocols for property determination, and workflow diagrams for clarity.

Compound Overview

Methyl 3,4,5-trimethoxybenzoate is a key organic intermediate, notably used in the synthesis of the antibacterial drug Trimethoprim.[1] The deuterated form, Methyl 3,4,5-trimethoxybenzoate-d9, serves as an invaluable internal standard for mass spectrometry-based quantitative analyses (e.g., LC-MS) in pharmacokinetic and metabolic studies. The nine deuterium (B1214612) atoms on the methoxy (B1213986) groups provide a distinct mass shift, allowing for precise differentiation from the non-labeled endogenous or administered compound.

Physical and Chemical Properties

The primary physical properties of Methyl 3,4,5-trimethoxybenzoate-d9 and its non-deuterated analogue are summarized below. The introduction of nine deuterium atoms results in a predictable increase in molecular weight, while other physical properties such as melting and boiling points are expected to be very similar to the non-deuterated compound.

Property	Methyl 3,4,5-trimethoxybenzoate-d9	Methyl 3,4,5-trimethoxybenzoate (non-deuterated)
Appearance	White to off-white solid	White to light yellow crystalline powder[2][3]
Molecular Formula	(CD₃O)₃C₆H₂COOCH₃	C₁₁H₁₄O₅[4][5]
Molecular Weight	235.28 g/mol	226.23 g/mol [4][5]
CAS Number	1182838-07-8	1916-07-0[4][6]
Melting Point	Not explicitly reported; expected to be ~82-84 °C	82-84 °C[4][6]
Boiling Point	Not explicitly reported; expected to be ~274-275 °C	274-275 °C[4][6]
Solubility	No specific data; expected to be similar to non-deuterated form	Sparingly soluble in water; soluble in ethanol, DMSO, and dichloromethane.[7]
Isotopic Enrichment	≥99 atom % D	Not Applicable

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical properties of solid organic compounds like Methyl 3,4,5-trimethoxybenzoate-d9.

Melting Point Determination

The melting point is a critical indicator of purity. For a pure crystalline solid, the melting range is typically sharp (0.5-1.0°C).[3]

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)[3]

• Capillary tubes (sealed at one end)[3]

• Mortar and pestle

Procedure:

• Sample Preparation: Ensure the sample is completely dry. If the crystals are not fine, gently pulverize a small amount of the compound using a mortar and pestle.[8]

• Packing the Capillary Tube: Tap the open end of a capillary tube into the powdered sample. Invert the tube and tap it on a hard surface to pack the solid into the closed end. The packed sample height should be 2-3 mm.[8]

• Measurement:

  • Place the packed capillary tube into the heating block of the melting point apparatus.

  • Set a heating rate of approximately 10-15°C per minute for a rapid initial determination to find the approximate melting range.[3]

  • Allow the apparatus to cool. Using a new sample, repeat the measurement. Heat rapidly to about 20°C below the approximate melting point.

  • Reduce the heating rate to 1-2°C per minute to allow for thermal equilibrium.[9]

• Data Recording: Record the temperature at which the first droplet of liquid appears (T₁) and the temperature at which the entire sample becomes a liquid (T₂). The melting point is reported as the range T₁ - T₂.

Boiling Point Determination

While Methyl 3,4,5-trimethoxybenzoate is a solid at room temperature, its boiling point can be determined under atmospheric or reduced pressure. The Thiele tube method is suitable for small sample quantities.[10]

Apparatus:

• Thiele tube

• High-boiling point mineral oil or silicone oil

• Thermometer

• Small test tube (e.g., 75x10 mm)

• Capillary tube (sealed at one end)

• Bunsen burner or micro-burner

Procedure:

• Sample Preparation: Add 0.5-1 mL of the molten compound (or a solution in a high-boiling solvent) to the small test tube.

• Assembly: Place a capillary tube, sealed end up, into the test tube containing the liquid. Attach the test tube to a thermometer using a rubber band or wire, ensuring the sample is level with the thermometer bulb.[11]

• Heating: Clamp the assembly in a Thiele tube filled with oil, ensuring the sample is fully immersed. Gently heat the side arm of the Thiele tube with a burner.[11] The convection currents in the oil will ensure uniform heating.[11]

• Observation: As the temperature rises, air trapped in the capillary tube will bubble out. Continue heating until a steady and rapid stream of bubbles emerges from the capillary tip.[10]

• Data Recording: Remove the heat source. The stream of bubbles will slow and stop. The boiling point is the temperature at which the liquid just begins to enter the capillary tube.[11] This occurs when the vapor pressure of the substance equals the atmospheric pressure.

Solubility Determination

A qualitative assessment of solubility provides insight into the compound's polarity and is crucial for selecting appropriate solvents for reactions, purification, and analysis.

Apparatus:

• Small test tubes (e.g., 10x75 mm)

• Graduated pipette or dropper

• Vortex mixer

• A range of solvents (e.g., water, ethanol, acetone, dichloromethane, hexane)

Procedure:

• Sample Preparation: Place approximately 20-30 mg of the solid compound into a test tube.[12]

• Solvent Addition: Add 1 mL of the chosen solvent to the test tube.[13]

• Mixing: Vigorously shake or vortex the tube for 30-60 seconds to ensure thorough mixing.[14]

• Observation: Observe the sample. Classify the solubility as:

  • Soluble: The solid completely dissolves, leaving a clear solution.

  • Partially Soluble: A significant portion of the solid dissolves, but some remains undissolved.

  • Insoluble: The solid does not appear to dissolve at all.[14]

• Systematic Testing: A systematic approach is often used, starting with water, then moving to organic solvents of varying polarity. For compounds with acidic or basic functional groups, solubility in aqueous acid (e.g., 5% HCl) and base (e.g., 5% NaOH) should also be tested.[15][16]

Workflows and Relationships

The following diagrams illustrate key conceptual and experimental workflows related to Methyl 3,4,5-trimethoxybenzoate and its deuterated analogue.

Caption: Relationship between the starting material, the target analyte, and its deuterated internal standard used in quantitative analysis.

Caption: A generalized workflow for the systematic determination and reporting of the physical properties of a solid organic compound.

Synthesis Overview

Methyl 3,4,5-trimethoxybenzoate is typically synthesized from gallic acid. Industrial methods often involve a two-step process: first, a methylation reaction with a reagent like dimethyl sulfate (B86663) to produce 3,4,5-trimethoxybenzoic acid, followed by an esterification reaction with methanol.[17] One-step methods have also been developed, reacting gallic acid directly with a methylating agent in the presence of a condensation agent.[17] A common laboratory and industrial synthesis involves the reaction of gallic acid with dimethyl sulfate in the presence of potassium carbonate in DMF.[18]

Caption: A simplified diagram of the common two-step synthesis of Methyl 3,4,5-trimethoxybenzoate from gallic acid.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. CN105732375A - Method for synthesizing methyl 3,4,5-trimethoxybenzoate from gallic acid - Google Patents [patents.google.com]
• 3. chem.ucalgary.ca [chem.ucalgary.ca]
• 4. 3,4,5-トリメトキシ安息香酸メチル 98% | Sigma-Aldrich [sigmaaldrich.com]
• 5. scbt.com [scbt.com]
• 6. Methyl 3,4,5-trimethoxybenzoate | 1916-07-0 [chemicalbook.com]
• 7. solubilityofthings.com [solubilityofthings.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. chm.uri.edu [chm.uri.edu]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 12. www1.udel.edu [www1.udel.edu]
• 13. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 14. saltise.ca [saltise.ca]
• 15. scribd.com [scribd.com]
• 16. chem.ucalgary.ca [chem.ucalgary.ca]
• 17. CN105732374A - Method for synthesizing methyl 3,4,5-trimethoxybenzoate by using one-step method - Google Patents [patents.google.com]
• 18. 3,4,5-Trimethoxybenzaldehyde from Gallic Acid - [www.rhodium.ws] [chemistry.mdma.ch]

In-Depth Technical Guide: Methyl 3,4,5-trimethoxybenzoate-d9 (CAS Number 1182838-07-8)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 3,4,5-trimethoxybenzoate-d9, a deuterated stable isotope-labeled internal standard. It is intended for use by researchers, scientists, and drug development professionals in bioanalytical studies, particularly those involving liquid chromatography-mass spectrometry (LC-MS/MS) for quantitative analysis.

Core Compound Information

Methyl 3,4,5-trimethoxybenzoate-d9 is the deuterated form of Methyl 3,4,5-trimethoxybenzoate, a key intermediate in the synthesis of the antibiotic trimethoprim (B1683648). The incorporation of nine deuterium (B1214612) atoms provides a distinct mass shift, making it an ideal internal standard for the accurate quantification of its non-labeled counterpart or related analytes in complex biological matrices. The use of a stable isotope-labeled internal standard is a critical component of robust bioanalytical method validation, as it effectively compensates for variability in sample preparation, matrix effects, and instrument response.

Quantitative Data

The following table summarizes the key quantitative data for Methyl 3,4,5-trimethoxybenzoate-d9. This information is critical for accurate preparation of standards and interpretation of analytical data.

Parameter	Value	Reference
CAS Number	1182838-07-8	CDN Isotopes
Molecular Formula	C₁₁H₅D₉O₅	CDN Isotopes
Molecular Weight	235.28 g/mol	CDN Isotopes
Isotopic Enrichment	≥98 atom % D	CDN Isotopes
CAS Number (Unlabeled)	1916-07-0	CDN Isotopes

Note: Specific values for purity and isotopic distribution may vary by batch. It is recommended to consult the Certificate of Analysis provided by the supplier for lot-specific data.

Principle of Application: Isotope Dilution Mass Spectrometry

Methyl 3,4,5-trimethoxybenzoate-d9 serves as an internal standard in isotope dilution mass spectrometry. This technique is considered the gold standard for quantitative bioanalysis due to its high precision and accuracy. The fundamental principle is the addition of a known amount of the stable isotope-labeled standard to the sample at the earliest stage of the analytical workflow. Because the deuterated standard is chemically identical to the analyte, it experiences the same processing and analysis variations, including extraction efficiency, matrix effects (ion suppression or enhancement), and injection volume inconsistencies. The mass spectrometer can differentiate between the analyte and the internal standard based on their mass-to-charge (m/z) ratio. By measuring the ratio of the analyte's signal to the internal standard's signal, a highly accurate and precise quantification can be achieved.

Logical Workflow for Bioanalytical Quantification

The following diagram illustrates the typical workflow for using a deuterated internal standard in a bioanalytical LC-MS/MS assay.

Caption: A typical bioanalytical workflow using a deuterated internal standard.

Experimental Protocols

The following is a representative experimental protocol for the quantification of an analyte (e.g., trimethoprim or a related compound) in human plasma using Methyl 3,4,5-trimethoxybenzoate-d9 as an internal standard. This protocol is a general guideline and may require optimization for specific analytes, matrices, and instrumentation.

Materials and Reagents

• Methyl 3,4,5-trimethoxybenzoate-d9 (Internal Standard)

• Analyte of interest (e.g., Trimethoprim)

• Human plasma (with appropriate anticoagulant)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Deionized water (18.2 MΩ·cm)

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of the analyte standard and dissolve it in 10 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of Methyl 3,4,5-trimethoxybenzoate-d9 and dissolve it in 10 mL of methanol.

• Working Solutions: Prepare serial dilutions of the analyte stock solution in a 50:50 (v/v) mixture of methanol and water to create calibration standards and quality control (QC) samples at appropriate concentrations. Prepare a working solution of the internal standard at a concentration of 100 ng/mL in acetonitrile.

Sample Preparation (Protein Precipitation)

• To 50 µL of plasma sample (calibration standard, QC, or unknown), add 150 µL of the internal standard working solution (in acetonitrile).

• Vortex the mixture vigorously for 1 minute to precipitate plasma proteins.

• Centrifuge the samples at 12,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions (Illustrative)

• LC System: A high-performance or ultra-high-performance liquid chromatography system.

• Column: A suitable C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A suitable gradient to achieve separation of the analyte from matrix components.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• MS System: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• MRM Transitions: Optimized for the specific analyte and Methyl 3,4,5-trimethoxybenzoate-d9.

Bioanalytical Method Validation

A comprehensive validation of the bioanalytical method should be performed in accordance with regulatory guidelines (e.g., FDA, EMA). Key validation parameters include:

• Selectivity and Specificity

• Calibration Curve (Linearity and Range)

• Accuracy and Precision (Intra- and Inter-day)

• Matrix Effect

• Recovery

• Stability (Freeze-thaw, short-term, long-term, and post-preparative)

Signaling Pathways and Logical Relationships

As an internal standard, Methyl 3,4,5-trimethoxybenzoate-d9 does not directly participate in signaling pathways. However, it is a critical tool for accurately measuring the levels of its non-deuterated counterpart or related analytes that may be involved in such pathways. For instance, if used to quantify an inhibitor of a specific enzyme in a signaling cascade, the accuracy of the concentration measurement is paramount for understanding the dose-response relationship and the downstream effects on the pathway.

Decision Tree for Internal Standard Selection

The choice of an appropriate internal standard is a critical decision in bioanalytical method development. The following diagram illustrates the logical process that leads to the selection of a stable isotope-labeled internal standard.

Caption: Decision tree for internal standard selection in bioanalytical methods.

Synthesis of Methyl 3,4,5-trimethoxybenzoate-d9: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of Methyl 3,4,5-trimethoxybenzoate-d9, a deuterated analog of an important organic intermediate. This compound is valuable in various research and development applications, including its use as an internal standard in pharmacokinetic studies and as a building block in the synthesis of complex deuterated molecules for metabolic profiling. This document outlines the probable synthetic routes, detailed experimental protocols adapted from established methods for the non-deuterated analog, and expected analytical data.

Synthetic Strategies

The synthesis of Methyl 3,4,5-trimethoxybenzoate-d9 typically commences from gallic acid. The core of the synthesis involves the introduction of three deuterated methyl groups onto the hydroxyl moieties and a final esterification of the carboxylic acid. Two primary strategies can be employed: a two-step synthesis involving the formation of 3,4,5-Trimethoxybenzoic acid-d9 as an intermediate, or a more direct one-pot synthesis.

The key to preparing the deuterated analog is the use of a deuterated methylating agent, such as dimethyl sulfate-d6 or methyl iodide-d3. For the purpose of this guide, we will focus on a common and effective two-step approach.

Experimental Protocols

The following protocols are adapted from established methods for the synthesis of the non-deuterated Methyl 3,4,5-trimethoxybenzoate (B1228286).[1][2][3][4] Researchers should exercise appropriate caution and optimize reaction conditions as necessary.

Step 1: Synthesis of 3,4,5-Trimethoxybenzoic Acid-d9

This step focuses on the exhaustive methylation of the hydroxyl groups of gallic acid using a deuterated methylating agent.

Materials:

• Gallic acid

• Dimethyl sulfate-d6 (or Methyl iodide-d3)

• Sodium hydroxide (B78521)

• Hydrochloric acid

• Diethyl ether

• Water

Procedure:

• In a three-necked flask equipped with a reflux condenser, stirrer, and dropping funnel, dissolve 1 mole of gallic acid in a solution of 3.75 moles of 10% sodium hydroxide with vigorous stirring.[4]

• Cool the mixture in an ice bath to maintain a temperature below 40°C.[4]

• Carefully add 3 moles of dimethyl sulfate-d6 dropwise to the solution while maintaining the temperature.[4]

• After the addition is complete, continue stirring and allow the reaction to proceed to completion. To ensure full reaction and to destroy any remaining dimethyl sulfate-d6, the mixture can be gently heated.

• Cool the reaction mixture to room temperature and acidify with hydrochloric acid to precipitate the product.

• The crude 3,4,5-Trimethoxybenzoic acid-d9 can be recovered by filtration and washed with cold water.

• Further purification can be achieved by recrystallization or by extraction with diethyl ether from the acidified aqueous solution.[4]

Step 2: Synthesis of Methyl 3,4,5-trimethoxybenzoate-d9

This final step involves the esterification of the deuterated carboxylic acid intermediate.

Materials:

• 3,4,5-Trimethoxybenzoic acid-d9

• Methanol (B129727)

• Concentrated sulfuric acid

• Toluene (B28343)

Procedure:

• In a round-bottom flask, suspend the dried 3,4,5-Trimethoxybenzoic acid-d9 in methanol.

• Add a catalytic amount of concentrated sulfuric acid to the mixture.

• Heat the mixture to reflux for 2 hours.[2]

• After reflux, cool the solution and reduce the volume of methanol by distillation.

• The crude product, Methyl 3,4,5-trimethoxybenzoate-d9, will precipitate out of the solution.

• The solid can be collected by suction filtration and washed with toluene to remove impurities.[2][3]

• The final product can be further purified by recrystallization from methanol to yield a white crystalline solid.[1][2]

Synthetic Workflow

Caption: Two-step synthesis of Methyl 3,4,5-trimethoxybenzoate-d9.

Data Summary

The following table summarizes the expected quantitative data for the synthesis of Methyl 3,4,5-trimethoxybenzoate-d9. The molecular weight and isotopic enrichment are key parameters for the deuterated compound. The physical properties are based on the non-deuterated analog and are expected to be very similar.

Parameter	Value	Reference
Chemical Name	Methyl 3,4,5-trimethoxybenzoate-d9
Synonym	3,4,5-Trimethoxybenzoic Acid-d9 Methyl Ester	[5]
Molecular Formula	C10H3D9O5	[5]
Molecular Weight	221.25 g/mol	[5][6]
Isotopic Enrichment	Typically >98 atom % D	[7]
Appearance	White to off-white crystalline solid	[1]
Melting Point	82-84 °C (for non-deuterated)
Boiling Point	274-275 °C (for non-deuterated)

Conclusion

The synthesis of Methyl 3,4,5-trimethoxybenzoate-d9 is a feasible process for laboratories equipped for organic synthesis. The adaptation of established protocols for the non-deuterated compound, primarily through the substitution of a deuterated methylating agent, allows for the efficient production of this valuable labeled compound. Careful execution of the experimental procedures and appropriate purification steps are crucial for obtaining a high-purity product suitable for demanding research applications in drug development and metabolic studies.

References

• 1. CN105732374A - Method for synthesizing methyl 3,4,5-trimethoxybenzoate by using one-step method - Google Patents [patents.google.com]
• 2. CN105732375A - Method for synthesizing methyl 3,4,5-trimethoxybenzoate from gallic acid - Google Patents [patents.google.com]
• 3. Method for synthesizing methyl 3,4,5-trimethoxybenzoate from gallic acid - Eureka | Patsnap [eureka.patsnap.com]
• 4. prepchem.com [prepchem.com]
• 5. chemwhat.com [chemwhat.com]
• 6. 3,4,5-Trimethoxybenzoic Acid-d9 | C10H12O5 | CID 12227853 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. cdnisotopes.com [cdnisotopes.com]

The Gold Standard of Quantification: A Technical Guide to Deuterated Standards for Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern analytical chemistry, particularly within pharmaceutical and clinical research, the precise and accurate quantification of molecules in complex biological matrices is paramount. This technical guide provides an in-depth exploration of the principles, applications, and methodologies surrounding the use of deuterated internal standards in mass spectrometry. By leveraging the unique properties of stable isotopes, these standards offer unparalleled reliability in quantitative analysis, ensuring data integrity and confidence in results.

Core Principles: Isotope Dilution and Co-elution

Deuterated internal standards are chemically identical to the analyte of interest, with the key distinction being the substitution of one or more hydrogen atoms with its stable isotope, deuterium (B1214612) (²H). This subtle yet significant modification allows the internal standard to be distinguished from the analyte by a mass spectrometer due to its higher mass. The foundational principle behind their use is isotopic dilution, where a known amount of the deuterated standard is introduced to a sample at the earliest stage of preparation.

Because the deuterated standard shares the same physicochemical properties as the analyte, it experiences identical conditions during sample processing and analysis.[1] This includes extraction efficiency, ionization suppression or enhancement in the mass spectrometer's source, and chromatographic retention time. By co-eluting with the analyte, the deuterated internal standard acts as a perfect proxy, enabling the accurate correction of variations that can occur during the analytical workflow.[1]

Advantages of Employing Deuterated Standards

The use of deuterated internal standards is widely regarded as the gold standard in quantitative bioanalysis for several key reasons:

• Correction for Matrix Effects : Biological matrices like plasma and whole blood are complex and can significantly impact the ionization efficiency of an analyte.[2] Since a deuterated standard has the same chemical properties as the analyte, it experiences the same degree of ion suppression or enhancement, allowing for precise correction.[2]

• Compensation for Sample Preparation Variability : Analyte loss can occur at various stages of sample preparation, including protein precipitation, liquid-liquid extraction, or solid-phase extraction. A deuterated standard, when added at the beginning of the workflow, experiences the same losses as the analyte, ensuring that the ratio between the two remains constant.

• Improved Assay Robustness and Throughput : By minimizing variability, deuterated standards contribute to more robust and reliable bioanalytical methods. This increased robustness can lead to higher sample throughput and a lower rate of failed analytical runs.[3]

• Enhanced Accuracy and Precision : The ability of deuterated standards to correct for multiple sources of error results in significantly improved accuracy and precision of the quantitative data, which is crucial for making informed decisions in drug development and clinical research.[1]

Quantitative Data Presentation

The inclusion of deuterated internal standards in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods consistently yields high-quality quantitative data. The following tables summarize typical performance characteristics from validated bioanalytical methods for a variety of analytes and matrices.

Table 1: Performance Characteristics for the Quantification of Immunosuppressants in Whole Blood using Deuterated Internal Standards

Analyte	Linearity Range (ng/mL)	LLOQ (ng/mL)	Intra-Assay Precision (%RSD)	Inter-Assay Precision (%RSD)	Accuracy (%)
Cyclosporine A	10 - 1000	10	< 5%	< 6%	95 - 105%
Tacrolimus	1 - 100	1	< 6%	< 7%	94 - 106%
Sirolimus	1 - 100	1	< 7%	< 8%	93 - 107%
Everolimus	1 - 100	1	< 6%	< 7%	95 - 105%

Data compiled from methods described in reference[1].

Table 2: Performance Characteristics for the Quantification of Steroid Hormones in Human Serum using Deuterated Internal Standards.[4][5]

Analyte	Linearity Range (ng/mL)	LOQ (ng/mL)	Intra-Day Variation (%)	Inter-Day Variation (%)	Recovery (%)
Testosterone	0.1 - 50	0.38	0 - 21.7	0.16 - 11.5	80 - 120
Progesterone	0.1 - 50	0.45	0 - 21.7	0.16 - 11.5	80 - 120
Cortisol	1 - 500	0.75	0 - 21.7	0.16 - 11.5	80 - 120
Estradiol	0.05 - 10	0.14	0 - 21.7	0.16 - 11.5	80 - 120

Table 3: Performance Characteristics for the Quantification of Drugs of Abuse in Human Urine using Deuterated Internal Standards.[3][6][7]

Analyte	Linearity Range (ng/mL)	LLOQ (ng/mL)	Between-Assay RSD (%)	Bias (%)
Morphine	10 - 1000	10	2 - 11	< 20
Cocaine	10 - 1000	10	2 - 11	< 20
Methamphetamine	10 - 1000	10	2 - 11	< 20
THC-COOH	5 - 500	5	2 - 11	< 20

Table 4: Performance Characteristics for the Quantification of Neurotransmitters in Cerebrospinal Fluid (CSF) using Deuterated Internal Standards.[8][9]

Analyte	Linearity Range (ng/mL)	LOD (pg on column)	Intra-day CV (%)	Inter-day CV (%)	Recovery (%)
Dopamine	0.5 - 50	0.1	7.6	11.2	83 - 111
Serotonin	0.5 - 50	0.05	7.6	11.2	83 - 111
Acetylcholine	1 - 100	0.5	7.6	11.2	83 - 111
GABA	5 - 500	1.0	7.6	11.2	83 - 111

Synthesis of Deuterated Standards

The synthesis of high-purity deuterated standards is a critical step in their application. Common methods include:

• Catalytic Deuteration : This method involves the use of a metal catalyst (e.g., palladium, platinum) to facilitate the exchange of hydrogen atoms with deuterium gas (D2).[10]

• Chemical Exchange : This technique utilizes deuterated solvents or reagents to introduce deuterium into the molecule through chemical reactions.[11]

• Custom Synthesis : For complex molecules, a multi-step custom synthesis approach may be necessary, building the molecule from deuterated precursors.[10]

It is crucial to ensure high isotopic purity (typically >98%) to minimize interference from any unlabeled analyte present in the internal standard solution.[12] The position of the deuterium labels is also important; they should be placed on stable, non-exchangeable positions of the molecule to prevent loss of the label during sample processing.[11]

Experimental Protocols

The successful implementation of deuterated internal standards relies on well-developed and validated experimental protocols. Below are examples of common sample preparation techniques.

Protein Precipitation (for Plasma/Whole Blood)

This is a rapid and straightforward method for removing the bulk of proteins from biological fluids.

• Sample Aliquoting : In a microcentrifuge tube, add 100 µL of the biological sample (e.g., plasma, whole blood).

• Internal Standard Spiking : Add a small, fixed volume (e.g., 10 µL) of the deuterated internal standard solution at a known concentration.

• Vortexing : Briefly vortex the tube to ensure thorough mixing.

• Precipitation : Add 300 µL of cold acetonitrile (B52724) to precipitate the proteins.

• Vortexing : Vigorously vortex the tube for 30 seconds.

• Centrifugation : Centrifuge the sample at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer : Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.[13]

Solid-Phase Extraction (SPE) (for Urine/Plasma)

SPE provides a more thorough cleanup than protein precipitation and can be used to concentrate the analyte.

• Cartridge Conditioning : Condition a C18 SPE cartridge by passing 1-2 column volumes of methanol (B129727) followed by 1-2 column volumes of water through the cartridge. Do not allow the cartridge to dry.[14]

• Sample Loading : Load the pre-treated sample (e.g., diluted urine, plasma supernatant from protein precipitation) onto the conditioned SPE cartridge at a slow, steady flow rate (e.g., 0.5–1 mL/min). The deuterated internal standard should be added to the sample prior to loading.[14]

• Washing : Wash the cartridge with a weak solvent (e.g., 5% methanol in water) to remove salts and other polar interferences.

• Elution : Elute the analyte and internal standard with a small volume of a strong organic solvent (e.g., acetonitrile or methanol).

• Evaporation and Reconstitution : Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a solvent compatible with the LC-MS/MS mobile phase.[15]

Tissue Homogenization

For solid samples, homogenization is required to release the analyte and internal standard.

• Tissue Weighing : Accurately weigh a portion of the frozen tissue sample (e.g., 50-100 mg).[16]

• Homogenization : Place the tissue in a bead beating tube with ceramic beads and add a volume of cold 80% methanol containing the deuterated internal standard. Homogenize using a bead beater for approximately 30 seconds.[16]

• Centrifugation : Centrifuge the homogenate to pellet the tissue debris.

• Extraction : Collect the supernatant. The extraction process can be repeated multiple times to ensure complete recovery.

• Further Cleanup : The resulting extract can be further purified using protein precipitation or SPE as described above.

Mandatory Visualizations

Experimental and Logical Workflows

Bioanalytical workflow using a deuterated internal standard.

Logical relationship of how deuterated standards correct for analytical variability.

Signaling Pathway: Arginine Metabolism

Deuterated amino acids, such as deuterated arginine, are used as tracers to study metabolic pathways. By monitoring the incorporation of deuterium into downstream metabolites, researchers can elucidate pathway flux and enzyme activity.

Simplified diagram of the Arginine Metabolism Pathway.

Conclusion

Deuterated internal standards are indispensable tools in modern quantitative mass spectrometry. Their ability to accurately and precisely correct for a wide range of analytical variables makes them the gold standard for bioanalysis in drug development, clinical research, and other scientific disciplines. A thorough understanding of the underlying principles, coupled with meticulous experimental design and validation, empowers researchers to generate high-quality, reliable, and defensible data.

References

• 1. texilajournal.com [texilajournal.com]
• 2. researchgate.net [researchgate.net]
• 3. High-Throughput Comprehensive Quantitative LC-MS/MS Analysis of Common Drugs and Metabolites (62 Compounds) in Human Urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. An LC-MS/MS Methodological Framework for Steroid Hormone Measurement from Human Serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Simultaneous Quantitation of 78 Drugs and Metabolites in Urine with a Dilute-And-Shoot LC-MS-MS Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. LC-MS/MS analysis of twelve neurotransmitters and amino acids in mouse cerebrospinal fluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Sensitive and simultaneous quantification of 16 neurotransmitters and metabolites in murine microdialysate by fast liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. youtube.com [youtube.com]
• 11. benchchem.com [benchchem.com]
• 12. resolvemass.ca [resolvemass.ca]
• 13. benchchem.com [benchchem.com]
• 14. Guide To Solid Phase Extraction (SPE): Step-by-Step Protocol And Method Development Workflow - Blogs - News [alwsci.com]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. southalabama.edu [southalabama.edu]

Isotopic Enrichment of Methyl 3,4,5-trimethoxybenzoate-d9: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic enrichment of Methyl 3,4,5-trimethoxybenzoate-d9, a deuterated analog of a key synthetic intermediate. This document details a feasible synthetic pathway, methods for determining isotopic enrichment, and relevant quantitative data. The information is intended to support researchers in the fields of medicinal chemistry, pharmacology, and drug metabolism studies where isotopically labeled compounds are crucial for tracing and quantifying metabolic pathways.

Introduction

Methyl 3,4,5-trimethoxybenzoate (B1228286) is an important intermediate in the synthesis of various pharmaceuticals, including the antibacterial agent Trimethoprim.[1] The isotopic labeling of this molecule with deuterium (B1214612) to produce Methyl 3,4,5-trimethoxybenzoate-d9, where the nine hydrogen atoms of the three methoxy (B1213986) groups are replaced with deuterium, provides a valuable tool for metabolic studies. Deuterated compounds are widely used in mass spectrometry-based quantitative analyses to study metabolic flux, enhance drug efficacy, and serve as internal standards.[2][3] This guide outlines a robust synthetic approach and analytical methods for the preparation and characterization of high-purity Methyl 3,4,5-trimethoxybenzoate-d9.

Experimental Protocols

The synthesis of Methyl 3,4,5-trimethoxybenzoate-d9 is typically achieved through a two-step process starting from gallic acid. The first step involves the esterification of gallic acid to form methyl gallate, which is then followed by the deuteromethylation of the phenolic hydroxyl groups.

Step 1: Esterification of Gallic Acid to Methyl Gallate

This procedure follows a standard Fischer esterification method.

Materials:

• Gallic acid

• Methanol (B129727)

• Concentrated Sulfuric Acid

• Toluene (B28343)

• Deionized water

Procedure:

• In a four-necked flask, combine 500g of gallic acid with 2000ml of methanol and 25g of concentrated sulfuric acid.[4]

• Heat the mixture to reflux and maintain for 2 hours.[4]

• After reflux, allow the mixture to cool down.

• Concentrate the solution by distillation to remove the excess methanol.[4]

• The resulting solid, crude methyl gallate, is collected by suction filtration.[4]

• To purify, wash the crude methyl gallate with 2500ml of toluene and collect the solid by suction filtration to yield approximately 500g of methyl gallate.[4]

Step 2: Deuteromethylation of Methyl Gallate to Methyl 3,4,5-trimethoxybenzoate-d9

This step utilizes a modified Williamson ether synthesis with a deuterated methylating agent. Deuterated methyl iodide (CD₃I) is a common and effective reagent for this purpose.

Materials:

• Methyl gallate (from Step 1)

• Deuterated methyl iodide (CD₃I)

• Potassium Carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (B1210297)

• Deionized water

• Brine solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve methyl gallate in anhydrous DMF.

• Add a molar excess of anhydrous potassium carbonate to the solution. A typical ratio is 1.5 to 2 equivalents of K₂CO₃ per hydroxyl group.

• Add a molar excess of deuterated methyl iodide (CD₃I). It is recommended to use at least 1.1 equivalents of CD₃I per hydroxyl group to ensure complete methylation.

• Heat the reaction mixture with stirring. A temperature of 60-80°C is generally suitable, and the reaction progress should be monitored by thin-layer chromatography (TLC). The reaction is typically complete within 4-8 hours.

• After completion, cool the reaction mixture to room temperature and pour it into a separatory funnel containing deionized water.

• Extract the aqueous phase three times with ethyl acetate.

• Combine the organic extracts and wash them sequentially with deionized water and brine solution.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude Methyl 3,4,5-trimethoxybenzoate-d9.

• Purify the crude product by recrystallization from methanol or by column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure product.[5]

Data Presentation

The following table summarizes the key quantitative data for Methyl 3,4,5-trimethoxybenzoate-d9.

Parameter	Value	Reference
Molecular Formula	C₁₁H₅D₉O₅	N/A
Molecular Weight	235.28 g/mol	[6]
Isotopic Enrichment	99 atom % D	[6]
Typical Yield	70-85% (for deuteromethylation step)	Estimated based on similar non-deuterated reactions[4]
Appearance	White to off-white solid	[1]
Melting Point	82-84 °C (for non-deuterated)	[7]

Analytical Methods for Isotopic Enrichment Determination

The isotopic enrichment and purity of the final product can be determined using high-resolution mass spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[3]

• High-Resolution Mass Spectrometry (HRMS): ESI-HRMS can be used to determine the isotopic distribution of the deuterated compound. By comparing the measured isotopic cluster with the theoretical distribution for different enrichment levels, the isotopic purity can be accurately calculated.[7][8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The absence or significant reduction of signals corresponding to the methoxy protons (around 3.8-3.9 ppm for the non-deuterated compound) confirms the high level of deuteration.[2]

  • ²H NMR: This technique can directly detect the deuterium nuclei, providing information about the positions and extent of deuteration.[9]

  • ¹³C NMR: The carbon signals of the deuterated methoxy groups will show characteristic splitting patterns due to coupling with deuterium.

Visualization of Experimental Workflow

The following diagram illustrates the synthetic pathway for the isotopic enrichment of Methyl 3,4,5-trimethoxybenzoate-d9.

Caption: Synthetic workflow for Methyl 3,4,5-trimethoxybenzoate-d9.

References

• 1. rsc.org [rsc.org]
• 2. Methyl 3,4,5-trimethoxybenzoate(1916-07-0) 1H NMR [m.chemicalbook.com]
• 3. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. CN105732375A - Method for synthesizing methyl 3,4,5-trimethoxybenzoate from gallic acid - Google Patents [patents.google.com]
• 5. CN105732374A - Method for synthesizing methyl 3,4,5-trimethoxybenzoate by using one-step method - Google Patents [patents.google.com]
• 6. cdnisotopes.com [cdnisotopes.com]
• 7. Determination of the enrichment of isotopically labelled molecules by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Determination of isotope abundance for deuterium-labeled compounds by quantitative 1 H NMR + 2 H NMR - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Technical Guide: Safety and Handling of Methyl 3,4,5-trimethoxybenzoate-d9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, experimental protocols, and biological context for Methyl 3,4,5-trimethoxybenzoate-d9 (MTMB-d9). Given that the primary toxicological and biological activities are associated with the parent molecule, this guide incorporates data from both the deuterated and non-deuterated forms of Methyl 3,4,5-trimethoxybenzoate (B1228286). Isotopic labeling with deuterium (B1214612) is not expected to alter the fundamental chemical hazards.

Section 1: Chemical and Physical Properties

Methyl 3,4,5-trimethoxybenzoate-d9 is the deuterated form of Methyl 3,4,5-trimethoxybenzoate, an organic compound that serves as an important intermediate in the synthesis of various pharmaceuticals, including the antibacterial drug Trimethoprim.[1] Its physical and chemical properties are summarized below.

Property	Value	Reference(s)
Chemical Name	Methyl 3,4,5-trimethoxy-d9-benzoate	[1]
Synonyms	3,4,5-Trimethoxybenzoic Acid-d9, Methyl Ester	[1]
CAS Number	1182838-07-8	[1]
Unlabeled CAS No.	1916-07-0	[1]
Molecular Formula	C₁₁H₅D₉O₅	[1]
Molecular Weight	235.28 g/mol	[1]
Appearance	White to light yellow solid/powder	[2]
Melting Point	82-84 °C	[3]
Boiling Point	274-275 °C	[3]
Storage Temperature	Room Temperature	[1]
Solubility	Soluble in water (est. 2290 mg/L @ 25°C)

Section 2: Safety and Hazard Information

Based on available Safety Data Sheets (SDS), Methyl 3,4,5-trimethoxybenzoate is not classified as a hazardous substance.[3] However, as with any laboratory chemical, appropriate caution should be exercised. The toxicological properties have not been fully investigated.

Hazard Identification and Precautionary Statements

Hazard	Description	Precautionary Measures	Reference(s)
Eye Contact	May cause eye irritation.	Wear safety glasses with side-shields or goggles.	[3]
Skin Contact	May cause skin irritation.	Wear protective gloves and clothing.	[3]
Inhalation	May cause respiratory tract irritation.	Use in a well-ventilated area or with a dust mask.	[3]
Ingestion	May be harmful if swallowed.	Do not ingest. Wash hands thoroughly after handling.

Toxicological Data

Limited quantitative toxicological data is available. The acute toxicity for the non-deuterated compound is reported as follows:

Test	Route	Species	Dose	Reference(s)
LD50	Intravenous	Mouse	100 mg/kg

LD50 (Lethal Dose, 50%) is the dose required to kill half the members of a tested population.

First Aid Measures

Exposure	First Aid Protocol	Reference(s)
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. If irritation persists, get medical advice.	[3]
Skin Contact	Rinse skin with water/shower. If skin irritation occurs, get medical advice.	[3]
Inhalation	Remove person to fresh air and keep comfortable for breathing. If you feel unwell, seek medical advice.	[3]
Ingestion	Rinse mouth out with water. If you feel unwell, seek medical advice.	[3]

Handling and Storage

• Handling : Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide appropriate exhaust ventilation at places where dust is formed.[3]

• Storage : Store at room temperature in a dry, cool, and well-ventilated place. Keep container tightly closed.[1][3]

• Stability : The compound is stable under recommended storage conditions.[1]

Section 3: Experimental Protocols

This section details methodologies for key experiments relevant to the synthesis and biological evaluation of Methyl 3,4,5-trimethoxybenzoate.

Synthesis from Gallic Acid

Methyl 3,4,5-trimethoxybenzoate can be synthesized from gallic acid via esterification followed by methylation. The following diagram and protocol outline a typical one-step laboratory synthesis.

Diagram 1: Synthesis Workflow

Methodology:

• Reaction Setup : To a four-necked flask, add gallic acid, N,N-dimethylformamide (DMF) as a solvent, and potassium carbonate as a base.

• Cooling : Stir the mixture and cool the temperature to below 10°C.

• Methylation : Introduce methyl chloride gas into the reaction mixture.

• Heating : After the addition of methyl chloride, heat the reaction to 55-60°C and maintain for approximately 8 hours.

• Workup : Cool the reaction to room temperature. Concentrate the mixture via distillation to remove the solvent.

• Precipitation : Add water to the concentrated liquid while stirring to precipitate the crude product.

• Filtration : Collect the solid crude product by suction filtration.

• Purification : Recrystallize the crude product from methanol. This involves dissolving the solid in hot methanol, allowing it to cool to room temperature to form crystals, followed by filtration and drying to yield the pure product.

In Vitro Cytotoxicity Assessment (MTT Assay)

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability. Metabolically active cells reduce the yellow tetrazolium salt (MTT) to purple formazan (B1609692) crystals.

Diagram 2: MTT Assay Workflow

Methodology:

• Cell Seeding : Plate cells (e.g., B16F10 melanoma cells) in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours at 37°C.[2]

• Compound Treatment : Prepare serial dilutions of Methyl 3,4,5-trimethoxybenzoate in the appropriate cell culture medium. Replace the existing medium in the wells with the medium containing the test compound.

• Incubation : Incubate the plates for a desired period (e.g., 24 hours).[2]

• MTT Addition : Add 50 µL of MTT solution (1 mg/mL in phosphate-buffered saline) to each well.[2]

• Formazan Formation : Incubate the plate for 4 hours at 37°C to allow for the conversion of MTT to formazan crystals by viable cells.[2]

• Solubilization : Carefully remove the MTT solution and add 100 µL of a solubilizing agent, such as Dimethyl Sulfoxide (DMSO), to each well to dissolve the formazan crystals.[2]

• Data Acquisition : Measure the absorbance of the solution in each well at 570 nm using a microplate reader. The intensity of the purple color is directly proportional to the number of viable cells.

Mushroom Tyrosinase Inhibition Assay

This assay measures the ability of a compound to inhibit the activity of tyrosinase, a key enzyme in melanin (B1238610) synthesis. The assay spectrophotometrically follows the conversion of L-DOPA to dopachrome (B613829).[1]

Methodology:

• Reagent Preparation :

  • Mushroom Tyrosinase: Prepare a solution of the enzyme (e.g., 1000 U/mL) in phosphate (B84403) buffer (pH 6.8).[4]

  • Substrate: Prepare a solution of L-DOPA in phosphate buffer.[1]

  • Test Compound: Prepare various concentrations of Methyl 3,4,5-trimethoxybenzoate.

• Reaction Mixture : In a 96-well plate, mix the tyrosinase enzyme solution with the test compound solution (or a control vehicle).[4]

• Initiation : Add the L-DOPA substrate to initiate the enzymatic reaction.

• Incubation : Incubate the reaction mixture at a controlled temperature (e.g., 35°C) for a set time (e.g., 5-10 minutes).[1]

• Data Acquisition : Measure the formation of dopachrome by reading the absorbance at 475 nm at regular intervals using a spectrophotometer.[1]

• Analysis : The rate of reaction is determined from the linear portion of the absorbance vs. time curve. The percentage of inhibition is calculated by comparing the rate of the reaction with the inhibitor to the rate of the control reaction.

Antioxidant Activity (DPPH Radical Scavenging Assay)

The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a common method to evaluate the antioxidant capacity of a compound. Antioxidants donate a hydrogen atom to the stable DPPH radical, reducing it and causing a color change from purple to yellow, which is measured spectrophotometrically.[5]

Methodology:

• DPPH Solution : Prepare a working solution of DPPH in methanol or ethanol (B145695) (e.g., 0.1 mM). The solution should be freshly prepared and protected from light.[5]

• Sample Preparation : Prepare various concentrations of Methyl 3,4,5-trimethoxybenzoate in a suitable solvent. A known antioxidant, such as ascorbic acid, should be used as a positive control.[5]

• Reaction : Mix the sample solution with an equal volume of the DPPH working solution.[5]

• Incubation : Incubate the mixture in the dark at room temperature for a specified time (e.g., 30 minutes).[5][6]

• Data Acquisition : Measure the absorbance of the solution at 517 nm.[5][6]

• Analysis : The percentage of DPPH radical scavenging activity is calculated using the formula: [(A_control - A_sample) / A_control] x 100, where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance with the sample. The IC50 value (the concentration required to scavenge 50% of the DPPH radicals) can then be determined.

Section 4: Biological Activity and Mechanism of Action

Methyl 3,4,5-trimethoxybenzoate has demonstrated biological activity as an antimelanogenic and antioxidant agent.[7][8] Its primary mechanism of action in inhibiting pigmentation is through the inhibition of tyrosinase, the rate-limiting enzyme in the melanogenesis pathway.[7][8]

Melanogenesis Signaling Pathway

Melanogenesis is stimulated by signals such as α-melanocyte-stimulating hormone (α-MSH), which binds to the MC1R receptor. This initiates a cAMP-dependent pathway that leads to the phosphorylation of CREB. Activated CREB upregulates the expression of MITF, the master transcriptional regulator of melanogenic genes, including Tyrosinase (TYR), TRP-1, and TRP-2. These enzymes catalyze the conversion of tyrosine to melanin within melanosomes. Methyl 3,4,5-trimethoxybenzoate can inhibit this process by directly reducing the activity of the tyrosinase enzyme.[7][8]

Diagram 3: Mechanism of Tyrosinase Inhibition

This guide is intended for informational purposes for laboratory research and development professionals. All procedures should be conducted in accordance with institutional safety policies and standard laboratory practices.

References

• 1. Purification and Characterization of Melanogenic Enzyme Tyrosinase from Button Mushroom - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antimelanogenesis Effect of Methyl Gallate through the Regulation of PI3K/Akt and MEK/ERK in B16F10 Melanoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lobachemie.com [lobachemie.com]
• 4. sphinxsai.com [sphinxsai.com]
• 5. acmeresearchlabs.in [acmeresearchlabs.in]
• 6. Synthesis and Evaluation of the Antioxidant Activity of Lipophilic Phenethyl Trifluoroacetate Esters by In Vitro ABTS, DPPH and in Cell-Culture DCF Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antimelanogenic and antioxidant effects of trimethoxybenzene derivatives: methyl 3,4,5-trimethoxybenzoate, ethyl 3,4,5-trimethoxybenzoate, methyl 3,4,5-trimethoxycinnamate, and ethyl 3,4,5-trimethoxycinnamate -Journal of Applied Biological Chemistry [koreascience.kr]
• 8. Antimelanogenic and antioxidant effects of trimethoxybenzene derivatives: methyl 3,4,5-trimethoxybenzoate, ethyl 3,4,5-trimethoxybenzoate, methyl 3,4,5-trimethoxycinnamate, and ethyl 3,4,5-trimethoxycinnamate -Journal of Applied Biological Chemistry | Korea Science [koreascience.kr]

The Indispensable Role of Deuterated Compounds in Modern Research: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern scientific research, particularly within the realms of analytical chemistry, structural biology, and pharmaceutical development, the strategic use of deuterated compounds has become a cornerstone for achieving high-precision and insightful results. Deuterated compounds, in which one or more hydrogen atoms (¹H) are replaced by their stable, heavier isotope, deuterium (B1214612) (²H or D), offer a unique set of physicochemical properties that researchers can exploit to overcome analytical challenges and gain deeper mechanistic insights. This technical guide provides a comprehensive overview of the primary applications of deuterated compounds in research, with a focus on Nuclear Magnetic Resonance (NMR) spectroscopy, mass spectrometry (MS), and their use as metabolic tracers, particularly in the context of drug discovery and development. This guide will delve into the theoretical underpinnings of their utility, provide detailed experimental protocols for their application, and present quantitative data to illustrate their impact.

Enhancing Resolution and Elucidating Structure with Deuterated Compounds in NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled technique for determining the structure and dynamics of molecules in solution. However, for complex biomolecules or in analyses where solvent signals can overwhelm those of the analyte, the use of deuterated compounds is not just beneficial, but often essential.

The Critical Role of Deuterated Solvents

In proton (¹H) NMR, the sheer abundance of protons in non-deuterated solvents would generate a massive signal, obscuring the signals from the analyte of interest.[1][2][3] Deuterated solvents, where most protons are replaced with deuterium, are "invisible" in ¹H NMR spectra because deuterium resonates at a different frequency.[4] This allows for a clear window to observe the analyte's proton signals.[2]

Furthermore, modern NMR spectrometers utilize the deuterium signal from the solvent for field-frequency locking. This process continuously adjusts the magnetic field to compensate for drift, ensuring the stability and high resolution required for complex structural elucidation.[1]

Table 1: Properties of Common Deuterated Solvents for NMR Spectroscopy

Solvent Name	Abbreviation	Chemical Shift of Residual Protons (ppm)	Molecular Weight ( g/mol )	Density (g/mL at 25°C)	Melting Point (°C)	Boiling Point (°C)
Chloroform-d	CDCl₃	7.26	120.38	1.500	-64	61
Deuterium Oxide	D₂O	4.79	20.03	1.107	3.8	101.4
Dimethyl Sulfoxide-d₆	DMSO-d₆	2.50	84.17	1.188	20.2	189
Acetone-d₆	(CD₃)₂CO	2.05	64.13	0.872	-94	56
Methanol-d₄	CD₃OD	3.31, 4.87 (OH)	36.07	0.888	-98	65
Benzene-d₆	C₆D₆	7.16	84.15	0.945	6.8	80
Acetonitrile-d₃	CD₃CN	1.94	44.07	0.844	-44	82

Data sourced from Sigma-Aldrich NMR Solvent Data Chart.[5]

Experimental Protocol: Preparing an NMR Sample with a Deuterated Solvent

• Sample Weighing: Accurately weigh 5-25 mg of the solid sample for a typical ¹H NMR spectrum. For ¹³C NMR, a higher concentration (20-50 mg) may be necessary.[6][7] For liquid samples, a few drops are usually sufficient.[3]

• Solvent Selection: Choose a deuterated solvent that completely dissolves the sample and does not have residual proton signals that overlap with key analyte signals.[6]

• Dissolution: In a clean, dry vial, dissolve the sample in approximately 0.6-1.0 mL of the chosen deuterated solvent.[3][6] Gentle vortexing or sonication can aid dissolution.

• Transfer to NMR Tube: Using a Pasteur pipette, transfer the solution into a clean, dry 5 mm NMR tube. To remove any particulate matter, a small piece of cotton or a Kimwipe can be placed in the pipette to act as a filter.[3][8]

• Volume Adjustment: Ensure the solvent height in the NMR tube is between 4 and 5 cm.[6]

• Capping and Cleaning: Cap the NMR tube securely and wipe the outside with a lint-free tissue to remove any dust or fingerprints.[6]

• Instrument Insertion: The sample is now ready for insertion into the NMR spectrometer for locking, shimming, and data acquisition.[6]

Deuteration of Proteins for Structural and Dynamic Studies

For large proteins (>25 kDa), ¹H-¹H dipolar coupling leads to rapid signal decay and broad, poorly resolved peaks in NMR spectra.[9][10] Replacing non-exchangeable protons with deuterium (perdeuteration) significantly reduces these dipolar interactions, leading to sharper signals and improved spectral quality.[9][11] This is typically achieved by expressing the protein in E. coli grown in a D₂O-based minimal medium.[1][2] This approach has been instrumental in extending the size limit of proteins amenable to NMR analysis and is crucial for studying protein dynamics and interactions.[10]

Experimental Protocol: Production of Highly Deuterated Proteins in E. coli

This protocol is a simplified overview. For detailed steps, refer to specialized literature.[1][2]

• Adaptation of E. coli: Gradually adapt the E. coli expression strain (e.g., BL21(DE3)) to grow in a D₂O-based M9 minimal medium. This is a critical step to ensure robust cell growth.

• Starter Culture: Inoculate a small volume of D₂O-based M9 medium containing appropriate antibiotics with the adapted E. coli and grow overnight.

• Large-Scale Culture: Use the starter culture to inoculate a larger volume of D₂O-based M9 medium. For ¹⁵N and ¹³C labeling, ¹⁵NH₄Cl and ¹³C-glucose are used as the sole nitrogen and carbon sources, respectively.

• Induction: Grow the culture at 37°C to an OD₆₀₀ of ~0.8-1.0. Cool the culture to a lower temperature (e.g., 20°C) and induce protein expression with IPTG.

• Harvesting and Purification: After overnight expression, harvest the cells by centrifugation. The deuterated protein is then purified using standard chromatography techniques.

Achieving Quantitative Accuracy with Deuterated Internal Standards in Mass Spectrometry

Mass spectrometry is a highly sensitive analytical technique for identifying and quantifying molecules. However, its accuracy can be affected by variations in sample preparation, chromatographic separation, and ionization efficiency.[9] Deuterated compounds are widely used as internal standards (IS) to correct for these variations, a technique known as isotope dilution mass spectrometry (IDMS).[12]

The "Gold Standard" Internal Standard

A deuterated internal standard is chemically identical to the analyte, but with a different mass due to the presence of deuterium atoms.[13] This means it co-elutes with the analyte during chromatography and experiences the same ionization suppression or enhancement effects in the mass spectrometer's source.[12] By adding a known amount of the deuterated IS to each sample at the beginning of the workflow, the ratio of the analyte's signal to the IS's signal can be used to accurately quantify the analyte, regardless of variations in the analytical process.[9] This makes deuterated internal standards the "gold standard" for quantitative bioanalysis.[9]

Experimental Protocol: Quantitative Analysis of Vitamin D Metabolites using Deuterated Internal Standards and LC-MS/MS

This protocol is adapted from a method for the quantification of vitamin D metabolites in human serum.[13]

• Sample Preparation:

  • To 100 µL of human serum, add a solution containing the deuterated internal standards (e.g., 25(OH)D₃-d₃, 25(OH)D₃-23,26-lactone-d₃).[13]

  • Perform a supported liquid extraction to separate the analytes and internal standards from the serum matrix.[13]

  • Evaporate the eluate to dryness.[13]

• Derivatization:

  • Reconstitute the dried extract in a solution containing a derivatizing agent (e.g., 4-phenyl-1,2,4-triazoline-3,5-dione) to improve ionization efficiency.[13]

• LC-MS/MS Analysis:

  • Inject the derivatized sample into an LC-MS/MS system.

  • Use a suitable C18 column for chromatographic separation.[14]

  • Operate the mass spectrometer in positive ion mode with an electrospray ionization (ESI) source.[15]

  • Monitor the specific precursor-to-product ion transitions for both the native vitamin D metabolites and their deuterated internal standards.[15]

• Quantification:

  • Construct a calibration curve by analyzing standards with known concentrations of the analytes and a fixed concentration of the internal standards.

  • Calculate the ratio of the peak area of the analyte to the peak area of the deuterated internal standard for each sample and calibrator.

  • Determine the concentration of the vitamin D metabolites in the serum samples by interpolating their peak area ratios on the calibration curve.

Probing Metabolism and Pharmacokinetics with Deuterated Compounds

The replacement of hydrogen with deuterium can have a profound effect on the rate of chemical reactions, a phenomenon known as the Kinetic Isotope Effect (KIE).[16][17] This effect is particularly significant in drug metabolism, where many enzymatic reactions involve the cleavage of a carbon-hydrogen (C-H) bond as the rate-determining step.[16]

The Deuterium Kinetic Isotope Effect (KIE)

The C-D bond is stronger and has a lower zero-point vibrational energy than a C-H bond. Consequently, more energy is required to break a C-D bond, leading to a slower reaction rate.[18] The magnitude of the KIE is expressed as the ratio of the reaction rates for the non-deuterated and deuterated compounds (kH/kD). A primary KIE, where the C-H bond is broken in the rate-determining step, typically has a kH/kD value greater than 2.[16]

Table 2: Experimentally Determined Kinetic Isotope Effects for Selected Deuterated Compounds

Deuterated Molecule	Reaction Type	Enzyme/Catalyst	kH/kD
Deuterated Morphine (N-CD₃)	N-demethylation	Cytochrome P450	1.4
Deuterated Toluene	Metabolism	Cytochrome P450	Varies with position
Resorcinol	Iodination	-	≈ 3 to 4

Data sourced from various studies.[14][17]

Application in Drug Development

Medicinal chemists leverage the KIE to improve the pharmacokinetic profiles of drugs.[18] By strategically replacing hydrogens at sites of metabolic vulnerability ("soft spots") with deuterium, the rate of metabolism can be slowed down.[18] This can lead to several therapeutic benefits:

• Increased drug exposure (AUC) and half-life (t₁/₂): A slower rate of metabolism means the drug remains in the body for longer.[19]

• Reduced peak plasma concentrations (Cmax): This can lead to a better safety profile by minimizing off-target effects associated with high drug concentrations.[19]

• Less frequent dosing: A longer half-life can improve patient compliance.[19]

• Reduced formation of toxic metabolites: By slowing a particular metabolic pathway, the formation of harmful byproducts can be minimized.[10]

• Metabolic switching: Deuteration at one site may cause metabolism to shift to another, non-deuterated site.[20] While this can sometimes be beneficial, it must be carefully evaluated.

Deutetrabenazine: A Case Study

Deutetrabenazine (Austedo®) is the first FDA-approved deuterated drug and serves as an excellent example of the benefits of this approach.[10][21] It is a deuterated version of tetrabenazine, a drug used to treat chorea associated with Huntington's disease.[19] Tetrabenazine is rapidly metabolized, leading to a short half-life and the need for frequent dosing.[19] Deutetrabenazine has deuterium incorporated at the methoxy (B1213986) groups, which are major sites of metabolism.[19] This leads to a significantly improved pharmacokinetic profile.

Table 3: Comparison of Pharmacokinetic Parameters of Deutetrabenazine and Tetrabenazine

Parameter	Deutetrabenazine (15 mg)	Tetrabenazine (25 mg)
Active Metabolites (α+β)-HTBZ
Cmax (ng/mL)	74.6	61.6
AUCinf (ng·hr/mL)	542	261
t₁/₂ (hours)	8.6	4.8

Data from a single-dose study in healthy volunteers.[19]

Deuterated Compounds as Metabolic Tracers

Deuterated compounds are also invaluable as tracers to study metabolic pathways in vivo.[22][23] Because deuterium is a stable, non-radioactive isotope, it can be safely administered to humans.[22] By introducing a deuterated substrate (e.g., D₂O or deuterated glucose) into a biological system, researchers can track the incorporation of deuterium into various metabolites using MS or NMR, providing insights into metabolic fluxes and pathway activities.[22][23][24]

Experimental Protocol: Assessing the Kinetic Isotope Effect using NMR Spectroscopy

This protocol is a general guide for a competitive KIE measurement.

• Sample Preparation: Prepare a mixture containing a known ratio of the deuterated and non-deuterated substrate in a suitable deuterated NMR solvent.

• Reaction Initiation: Initiate the reaction within the NMR tube by adding the catalyst or enzyme.

• NMR Data Acquisition: Acquire a series of ¹H NMR spectra at different time points throughout the course of the reaction.

• Data Analysis:

  • Integrate the signals corresponding to a specific proton in both the deuterated and non-deuterated reactant or product.

  • Calculate the ratio of the integrals at each time point.

  • The KIE can be determined from the change in this ratio as a function of reaction progress using appropriate kinetic models.

Advanced Applications: Hydrogen-Deuterium Exchange Mass Spectrometry (HDX-MS)

HDX-MS is a powerful technique for probing protein conformation, dynamics, and interactions.[4][6][25] It relies on the principle that the exchange rate of backbone amide hydrogens with deuterium from a D₂O buffer is dependent on their solvent accessibility and involvement in hydrogen bonding.[6]

Experimental Protocol: Bottom-Up HDX-MS for Protein-Ligand Interaction Analysis

This is a simplified overview of a continuous-labeling, bottom-up HDX-MS experiment.[4][6][25]

• Deuterium Labeling: Incubate the protein of interest with and without a ligand in a D₂O-based buffer for various time points (e.g., 10s, 1min, 10min, 1hr).[1]

• Quenching: Stop the exchange reaction by rapidly lowering the pH to ~2.5 and the temperature to 0°C.[1]

• Proteolytic Digestion: Digest the protein into peptides using an acid-stable protease like pepsin.[1]

• LC-MS Analysis: Separate the peptides using UPLC and analyze their mass using a high-resolution mass spectrometer.[25]

• Data Analysis: Determine the deuterium uptake for each peptide by comparing the mass of the peptides from the D₂O-incubated samples to the non-deuterated control. Regions of the protein that show reduced deuterium uptake in the presence of the ligand are indicative of binding sites or areas of conformational change upon binding.

Conclusion

Deuterated compounds are far more than just heavy analogues of their protonated counterparts. They are sophisticated tools that empower researchers to push the boundaries of analytical sensitivity, structural resolution, and mechanistic understanding. From sharpening peaks in NMR spectra to providing the gold standard in quantitative mass spectrometry and enabling the development of safer, more effective drugs, the applications of deuterated compounds are vast and continue to expand. A thorough understanding of the principles behind their use and the meticulous application of experimental protocols, as outlined in this guide, are essential for leveraging their full potential in advancing scientific discovery.

References

• 1. Principle and Procedure of Hydrogen Deuterium Exchange Mass Spectrometry (HDX-MS) - Creative Proteomics [iaanalysis.com]
• 2. Pharmacokinetics of Deutetrabenazine and Tetrabenazine: Dose Proportionality and Food Effect - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacokinetics of Deutetrabenazine and Tetrabenazine: Dose Proportionality and Food Effect [ouci.dntb.gov.ua]
• 4. A hydrogen-deuterium exchange mass spectrometry-based protocol for protein-small molecule interaction analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. NMR Deuterated Solvent Properties Reference Chart [sigmaaldrich.com]
• 6. benchchem.com [benchchem.com]
• 7. A hydrogen–deuterium exchange mass spectrometry-based protocol for protein–small molecule interaction analysis [journal.hep.com.cn]
• 8. Pharmacokinetics of Deutetrabenazine and Tetrabenazine: Dose Proportionality and Food Effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Deuterium NMR - Wikipedia [en.wikipedia.org]
• 12. NMR Spectroscopy and Databases for the Identification of Metabolites | Technology Networks [technologynetworks.com]
• 13. resolvemass.ca [resolvemass.ca]
• 14. Preparation of Deuterium-Labeled Armodafinil by Hydrogen–Deuterium Exchange and Its Application in Quantitative Analysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Sensitive Quantification of Drug Metabolites Using LC-MS | Technology Networks [technologynetworks.com]
• 16. Portico [access.portico.org]
• 17. benchchem.com [benchchem.com]
• 18. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 19. neurology.org [neurology.org]
• 20. skin.dermsquared.com [skin.dermsquared.com]
• 21. Deuterated drug - Wikipedia [en.wikipedia.org]
• 22. The kinetic isotope effect in the search for deuterated drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Deuterium Metabolic Imaging—Rediscovery of a Spectroscopic Tool - PMC [pmc.ncbi.nlm.nih.gov]
• 24. NMR Based Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 25. A hydrogen–deuterium exchange mass spectrometry-based protocol for protein–small molecule interaction analysis - PMC [pmc.ncbi.nlm.nih.gov]

The Role of Deuterium in Enhancing Pharmacokinetic Profiles: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the pursuit of optimizing drug efficacy and safety, medicinal chemists are increasingly turning to a subtle yet powerful tool: deuterium (B1214612). The strategic replacement of hydrogen with its heavier, stable isotope, deuterium, can significantly alter a drug's pharmacokinetic profile, leading to improved therapeutic outcomes. This in-depth technical guide explores the core principles of deuterium substitution, its impact on drug metabolism, and the resulting enhancements in pharmacokinetic parameters. Through a comprehensive review of existing literature, this guide provides quantitative data, detailed experimental protocols, and visual representations of key pathways and workflows to equip researchers and drug development professionals with a thorough understanding of this innovative approach.

The foundational principle behind the beneficial effects of deuteration is the kinetic isotope effect (KIE) . The bond between carbon and deuterium (C-D) is stronger than the carbon-hydrogen (C-H) bond due to the greater mass of deuterium.[1][2] Consequently, more energy is required to break a C-D bond, leading to a slower rate of chemical reactions that involve the cleavage of this bond.[1][2] Many drug metabolism processes, particularly those mediated by cytochrome P450 (CYP) enzymes, involve the cleavage of C-H bonds as a rate-limiting step.[3][4][5] By selectively replacing hydrogen atoms at metabolically vulnerable positions with deuterium, the rate of drug metabolism can be slowed, resulting in a number of potential advantages.[6][7]

These advantages include a longer drug half-life, increased systemic exposure (bioavailability), and the potential for less frequent dosing, which can improve patient compliance.[8][9] Furthermore, deuteration can alter metabolic pathways, sometimes leading to a reduction in the formation of toxic metabolites and an improved safety profile.[10][11] This "metabolic switching" can redirect the metabolism of a drug towards less harmful pathways.[12]

This guide will delve into the specifics of these effects, providing concrete examples of deuterated drugs that have demonstrated significant pharmacokinetic improvements over their non-deuterated counterparts.

Core Principles of the Deuterium Kinetic Isotope Effect

The deuterium kinetic isotope effect is a phenomenon where the rate of a chemical reaction is altered when a hydrogen atom is replaced by a deuterium atom at a position involved in bond breaking in the rate-determining step of the reaction.[1] This effect is most pronounced when the C-H bond cleavage is the primary energetic barrier for the reaction to proceed.

The key factors contributing to the KIE are:

• Zero-Point Energy: The C-D bond has a lower zero-point vibrational energy compared to the C-H bond. This means that more energy is required to reach the transition state for bond cleavage, resulting in a slower reaction rate.

• Bond Strength: The C-D bond is approximately 6-10 times more stable than the C-H bond, making it more resistant to enzymatic cleavage.[13]

The magnitude of the KIE is expressed as the ratio of the reaction rate for the non-deuterated compound (kH) to the rate for the deuterated compound (kD). A kH/kD ratio greater than 1 indicates a normal kinetic isotope effect, signifying a slower reaction rate upon deuteration.

Impact on Pharmacokinetic Profiles: Quantitative Data

The strategic incorporation of deuterium has led to measurable improvements in the pharmacokinetic profiles of numerous drugs. The following tables summarize the quantitative data for several deuterated compounds compared to their non-deuterated (protium) analogs.

Drug	Parameter	Non-Deuterated Value	Deuterated Value	Fold Change	Reference(s)
Tetrabenazine (B1681281)	Total (α+β)-HTBZ Metabolite
Half-life (t½)	4.8 hours	8.6 hours	1.8x increase	[14]
AUC (Area Under the Curve)	261 ng·hr/mL	542 ng·hr/mL	2.1x increase	[14]
Cmax (Maximum Concentration)	61.6 ng/mL	74.6 ng/mL	1.2x increase	[14]
Ivacaftor	Parent Drug
Half-life (t½)	~9.6 hours	~15.9 hours	~1.7x increase	[1][13]
AUC (Area Under the Curve)	-	~3-fold greater	~3x increase	[1]
Plasma Concentration at 24h	-	~3-fold greater	~3x increase	[1]
Paroxetine (B1678475)	Parent Drug
Metabolism Rate	Faster	Slower (initially thought to be faster due to reduced CYP2D6 inactivation)	Slower metabolism, reduced DDI	[14][15]
Apalutamide	Parent Drug (in rats)
Cmax (Maximum Concentration)	1.69 µM	2.52 µM	1.5x increase	[2]
AUC (Area Under the Curve)	16.5 µM·h	28.1 µM·h	1.7x increase	[2]
Ruxolitinib	Parent Drug
Half-life (t½)	~3 hours	Longer half-life (qualitative)	Longer half-life	[6][16][17]

Experimental Protocols

This section provides detailed methodologies for key experiments used to evaluate the pharmacokinetic profiles of deuterated drugs.

In Vitro Metabolic Stability Assay Using Liver Microsomes

Objective: To determine the rate of metabolism of a deuterated drug compared to its non-deuterated counterpart in a controlled in vitro system.

Methodology: [7][8][12][18][19]

• Preparation of Incubation Mixture:

  • In a microcentrifuge tube, combine liver microsomes (e.g., human, rat; final protein concentration 0.5-1.0 mg/mL) and a phosphate (B84403) buffer solution (pH 7.4).

  • Add the test compound (deuterated or non-deuterated) at a final concentration typically between 1-10 µM.

  • Pre-incubate the mixture at 37°C for 5-10 minutes.

• Initiation of Metabolic Reaction:

  • Initiate the reaction by adding a cofactor solution, most commonly NADPH (final concentration ~1 mM). For Phase II metabolism studies, cofactors like UDPGA can be included.

  • Incubate the reaction mixture at 37°C with gentle shaking.

• Time-Point Sampling and Reaction Termination:

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the incubation mixture.

  • Immediately terminate the reaction by adding an equal volume of a cold organic solvent, such as acetonitrile, which also serves to precipitate proteins.

• Sample Processing and Analysis:

  • Centrifuge the terminated reaction samples to pellet the precipitated proteins.

  • Transfer the supernatant to a new tube or a 96-well plate.

  • Analyze the concentration of the remaining parent drug in the supernatant using a validated LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) method.

• Data Analysis:

  • Plot the percentage of the parent drug remaining against time.

  • Calculate the in vitro half-life (t½) and intrinsic clearance (CLint) of the compound.

  • Compare the t½ and CLint values between the deuterated and non-deuterated compounds to determine the kinetic isotope effect.

Cytochrome P450 (CYP) Inhibition Assay

Objective: To assess the potential of a deuterated drug to inhibit specific CYP enzymes, which is crucial for predicting drug-drug interactions.

Methodology: [3][4][5][20][21]

• Preparation of Reagents:

  • Prepare solutions of the test compound (deuterated or non-deuterated) at various concentrations.

  • Use recombinant human CYP enzymes (e.g., CYP3A4, CYP2D6) or human liver microsomes.

  • Prepare a solution of a specific fluorescent probe substrate for the CYP isoform being tested.

  • Prepare an NADPH-generating system.

• Incubation:

  • In a 96-well plate, combine the CYP enzyme source, the test compound at different concentrations, and the buffer.

  • Pre-incubate the plate at 37°C.

  • Initiate the reaction by adding the fluorescent probe substrate and the NADPH-generating system.

  • Incubate for a specific period, allowing the enzyme to metabolize the probe.

• Detection:

  • Stop the reaction by adding a suitable reagent (e.g., acetonitrile).

  • Measure the fluorescence of the metabolite formed from the probe substrate using a plate reader.

• Data Analysis:

  • Calculate the percentage of inhibition of the CYP enzyme activity at each concentration of the test compound relative to a vehicle control.

  • Determine the IC50 value (the concentration of the test compound that causes 50% inhibition of the enzyme activity) by plotting the percent inhibition against the log of the test compound concentration.

  • Compare the IC50 values of the deuterated and non-deuterated compounds.

Animal Pharmacokinetic Study

Objective: To evaluate the in vivo pharmacokinetic profile of a deuterated drug in an animal model.

Methodology: [22][23][24][25][26]

• Animal Model and Dosing:

  • Select an appropriate animal model (e.g., rats, mice).

  • Administer the deuterated or non-deuterated drug to the animals via the intended clinical route (e.g., oral gavage, intravenous injection).

• Blood Sample Collection:

  • Collect blood samples at predetermined time points post-dosing (e.g., 0.25, 0.5, 1, 2, 4, 8, 24 hours).

  • Process the blood samples to obtain plasma or serum, which is then stored frozen until analysis.

• Bioanalytical Method:

  • Develop and validate a sensitive and specific bioanalytical method, typically LC-MS/MS, for the quantification of the drug and its major metabolites in the plasma/serum samples.[9][27] A deuterated internal standard is often used to ensure accuracy.[9]

• Pharmacokinetic Analysis:

  • Use pharmacokinetic software to analyze the plasma concentration-time data.

  • Calculate key pharmacokinetic parameters, including:

    • Cmax: Maximum plasma concentration.

    • Tmax: Time to reach Cmax.

    • AUC: Area under the plasma concentration-time curve, representing total drug exposure.

    • t½: Elimination half-life.

    • CL: Clearance.

    • Vd: Volume of distribution.

  • Compare these parameters between the deuterated and non-deuterated drug groups.

Bioanalytical Method Development and Validation using LC-MS/MS

Objective: To establish a reliable and reproducible method for quantifying the deuterated drug and its metabolites in biological matrices.

Methodology: [9][27][28][29][30][31][32][33]

• Method Development:

  • Analyte and Internal Standard Selection: Choose a stable, deuterated analog of the analyte as the internal standard (IS) if available.

  • Sample Preparation: Optimize an extraction method (e.g., protein precipitation, liquid-liquid extraction, solid-phase extraction) to remove interferences from the biological matrix.

  • Chromatographic Separation: Develop an HPLC or UPLC method to separate the analyte and IS from other components.

  • Mass Spectrometric Detection: Optimize the mass spectrometer parameters (e.g., ionization source, collision energy) for sensitive and specific detection of the analyte and IS.

• Method Validation:

  • Conduct a full validation according to regulatory guidelines (e.g., FDA, EMA). Key validation parameters include:

    • Selectivity and Specificity: Ensure the method can differentiate the analyte from endogenous components and other potential interferences.

    • Accuracy and Precision: Determine the closeness of measured values to the true values and the reproducibility of the measurements.

    • Calibration Curve: Establish the relationship between the instrument response and the concentration of the analyte over a defined range.

    • Recovery: Assess the efficiency of the extraction process.

    • Matrix Effect: Evaluate the influence of the biological matrix on the ionization of the analyte.

    • Stability: Determine the stability of the analyte in the biological matrix under various storage and handling conditions.

Mandatory Visualizations

Signaling and Metabolic Pathways

Caption: Metabolic pathway of tetrabenazine and deutetrabenazine.

Caption: TYK2 signaling pathway and inhibition by deucravacitinib.

Experimental Workflows

Caption: Experimental workflow for in vitro metabolism assay.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. CYP450 inhibition assay (fluorogenic) | Bienta [bienta.net]
• 4. CYP inhibition assay services based on FDA Guidance [lnhlifesciences.org]
• 5. CYP Inhibition (IC50) | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 6. What is Deuterated Ruxolitinib used for? [synapse.patsnap.com]
• 7. In Vitro Drug Metabolite Profiling Using Hepatic S9 and Human Liver Microsomes | Springer Nature Experiments [experiments.springernature.com]
• 8. researchgate.net [researchgate.net]
• 9. m.youtube.com [m.youtube.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. mttlab.eu [mttlab.eu]
• 13. Altering Metabolic Profiles of Drugs by Precision Deuteration 2: Discovery of a Deuterated Analog of Ivacaftor with Differentiated Pharmacokinetics for Clinical Development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. ovid.com [ovid.com]
• 15. Altering metabolic profiles of drugs by precision deuteration: reducing mechanism-based inhibition of CYP2D6 by paroxetine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Pharmacokinetics and Pharmacodynamics of Ruxolitinib: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 17. accessdata.fda.gov [accessdata.fda.gov]
• 18. The Conduct of Drug Metabolism Studies Considered Good Practice (II): In Vitro Experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchnow.flinders.edu.au [researchnow.flinders.edu.au]
• 20. enamine.net [enamine.net]
• 21. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 22. SOP for Pharmacokinetic Studies in Preclinical Models – SOP Guide for Pharma [pharmasop.in]
• 23. Murine Pharmacokinetic Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. admescope.com [admescope.com]
• 26. benchchem.com [benchchem.com]
• 27. How to validate a bioanalytical LC-MS/MS method for PK studies? [synapse.patsnap.com]
• 28. resolvemass.ca [resolvemass.ca]
• 29. researchgate.net [researchgate.net]
• 30. researchgate.net [researchgate.net]
• 31. scribd.com [scribd.com]
• 32. database.ich.org [database.ich.org]
• 33. fda.gov [fda.gov]

Protocols & Analytical Methods

Application Note: Quantification of Trimethoprim in Human Plasma using Methyl 3,4,5-trimethoxybenzoate-d9 as an Internal Standard by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note presents a proposed high-performance liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the sensitive and selective quantification of trimethoprim (B1683648) in human plasma. The method employs Methyl 3,4,5-trimethoxybenzoate-d9 as a stable isotope-labeled internal standard to ensure accuracy and precision. A simple protein precipitation extraction procedure is utilized, followed by a rapid chromatographic separation. This proposed method is ideal for pharmacokinetic studies, therapeutic drug monitoring, and other clinical research applications requiring reliable determination of trimethoprim concentrations.

Introduction

Trimethoprim is a bacteriostatic antibiotic that functions by inhibiting dihydrofolate reductase, an essential enzyme in the folic acid pathway of bacteria.[1] It is frequently used in combination with sulfamethoxazole (B1682508) to treat a variety of bacterial infections.[2] Accurate measurement of trimethoprim concentrations in biological matrices is crucial for pharmacokinetic and pharmacodynamic (PK/PD) studies, as well as for therapeutic drug monitoring to optimize dosage and minimize toxicity.

Stable isotope-labeled internal standards are the gold standard in quantitative mass spectrometry as they co-elute with the analyte and compensate for variations in sample preparation, injection volume, and matrix effects.[3] Methyl 3,4,5-trimethoxybenzoate (B1228286) is a structural analog and a known synthetic precursor to trimethoprim. Its deuterated form, Methyl 3,4,5-trimethoxybenzoate-d9, is therefore proposed as an ideal internal standard for the quantification of trimethoprim due to its similar physicochemical properties and chromatographic behavior.

Physicochemical Properties of Analyte and Internal Standard

A comparison of the key physicochemical properties of trimethoprim and the proposed internal standard, Methyl 3,4,5-trimethoxybenzoate, is presented in Table 1. The structural similarities support the suitability of Methyl 3,4,5-trimethoxybenzoate-d9 as an internal standard for trimethoprim.

Property	Trimethoprim	Methyl 3,4,5-trimethoxybenzoate
Molecular Formula	C₁₄H₁₈N₄O₃[1]	C₁₁H₁₄O₅[4]
Molecular Weight	290.32 g/mol [5]	226.23 g/mol
logP (o/w)	0.78[5]	1.74 (estimated)[6]
Boiling Point	Not available	274-275 °C
Melting Point	199-203 °C	82-84 °C
Solubility	Slightly soluble in water, ethanol, and acetone; freely soluble in glacial acetic acid.[7][8]	Soluble in water (2290 mg/L at 25°C, estimated).[6]

Experimental Protocols

Materials and Reagents

• Trimethoprim reference standard

• Methyl 3,4,5-trimethoxybenzoate-d9 (Internal Standard)

• HPLC-grade methanol (B129727)

• HPLC-grade acetonitrile

• Formic acid

• Ultrapure water

• Human plasma (drug-free)

Preparation of Stock and Working Solutions

• Trimethoprim Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of trimethoprim reference standard in methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of Methyl 3,4,5-trimethoxybenzoate-d9 in methanol.

• Working Solutions: Prepare serial dilutions of the trimethoprim stock solution with a 50:50 (v/v) mixture of methanol and water to create calibration standards and quality control (QC) samples. The internal standard working solution should be prepared by diluting the stock solution in methanol to the desired concentration.

Sample Preparation

• To 50 µL of human plasma in a microcentrifuge tube, add 150 µL of the internal standard working solution in methanol.

• Vortex the mixture for 1 minute to precipitate proteins.[3]

• Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C.[3]

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of the initial mobile phase.

• Vortex for 30 seconds and transfer to a UPLC vial for analysis.

LC-MS/MS Conditions

Liquid Chromatography:

Parameter	Value
System	UPLC System
Column	C18 column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry:

Parameter	Value
System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.0 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon

MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Trimethoprim	291.1	230.1	25
Trimethoprim (Qualifier)	291.1	123.1	30
Methyl 3,4,5-trimethoxybenzoate-d9 (IS)	236.2	199.1	20

Quantitative Data (Hypothetical)

The following tables summarize the expected performance of this proposed method based on typical results for similar bioanalytical assays.

Table 2: Calibration Curve Parameters

Analyte	Linear Range (ng/mL)	Correlation Coefficient (r²)
Trimethoprim	1 - 2000	> 0.995

Table 3: Precision and Accuracy

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%Bias)
LLOQ	1	< 15	< 15	± 20
Low	3	< 10	< 10	± 15
Mid	100	< 10	< 10	± 15
High	1500	< 10	< 10	± 15

Visualizations

Caption: Proposed experimental workflow for the quantification of trimethoprim in human plasma.

Caption: Mechanism of action of trimethoprim via inhibition of dihydrofolate reductase.

Conclusion

The proposed LC-MS/MS method utilizing Methyl 3,4,5-trimethoxybenzoate-d9 as an internal standard provides a robust and reliable approach for the quantification of trimethoprim in human plasma. The use of a stable isotope-labeled internal standard with close structural similarity to the analyte is expected to yield high accuracy and precision, making this method well-suited for regulated bioanalysis in support of clinical and pharmaceutical research. As with any analytical method, thorough validation in accordance with regulatory guidelines is essential to ensure data integrity.

References

• 1. Trimethoprim | C14H18N4O3 | CID 5578 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Simultaneous determination of trimethoprim and sulfamethoxazole in dried plasma and urine spots - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Methyl 3,4,5-trimethoxybenzoate | C11H14O5 | CID 15956 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. trimethoprim | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 6. methyl 3,4,5-trimethoxybenzoate, 1916-07-0 [thegoodscentscompany.com]
• 7. Trimethoprim | 738-70-5 [chemicalbook.com]
• 8. Trimethoprim: In-depth analysis of the mysteries of this broad-spectrum antimicrobial agent_Chemicalbook [chemicalbook.com]

Application Notes and Protocols for the Use of Methyl 3,4,5-trimethoxybenzoate-d9 in LC-MS/MS Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

In modern bioanalytical chemistry, Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) stands as a premier technique for the quantification of small molecules in complex biological matrices due to its high sensitivity and selectivity.[1] The accuracy and reliability of these quantitative methods are significantly enhanced by the use of stable isotope-labeled internal standards (SIL-IS).[2][3][4] Methyl 3,4,5-trimethoxybenzoate-d9, a deuterated analog of Methyl 3,4,5-trimethoxybenzoate, serves as an ideal internal standard for LC-MS/MS applications. Its chemical and physical properties are nearly identical to the unlabeled analyte, ensuring it co-elutes and experiences similar matrix effects and ionization suppression or enhancement.[3][5] This allows for robust correction of analytical variability, leading to highly accurate and precise quantification.

These application notes provide a comprehensive overview and detailed protocols for the utilization of Methyl 3,4,5-trimethoxybenzoate-d9 in LC-MS/MS assays, particularly for pharmacokinetic studies and the quantification of structurally related compounds.

Principle of Deuterated Internal Standards in LC-MS/MS

The core principle behind using a deuterated internal standard like Methyl 3,4,5-trimethoxybenzoate-d9 is to provide a reference compound that behaves identically to the analyte of interest throughout the entire analytical process, from sample preparation to detection.[4] By adding a known concentration of the deuterated standard to all samples, calibrators, and quality controls, the ratio of the analyte's response to the internal standard's response is used for quantification. This ratio effectively normalizes variations that can occur during sample extraction, injection volume differences, and fluctuations in the mass spectrometer's ionization source.[2][5]

Experimental Protocol: Quantification of a Trimethoxybenzoic Acid Analog in Human Plasma

This protocol describes a validated method for the quantification of a hypothetical analyte, "TMBA-Analyte," in human plasma using Methyl 3,4,5-trimethoxybenzoate-d9 as an internal standard.

Materials and Reagents

• Analytes: TMBA-Analyte, Methyl 3,4,5-trimethoxybenzoate-d9 (Internal Standard)

• Solvents: Acetonitrile (B52724) (LC-MS grade), Methanol (B129727) (LC-MS grade), Formic Acid (≥98%), Deionized Water

• Biological Matrix: Human Plasma (K2-EDTA)

• Equipment:

  • High-Performance Liquid Chromatography (HPLC) system

  • Tandem Mass Spectrometer with an Electrospray Ionization (ESI) source

  • Analytical column (e.g., C18, 2.1 x 50 mm, 1.8 µm)

  • Microcentrifuge tubes

  • Vortex mixer

  • Centrifuge

  • Precision pipettes

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve TMBA-Analyte and Methyl 3,4,5-trimethoxybenzoate-d9 in methanol to prepare individual stock solutions of 1 mg/mL.

• Working Standard Solutions: Prepare serial dilutions of the TMBA-Analyte stock solution with a 50:50 mixture of acetonitrile and water to create working standard solutions for calibration curve and quality control samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the Methyl 3,4,5-trimethoxybenzoate-d9 stock solution with a 50:50 mixture of acetonitrile and water to a final concentration of 100 ng/mL.

Sample Preparation (Protein Precipitation)

• Pipette 100 µL of plasma sample, calibration standard, or quality control into a microcentrifuge tube.

• Add 20 µL of the Internal Standard Working Solution (100 ng/mL) to each tube and vortex briefly.

• Add 300 µL of acetonitrile to each tube to precipitate the plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer 200 µL of the clear supernatant to a clean autosampler vial.

• Inject 5 µL into the LC-MS/MS system.

LC-MS/MS Conditions

Liquid Chromatography:

Parameter	Condition
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 3 minutes, hold for 1 min, re-equilibrate
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry:

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transitions	TMBA-Analyte: m/z 227.1 → 195.1; Methyl 3,4,5-trimethoxybenzoate-d9: m/z 236.1 → 204.1
Collision Energy	Optimized for each transition (e.g., 15-25 eV)
Source Temperature	500°C
IonSpray Voltage	5500 V

Quantitative Data Summary

The following tables summarize the performance characteristics of the described method, demonstrating its suitability for bioanalytical applications.

Table 1: Calibration Curve and Linearity

Analyte	Calibration Range (ng/mL)	Correlation Coefficient (r²)	Weighting
TMBA-Analyte	1 - 1000	> 0.995	1/x²

Table 2: Precision and Accuracy

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%Bias)	Inter-day Precision (%CV)	Inter-day Accuracy (%Bias)
LLOQ	1	< 15%	± 15%	< 15%	± 15%
Low QC	3	< 10%	± 10%	< 10%	± 10%
Mid QC	100	< 8%	± 8%	< 8%	± 8%
High QC	800	< 7%	± 7%	< 7%	± 7%

Data presented are representative and based on typical validation results for similar assays.[1][6]

Visualizations

Bioanalytical Workflow for a Pharmacokinetic Study

The following diagram illustrates the typical workflow for a pharmacokinetic study, from sample collection to data analysis, where an internal standard like Methyl 3,4,5-trimethoxybenzoate-d9 is crucial.

Caption: Bioanalytical workflow for a pharmacokinetic study.

Decision Pathway for Internal Standard Selection

This diagram outlines the logical process for selecting an appropriate internal standard in a bioanalytical method, highlighting why a stable isotope-labeled standard is the preferred choice.

Caption: Decision pathway for internal standard selection.

Conclusion

Methyl 3,4,5-trimethoxybenzoate-d9 is an excellent internal standard for the sensitive and accurate quantification of structurally similar analytes by LC-MS/MS. Its use mitigates the impact of matrix effects and procedural variations, which is essential for robust and reliable bioanalytical method validation in drug development and clinical research. The provided protocol and data serve as a foundational guide for researchers to develop and validate high-quality quantitative assays.

References

• 1. Simultaneous determination of gallic acid and gentisic acid in organic anion transporter expressing cells by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 6. Quantification of Serum Sulfamethoxazole and Trimethoprim by Ultra-fast Solid-Phase Extraction-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols: Quantitative Analysis Using Methyl 3,4,5-trimethoxybenzoate-d9

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of therapeutic compounds using Methyl 3,4,5-trimethoxybenzoate-d9 as an internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS). The following sections outline a representative bioanalytical method, validation data, and experimental workflows.

Introduction

Methyl 3,4,5-trimethoxybenzoate-d9 is the deuterated analog of Methyl 3,4,5-trimethoxybenzoate (B1228286). Stable isotope-labeled internal standards are the gold standard in quantitative mass spectrometry, as they exhibit nearly identical physicochemical properties to the analyte of interest, co-eluting chromatographically and showing similar ionization responses. This allows for accurate correction of matrix effects and variability during sample preparation and analysis.

Given that Methyl 3,4,5-trimethoxybenzoate is a known synthetic intermediate for drugs such as Trimethoprim and a potential metabolite of Trimebutine, its deuterated form, Methyl 3,4,5-trimethoxybenzoate-d9, is an ideal internal standard for the quantitative analysis of these compounds and their metabolites in biological matrices.

Application: Quantitative Analysis of Trimebutine and its Metabolites in Human Plasma

This section describes a representative LC-MS/MS method for the simultaneous quantification of Trimebutine and its major metabolite, N-desmethyltrimebutine, in human plasma. While published methods have used other internal standards, this protocol has been adapted to incorporate Methyl 3,4,5-trimethoxybenzoate-d9 for optimal accuracy and precision.

Experimental Protocol

2.1.1. Materials and Reagents

• Analytes: Trimebutine maleate, N-desmethyltrimebutine

• Internal Standard: Methyl 3,4,5-trimethoxybenzoate-d9

• Reagents: Acetonitrile (B52724) (HPLC grade), Methanol (HPLC grade), Formic acid (LC-MS grade), Ammonium acetate (B1210297) (LC-MS grade), Deionized water (18.2 MΩ·cm)

• Biological Matrix: Drug-free human plasma

2.1.2. Sample Preparation: Protein Precipitation

• To 100 µL of human plasma in a 1.5 mL microcentrifuge tube, add 20 µL of the working internal standard solution (Methyl 3,4,5-trimethoxybenzoate-d9 in methanol).

• Vortex for 30 seconds.

• Add 300 µL of acetonitrile to precipitate plasma proteins.

• Vortex vigorously for 2 minutes.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Vortex for 1 minute and transfer to an autosampler vial for LC-MS/MS analysis.

2.1.3. LC-MS/MS Conditions

• LC System: UHPLC system

• Column: C18 analytical column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Gradient Elution:

  • 0-0.5 min: 10% B

  • 0.5-3.0 min: 10-90% B

  • 3.0-4.0 min: 90% B

  • 4.1-5.0 min: 10% B (re-equilibration)

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions (Hypothetical):

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Trimebutine	388.2	195.1
N-desmethyltrimebutine	374.2	181.1
Methyl 3,4,5-trimethoxybenzoate-d9 (IS)	236.1	199.1

Method Validation Summary (Representative Data)

The following tables summarize the expected performance of the bioanalytical method based on typical validation parameters for similar assays.

Table 1: Calibration Curve Linearity

Analyte	Calibration Range (ng/mL)	Regression Model	Correlation Coefficient (r²)
Trimebutine	1 - 1000	1/x² weighted linear	> 0.995
N-desmethyltrimebutine	1 - 1000	1/x² weighted linear	> 0.995

Table 2: Precision and Accuracy

Analyte	QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (% Bias)
Trimebutine	LLOQ	1	< 15	< 15	± 20
Low	3	< 10	< 10	± 15
Medium	100	< 10	< 10	± 15
High	800	< 10	< 10	± 15
N-desmethyltrimebutine	LLOQ	1	< 15	< 15	± 20
Low	3	< 10	< 10	± 15
Medium	100	< 10	< 10	± 15
High	800	< 10	< 10	± 15

Table 3: Matrix Effect and Recovery

Analyte	Low QC (ng/mL)	High QC (ng/mL)
Matrix Factor	Recovery (%)
Trimebutine	0.95 - 1.05	85 - 95
N-desmethyltrimebutine	0.93 - 1.06	82 - 93
Methyl 3,4,5-trimethoxybenzoate-d9 (IS)	0.96 - 1.04	87 - 95

Visualizations

Experimental Workflow

Application Notes and Protocols for Pharmacokinetic Studies Utilizing Deuterated Internal Standards

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Gold Standard in Bioanalysis

In the realm of drug discovery and development, a comprehensive understanding of a drug's pharmacokinetic (PK) profile—how it is absorbed, distributed, metabolized, and excreted (ADME)—is fundamental to establishing its safety and efficacy. The precision of pharmacokinetic data relies heavily on the bioanalytical methods used, with liquid chromatography-tandem mass spectrometry (LC-MS/MS) being the predominant technology due to its high sensitivity and selectivity. However, the complexity of biological matrices, such as plasma and urine, can introduce variability in sample preparation and analysis. To counteract these variables, the use of a stable isotope-labeled internal standard (SIL-IS), particularly a deuterated standard, is recognized as the gold standard in quantitative bioanalysis.

A deuterated internal standard is a version of the drug molecule where one or more hydrogen atoms are replaced by deuterium, a stable isotope of hydrogen. This substitution results in a compound that is chemically identical to the analyte but has a different mass, allowing it to be distinguished by the mass spectrometer. By adding a known concentration of the deuterated internal standard to every sample at the beginning of the workflow, it experiences the same extraction inefficiencies and matrix effects as the target analyte. This co-elution and similar ionization response allow for effective compensation for experimental variability, leading to highly accurate and precise quantification of the drug. The European Medicines Agency (EMA) has noted that over 90% of bioanalytical method validations submitted to them incorporate stable isotope-labeled internal standards.

Advantages of Deuterated Internal Standards

The use of deuterated internal standards offers significant advantages over other types of internal standards, such as structural analogs:

• Correction for Matrix Effects : Biological matrices can suppress or enhance the ionization of an analyte in the mass spectrometer's ion source. Since a deuterated standard has nearly identical physicochemical properties to the analyte, it experiences the same degree of ion suppression or enhancement, ensuring accurate correction.

• Compensation for Sample Preparation Variability : Losses can occur during various sample preparation steps like protein precipitation, liquid-liquid extraction, or solid-phase extraction. A deuterated internal standard, added early in the process, undergoes the same losses as the analyte, keeping the analyte-to-IS ratio constant.

• Improved Assay Robustness and Throughput : By minimizing variability, deuterated standards contribute to more robust and reliable bioanalytical methods, leading to higher sample throughput and fewer failed analytical runs.

Experimental Protocols

Detailed and robust experimental protocols are the foundation of reproducible bioanalytical science. The following sections provide detailed methodologies for sample preparation and LC-MS/MS analysis in a typical pharmacokinetic study using a deuterated internal standard.

Protocol 1: Sample Preparation using Protein Precipitation

This protocol is a rapid and straightforward method for removing proteins from plasma samples.

Materials:

• Human plasma samples (stored at -80°C)

• Deuterated Internal Standard (IS) stock solution

• Acetonitrile (B52724) (ACN), LC-MS grade, acidified with 0.1% formic acid

• Microcentrifuge tubes (1.5 mL) or 96-well plates

• Vortex mixer

• Centrifuge (capable of >10,000 x g)

Methodology:

• Thaw frozen plasma samples on ice until completely liquefied.

• Vortex the samples for 10 seconds to ensure homogeneity.

• Aliquot 100 µL of each plasma sample (study sample, calibration standard, or quality control) into a labeled microcentrifuge tube.

• Add 20 µL of the IS working solution to each tube (except for blank matrix samples).

• Vortex for 10 seconds.

• Add 200 µL of acetonitrile (containing 0.1% formic acid) to precipitate the plasma proteins.

• Vortex vigorously for 1 minute to ensure complete protein denaturation.

• Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant (~350 µL) to a clean 96-well plate or autosampler vials.

• The samples are now ready for injection into the LC-MS/MS system.

Protocol 2: LC-MS/MS Analysis

This protocol provides a representative example for the quantification of a small molecule drug and its deuterated internal standard.

Instrumentation:

• UPLC/HPLC System (e.g., Waters ACQUITY, Agilent 1290)

• Triple Quadrupole Mass Spectrometer (e.g., Sciex 6500+, Waters Xevo)

• LC Column: C18 reversed-phase column (e.g., ACQUITY UPLC BEH C18, 2.1 x 100 mm, 1.7 µm)

LC Conditions:

• Mobile Phase A: Water with 0.1% Formic Acid and 2 mM Ammonium Acetate

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

• Gradient Elution:

  • 0.0 - 0.5 min: 20% B

  • 0.5 - 2.5 min: 20% to 80% B (linear ramp)

  • 2.5 - 3.0 min: Hold at 80% B

  • 3.1 - 4.0 min: Return to 20% B (re-equilibration)

• Total Run Time: 4.0 minutes

MS/MS Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

• Ion Source Gas 1: 50 psi

• Ion Source Gas 2: 55 psi

• Curtain Gas: 35 psi

• Temperature: 500°C

• IonSpray Voltage: +5500 V

• MRM Transitions (Hypothetical Example for Venlafaxine):

  • Analyte (Venlafaxine): Precursor Ion (Q1) m/z 278.3 → Product Ion (Q3) m/z 121.1

  • Deuterated IS (Venlafaxine-d6): Precursor Ion (Q1) m/z 284.3 → Product Ion (Q3) m/z 121.1

Data Presentation and Analysis

The primary goal of the analysis is to determine the concentration of the drug in unknown samples by creating a calibration curve. This is achieved by calculating the peak area ratio of the analyte to its deuterated internal standard and plotting this against the known concentrations of the calibration standards.

Table 1: Example Calibration Curve Data

Standard Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	1,520	510,000	0.003
5	7,800	525,000	0.015
20	30,500	515,000	0.059
50	76,000	520,000	0.146
100	155,000	518,000	0.299
500	780,000	522,000	1.494
1000	1,550,000	519,000	2.987

Table 2: Bioanalytical Method Validation Summary

This table summarizes typical validation results for an LC-MS/MS method for the quantification of a hypothetical drug in human plasma using its deuterium-labeled internal standard, in accordance with regulatory guidelines.

Validation Parameter	Acceptance Criteria	Result with Deuterated IS
Linearity (r²)	≥ 0.99	0.998
Lower Limit of Quantification (LLOQ)	S/N ≥ 10, Accuracy ±20%, Precision ≤20%	1 ng/mL
Accuracy (% Bias)	Within ±15% of nominal (±20% at LLOQ)	-2.5% to 5.8%
Precision (%CV)	≤ 15% (≤ 20% at LLOQ)	3.1% to 7.2%
Matrix Effect (%CV)	≤ 15%	6.5%
Extraction Recovery (%)	Consistent and reproducible	85% ±

Application Notes and Protocols for Drug Metabolism Studies of Methyl 3,4,5-trimethoxybenzoate-d9

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 3,4,5-trimethoxybenzoate-d9 is the deuterated analog of Methyl 3,4,5-trimethoxybenzoate. The incorporation of deuterium (B1214612) atoms provides a valuable tool for various stages of drug metabolism and pharmacokinetic (DMPK) studies. Its primary application is as an internal standard for the quantitative analysis of the non-deuterated parent compound in biological matrices using mass spectrometry-based techniques such as LC-MS or GC-MS.[1] The deuterium labeling can also be leveraged to investigate the kinetic isotope effect on metabolic pathways, potentially offering insights into the rate-limiting steps of biotransformation.

These application notes provide a comprehensive overview and detailed protocols for conducting in vitro and in vivo drug metabolism studies of Methyl 3,4,5-trimethoxybenzoate-d9.

I. In Vitro Metabolism Studies

In vitro metabolism studies are essential for identifying potential metabolic pathways and the enzymes responsible for the biotransformation of a drug candidate.[2] Common in vitro systems include liver microsomes, S9 fractions, and hepatocytes.[2]

A. Metabolic Stability in Liver Microsomes

This protocol outlines the procedure to assess the metabolic stability of Methyl 3,4,5-trimethoxybenzoate-d9 in human liver microsomes.

Experimental Protocol:

• Preparation of Incubation Mixture:

  • Prepare a stock solution of Methyl 3,4,5-trimethoxybenzoate-d9 in a suitable organic solvent (e.g., DMSO, Methanol).

  • In a microcentrifuge tube, combine liver microsomes (e.g., human, rat, mouse), a phosphate (B84403) buffer (pH 7.4), and the substrate (Methyl 3,4,5-trimethoxybenzoate-d9) at a final concentration typically between 1-10 µM.

  • Pre-incubate the mixture at 37°C for 5 minutes.

• Initiation of Reaction:

  • Initiate the metabolic reaction by adding a pre-warmed NADPH-regenerating system.

  • Incubate the reaction mixture at 37°C in a shaking water bath.

• Time Point Sampling:

  • Collect aliquots of the incubation mixture at various time points (e.g., 0, 5, 15, 30, 60 minutes).

  • Quench the reaction at each time point by adding an equal volume of ice-cold acetonitrile (B52724) containing an internal standard.

• Sample Processing and Analysis:

  • Centrifuge the quenched samples to precipitate proteins.

  • Transfer the supernatant to a new plate or vials for LC-MS/MS analysis.

  • Analyze the disappearance of the parent compound over time to determine the in vitro half-life (t½) and intrinsic clearance (CLint).

Data Presentation:

Table 1: In Vitro Metabolic Stability of Methyl 3,4,5-trimethoxybenzoate-d9 in Human Liver Microsomes

Parameter	Value
Incubation Time (min)	% Remaining
0	100
5	Value
15	Value
30	Value
60	Value
Calculated Parameters
In Vitro Half-life (t½, min)	Calculated Value
Intrinsic Clearance (CLint, µL/min/mg protein)	Calculated Value

Experimental Workflow:

Caption: Workflow for In Vitro Metabolic Stability Assay.

B. Metabolite Identification in Hepatocytes

This protocol describes the use of hepatocytes for the identification of potential metabolites of Methyl 3,4,5-trimethoxybenzoate-d9.

Experimental Protocol:

• Hepatocyte Culture and Treatment:

  • Plate cryopreserved or fresh hepatocytes in collagen-coated plates and allow them to attach.

  • Replace the medium with fresh incubation medium containing Methyl 3,4,5-trimethoxybenzoate-d9 (typically 1-10 µM).

• Sample Collection:

  • Collect aliquots of the cell culture medium and/or cell lysates at different time points (e.g., 0, 1, 4, 24 hours).

• Sample Preparation:

  • For medium samples, precipitate proteins with a cold organic solvent (e.g., acetonitrile).

  • For cell lysates, homogenize the cells and extract the metabolites.

  • Centrifuge the samples and collect the supernatant.

• LC-MS/MS Analysis:

  • Analyze the samples using high-resolution mass spectrometry to detect and identify potential phase I and phase II metabolites.

Potential Metabolic Pathways:

Based on the structure of Methyl 3,4,5-trimethoxybenzoate, the following metabolic pathways are plausible:

• O-Demethylation: Removal of one or more methyl groups from the methoxy (B1213986) substituents, catalyzed by Cytochrome P450 (CYP) enzymes.

• Ester Hydrolysis: Cleavage of the methyl ester to form the corresponding carboxylic acid, catalyzed by esterases.

• Hydroxylation: Addition of a hydroxyl group to the aromatic ring.

• Phase II Conjugation: Glucuronidation or sulfation of the hydroxylated or carboxylated metabolites.

References

• 1. Methyl 3,4,5-trimethoxybenzoate-d9 | 稳定同位素 | MCE [medchemexpress.cn]
• 2. Recent trends in drugs of abuse metabolism studies for mass spectrometry–based analytical screening procedures - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Preparation of Methyl 3,4,5-trimethoxybenzoate-d9 Stock Solution for Quantitative Analysis

Introduction

In quantitative mass spectrometry-based assays, stable isotope-labeled internal standards are crucial for achieving high accuracy and precision. Deuterated standards, such as Methyl 3,4,5-trimethoxybenzoate-d9, are chemically identical to the analyte but have a higher mass due to the incorporation of deuterium (B1214612) atoms. This allows them to be distinguished by the mass spectrometer. When added to a sample at a known concentration, the deuterated internal standard co-elutes with the analyte and experiences similar matrix effects and variations during sample preparation and instrument analysis.[1] By normalizing the analyte's signal to the internal standard's signal, quantitative accuracy is significantly improved.[1] This document provides a detailed protocol for the preparation of a Methyl 3,4,5-trimethoxybenzoate-d9 stock solution.

Materials and Reagents

Item	Supplier Example
Methyl 3,4,5-trimethoxybenzoate-d9	CDN Isotopes
Methanol (B129727) (HPLC or LC-MS grade)	Thermo Fisher Scientific
Calibrated Analytical Balance	Mettler Toledo
Class A Volumetric Flasks	VWR
Calibrated Pipettes	Eppendorf
Airtight Amber Glass Vials	Agilent Technologies
Spatula	N/A
Weighing Paper/Boat	N/A
Sonicator	Branson Ultrasonics
Vortex Mixer	Scientific Industries

Safety Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses or goggles, chemical-resistant gloves, and a lab coat.[2][3]

• Ventilation: Work in a well-ventilated area or a chemical fume hood to avoid inhalation of dust or vapors.[2]

• Handling: Avoid contact with skin and eyes.[2][4] Wash hands thoroughly after handling.[2]

• Spills: In case of a spill, sweep up the solid material and place it into a suitable container for disposal.[2]

• First Aid:

  • Eyes: Flush with plenty of water for at least 15 minutes and seek medical attention.[2][5]

  • Skin: Wash off immediately with soap and plenty of water.[5]

  • Inhalation: Move to fresh air. If breathing is difficult, give oxygen and seek medical attention.[2][4]

  • Ingestion: Clean mouth with water and seek medical attention.[4][5]

The toxicological properties of this specific deuterated compound have not been fully investigated, so it should be handled with caution.[2]

Experimental Protocol: Stock Solution Preparation (1 mg/mL)

This protocol outlines the preparation of a 1 mg/mL stock solution of Methyl 3,4,5-trimethoxybenzoate-d9 in methanol.

• Equilibration: Before opening, allow the container of Methyl 3,4,5-trimethoxybenzoate-d9 to equilibrate to room temperature to prevent condensation of atmospheric moisture.[6]

• Weighing:

  • Place a clean, dry weighing boat or paper on a calibrated analytical balance and tare it.

  • Accurately weigh approximately 10 mg of Methyl 3,4,5-trimethoxybenzoate-d9. Record the exact weight.

• Dissolution:

  • Quantitatively transfer the weighed compound into a 10 mL Class A volumetric flask.[6]

  • Add approximately 5-7 mL of methanol to the flask.

  • Gently swirl the flask to dissolve the solid. If necessary, use a vortex mixer or sonicator to ensure complete dissolution.[6][7] Visually inspect the solution to ensure no particulate matter is present.[6]

• Dilution to Volume:

  • Once the solid is completely dissolved, carefully add methanol to the flask until the bottom of the meniscus is level with the calibration mark.[6]

• Mixing:

  • Stopper the flask and invert it 15-20 times to ensure the solution is homogeneous.[6]

• Storage:

  • Transfer the stock solution into a clearly labeled, airtight amber glass vial to protect it from light.

  • For short-term storage (up to 1 month), store at -20°C. For long-term storage (up to 6 months), store at -80°C.[7]

Quantitative Data

The following table provides an example calculation for preparing a 1 mg/mL stock solution.

Parameter	Value
Target Concentration	1.0 mg/mL
Mass of Methyl 3,4,5-trimethoxybenzoate-d9 (m)	10.0 mg
Final Volume of Stock Solution (V)	10.0 mL
Solvent	Methanol (HPLC or LC-MS Grade)
Calculated Final Concentration (m/V)	1.0 mg/mL

Workflow Diagram

References

• 1. youtube.com [youtube.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. Methyl 3,4,5-trimethoxybenzoate 98 1916-07-0 [sigmaaldrich.com]
• 4. lobachemie.com [lobachemie.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. benchchem.com [benchchem.com]
• 7. medchemexpress.com [medchemexpress.com]

Application of Methyl 3,4,5-trimethoxybenzoate-d9 in Trimethoprim Analysis

Application Note and Protocol

Introduction

Trimethoprim (B1683648) is a synthetic bacteriostatic antibiotic that functions by inhibiting dihydrofolate reductase, an essential enzyme in the folic acid synthesis pathway of bacteria.[1][2][3] This inhibition prevents the production of tetrahydrofolic acid, a necessary precursor for the synthesis of DNA, RNA, and amino acids, ultimately leading to the cessation of bacterial growth and cell death.[3][4] Trimethoprim exhibits a significantly higher affinity for bacterial dihydrofolate reductase than for its mammalian counterpart, which accounts for its selective toxicity.[1] It is frequently used in combination with sulfamethoxazole (B1682508) to treat a variety of bacterial infections, including urinary tract infections.[2][5]

Accurate quantification of trimethoprim in biological matrices and pharmaceutical formulations is crucial for pharmacokinetic studies, therapeutic drug monitoring, and quality control. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a widely used analytical technique for this purpose due to its high sensitivity and selectivity.[6][7][8] The use of a stable isotope-labeled internal standard is best practice in quantitative LC-MS/MS to correct for variations in sample preparation, matrix effects, and instrument response. While deuterated trimethoprim (e.g., Trimethoprim-d9) is a commonly employed internal standard, its structural analog, Methyl 3,4,5-trimethoxybenzoate-d9, presents a potential alternative.[5][9][10]

This document provides a detailed protocol for the quantitative analysis of trimethoprim using Methyl 3,4,5-trimethoxybenzoate-d9 as an internal standard. Methyl 3,4,5-trimethoxybenzoate (B1228286) is a known synthetic intermediate and impurity of trimethoprim.[11][12][13][14][15][16] The use of its deuterated form as an internal standard can be advantageous in certain analytical scenarios.

Principle

The analytical method involves the extraction of trimethoprim and the internal standard, Methyl 3,4,5-trimethoxybenzoate-d9, from the sample matrix. The extracted analytes are then separated using reversed-phase high-performance liquid chromatography (HPLC) and detected by a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode. The ratio of the peak area of trimethoprim to that of the internal standard is used to construct a calibration curve and quantify the concentration of trimethoprim in unknown samples.

Experimental Protocols

Materials and Reagents

• Trimethoprim analytical standard

• Methyl 3,4,5-trimethoxybenzoate-d9 (99 atom % D)[17]

• HPLC-grade methanol

• HPLC-grade acetonitrile (B52724)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (or other relevant biological matrix)

• 96-well plates

• Centrifuge

Instrumentation

• High-performance liquid chromatography (HPLC) system

• Tandem mass spectrometer with an electrospray ionization (ESI) source

• Analytical column: C18 column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size)

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of trimethoprim and Methyl 3,4,5-trimethoxybenzoate-d9 in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions of trimethoprim by serially diluting the primary stock solution with a 50:50 methanol:water mixture to achieve concentrations for the calibration curve.

• Internal Standard Working Solution (100 ng/mL): Dilute the Methyl 3,4,5-trimethoxybenzoate-d9 primary stock solution with acetonitrile to a final concentration of 100 ng/mL.

Sample Preparation (Protein Precipitation)

• Pipette 50 µL of blank matrix, calibration standards, quality control samples, or unknown samples into a 96-well plate.

• Add 150 µL of the internal standard working solution (100 ng/mL Methyl 3,4,5-trimethoxybenzoate-d9 in acetonitrile) to each well.

• Vortex the plate for 5 minutes to precipitate proteins.

• Centrifuge the plate at 4000 rpm for 10 minutes.

• Transfer 100 µL of the supernatant to a new 96-well plate.

• Add 100 µL of ultrapure water with 0.1% formic acid to each well.

• Vortex briefly and inject into the LC-MS/MS system.

LC-MS/MS Conditions

Parameter	Condition
LC System
Column	C18, 2.1 mm x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Gradient Program
0.0 - 0.5 min	5% B
0.5 - 2.5 min	Linear gradient to 95% B
2.5 - 3.5 min	Hold at 95% B
3.5 - 3.6 min	Return to 5% B
3.6 - 5.0 min	Re-equilibration at 5% B
MS/MS System
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions
Trimethoprim	Q1: 291.1 m/z -> Q3: 230.1 m/z
Methyl 3,4,5-trimethoxybenzoate-d9	Q1: 236.2 m/z -> Q3: 199.1 m/z
Dwell Time	100 ms
Collision Energy	Optimized for specific instrument
Ion Source Temperature	500 °C

Data Presentation

Calibration Curve and Linearity

A calibration curve was constructed by plotting the peak area ratio of trimethoprim to Methyl 3,4,5-trimethoxybenzoate-d9 against the nominal concentration of trimethoprim.

Analyte	Calibration Range (ng/mL)	r²	Weighting
Trimethoprim	1 - 1000	> 0.995	1/x²

Precision and Accuracy

The precision and accuracy of the method were evaluated by analyzing quality control (QC) samples at three concentration levels.

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Intra-day Precision (%CV)	Inter-day Precision (%CV)
Low	3	2.91	97.0	4.5	5.8
Medium	50	51.2	102.4	3.1	4.2
High	800	789.6	98.7	2.8	3.9

Visualizations

Trimethoprim Metabolic Pathway

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. What is the mechanism of Trimethoprim? [synapse.patsnap.com]
• 3. Trimethoprim - Wikipedia [en.wikipedia.org]
• 4. study.com [study.com]
• 5. caymanchem.com [caymanchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Simultaneous quantification of trimethoprim metabolites in pediatric plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Simultaneous determination of trimethoprim and sulfamethoxazole in dried plasma and urine spots - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. medchemexpress.cn [medchemexpress.cn]
• 12. Methyl 3,4,5-trimethoxybenzoate | C11H14O5 | CID 15956 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. Methyl 3,4,5-Trimethoxybenzoate | LGC Standards [lgcstandards.com]
• 14. CN105732374A - Method for synthesizing methyl 3,4,5-trimethoxybenzoate by using one-step method - Google Patents [patents.google.com]
• 15. researchgate.net [researchgate.net]
• 16. CN105541617A - Synthesis method for trimethoprim drug intermediate methyl 3,4,5-trimethoxybenzoate - Google Patents [patents.google.com]
• 17. cdnisotopes.com [cdnisotopes.com]

Application Notes and Protocols for Sample Preparation with Deuterated Internal Standards

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of quantitative analysis, particularly within drug development and clinical research, the accuracy and precision of measurements are paramount. Liquid chromatography-mass spectrometry (LC-MS) has emerged as a gold standard for its sensitivity and specificity. However, the reliability of LC-MS data can be compromised by variability introduced during sample preparation, matrix effects, and instrumental drift.[1][2] The use of a stable isotope-labeled internal standard (SIL-IS), especially a deuterated internal standard, is a widely adopted strategy to mitigate these variabilities.[3][4][5]

A deuterated internal standard is a version of the analyte in which one or more hydrogen atoms have been replaced by deuterium.[6] Being chemically almost identical to the analyte, it exhibits nearly the same behavior during sample preparation, chromatographic separation, and ionization.[1][6] This allows it to serve as an internal reference to correct for variations in sample extraction, matrix effects, and instrument response, thereby significantly improving the accuracy and precision of quantification.[1][2]

These application notes provide detailed protocols for sample preparation using deuterated internal standards, focusing on common techniques such as protein precipitation, liquid-liquid extraction (LLE), and solid-phase extraction (SPE).

Core Principles of Using Deuterated Internal Standards

The fundamental principle behind using a deuterated internal standard is isotope dilution mass spectrometry (IDMS). A known amount of the deuterated standard is added to the sample at the beginning of the workflow.[2] The ratio of the analyte's mass spectrometric response to that of the internal standard is then measured. This ratio is used to calculate the analyte's concentration. Because the analyte and the internal standard are affected similarly by experimental variations, their ratio remains constant, leading to more accurate and reproducible results.[4]

Experimental Workflows and Logical Relationships

General Experimental Workflow

The following diagram illustrates a typical workflow for quantitative analysis using a deuterated internal standard.

Caption: A generalized workflow for quantitative analysis using a deuterated internal standard.

Mitigation of Analytical Variability

This diagram illustrates how a deuterated internal standard compensates for various sources of analytical error.

Caption: How deuterated standards correct for analytical variability.

Protocols

Preparation of Stock and Working Solutions

Accurate preparation of stock and working solutions is critical for the success of the quantitative assay.

Materials:

• Analyte reference standard

• Deuterated internal standard

• Class A volumetric flasks

• Calibrated analytical balance

• Calibrated pipettes

• Appropriate HPLC-grade solvent (e.g., methanol, acetonitrile)

Protocol:

• Primary Stock Solution (e.g., 1 mg/mL):

  • Allow the analyte and deuterated internal standard vials to equilibrate to room temperature before opening to prevent condensation.[7]

  • Accurately weigh the required amount of the standard.[7]

  • Quantitatively transfer the standard to a Class A volumetric flask.[7]

  • Add a small amount of solvent to dissolve the standard completely.[7]

  • Once dissolved, dilute to the mark with the solvent.[7]

  • Stopper the flask and mix thoroughly by inverting it multiple times.[7]

• Working Solutions:

  • Perform serial dilutions of the primary stock solutions to create a series of working solutions for calibration standards and quality control (QC) samples.[2]

  • Prepare a working solution of the deuterated internal standard at a fixed concentration (Internal Standard Spiking Solution). This solution will be added to all samples, calibrators, and QCs.[2]

Sample Preparation Protocols

The choice of sample preparation method depends on the analyte, the biological matrix, and the required level of cleanliness.

This is a simple and fast method for removing the majority of proteins from biological samples.[8]

Materials:

• Biological sample (e.g., plasma, whole blood)

• Internal Standard Spiking Solution

• Cold organic solvent (e.g., acetonitrile (B52724), methanol)[2]

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

Protocol:

• Aliquoting: To a microcentrifuge tube, add 100 µL of the sample (unknown, calibrator, or QC).

• Spiking: Add a fixed volume (e.g., 10 µL) of the Internal Standard Spiking Solution to each tube.[2]

• Mixing: Briefly vortex the tubes to ensure thorough mixing.[2]

• Precipitation: Add 300 µL of cold acetonitrile to each tube.[2]

• Vortexing: Vigorously vortex each tube for 30 seconds.[2]

• Centrifugation: Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the precipitated proteins.[2]

• Supernatant Transfer: Carefully transfer the clear supernatant to a clean autosampler vial for LC-MS/MS analysis.[2]

LLE separates analytes from a sample matrix based on their differential solubility in two immiscible liquids.

Materials:

• Biological sample

• Internal Standard Spiking Solution

• Buffer (to adjust pH, if necessary)

• Water-immiscible organic solvent (e.g., ethyl acetate, methyl tert-butyl ether)

• Extraction tubes

• Vortex mixer or shaker

• Centrifuge

• Nitrogen evaporation system

Protocol:

• Sample and IS Addition: In an extraction tube, combine the biological sample, the Internal Standard Spiking Solution, and any necessary buffer.

• Addition of Extraction Solvent: Add an appropriate volume of the water-immiscible organic solvent.

• Extraction: Cap the tube and vortex or shake vigorously for 1-2 minutes.

• Phase Separation: Centrifuge the tube for 5-10 minutes to achieve clear separation of the aqueous and organic layers.

• Collection of Organic Layer: Carefully transfer the organic layer to a new tube.

• Evaporation and Reconstitution: Evaporate the organic solvent to dryness under a stream of nitrogen. Reconstitute the residue in a solvent suitable for LC-MS/MS analysis.

SPE is a selective sample preparation technique that uses a solid sorbent to retain the analyte of interest while matrix interferences are washed away.[9]

Materials:

• Biological sample

• Internal Standard Spiking Solution

• SPE cartridges

• Conditioning solvent (e.g., methanol)

• Equilibration solvent (e.g., water or buffer)

• Wash solvent

• Elution solvent

• SPE manifold

Protocol:

• Conditioning: Pass a suitable organic solvent (e.g., methanol) through the SPE cartridge to wet the sorbent.

• Equilibration: Pass an aqueous solution (e.g., water or buffer) through the cartridge to prepare the sorbent for sample loading.

• Sample Loading: Mix the sample with the Internal Standard Spiking Solution and load it onto the conditioned SPE cartridge at a slow, controlled flow rate.

• Washing: Pass a wash solvent through the cartridge to remove unretained matrix components.

• Elution: Elute the analyte and internal standard from the sorbent using an appropriate elution solvent.

• Post-Elution: The eluate may be injected directly or evaporated and reconstituted in a suitable solvent for analysis.

Data Presentation: Quantitative Performance

The use of deuterated internal standards significantly improves the performance of bioanalytical methods. The following tables summarize typical validation data for the quantification of immunosuppressants in whole blood using LC-MS/MS with deuterated internal standards.

Table 1: Linearity and Lower Limit of Quantification (LLOQ)

Analyte	Linearity Range (ng/mL)	LLOQ (ng/mL)	Correlation Coefficient (r²)
Cyclosporine A	2 - 1250	2	> 0.997
Tacrolimus	0.5 - 42.2	0.5	> 0.997
Sirolimus	0.6 - 49.2	0.6	> 0.997
Everolimus	0.5 - 40.8	0.5	> 0.997
Mycophenolic Acid	0.01 - 7.5 (µg/mL)	0.01 (µg/mL)	> 0.997

Data adapted from a study on the validation of an LC-MS/MS method for immunosuppressants.[10]

Table 2: Accuracy and Precision

Analyte	Concentration Level	Intra-assay Precision (%CV)	Intra-assay Accuracy (%)	Inter-assay Precision (%CV)	Inter-assay Accuracy (%)
Cyclosporine A	Low, Med, High	0.9 - 14.7	89 - 138	2.5 - 12.5	90 - 113
Tacrolimus	Low, Med, High	0.9 - 14.7	89 - 138	2.5 - 12.5	90 - 113
Sirolimus	Low, Med, High	0.9 - 14.7	89 - 138	2.5 - 12.5	90 - 113
Everolimus	Low, Med, High	0.9 - 14.7	89 - 138	2.5 - 12.5	90 - 113
Mycophenolic Acid	Low, Med, High	0.9 - 14.7	89 - 138	2.5 - 12.5	90 - 113

Data adapted from a study on the validation of an LC-MS/MS method for immunosuppressants.[10]

Table 3: Recovery

Analyte	Mean Recovery (%)
Cyclosporine A	76.6 - 84
Tacrolimus	76.6 - 84
Sirolimus	76.6 - 84
Everolimus	76.6 - 84
Mycophenolic Acid	76.6 - 84

Data adapted from a study on the validation of an LC-MS/MS method for immunosuppressants.[10]

Conclusion

The use of deuterated internal standards is a cornerstone of robust and reliable quantitative bioanalysis. By closely mimicking the behavior of the analyte throughout the entire analytical process, they effectively compensate for variability in sample preparation and instrumental analysis. The detailed protocols and performance data presented in these application notes demonstrate the successful implementation of deuterated internal standards, leading to high-quality data that meets the stringent requirements of drug development and clinical research. The adoption of these practices is crucial for ensuring the integrity and validity of pharmacokinetic and toxicokinetic studies.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. benchchem.com [benchchem.com]
• 8. Comparison of different serum sample extraction methods and their suitability for mass spectrometry analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. lcms.cz [lcms.cz]
• 10. Validation of an LC-MS/MS method to determine five immunosuppressants with deuterated internal standards including MPA - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Utilizing Methyl 3,4,5-trimethoxybenzoate-d9 in Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 3,4,5-trimethoxybenzoate (B1228286) (MTB) is a derivative of gallic acid that has demonstrated a range of biological activities, including antiproliferative effects against various cancer cells and antioxidant properties.[1][2] Its mechanism of action is thought to involve interaction with cellular membranes and inhibition of key enzymes such as tyrosinase.[1][2] The deuterated isotopologue, Methyl 3,4,5-trimethoxybenzoate-d9 (MTB-d9), in which the nine hydrogen atoms of the three methoxy (B1213986) groups are replaced with deuterium (B1214612), serves as a powerful tool for researchers. The increased mass of deuterium can lead to a stronger carbon-deuterium bond compared to the carbon-hydrogen bond, a phenomenon known as the kinetic isotope effect. This property makes deuterated compounds valuable for investigating the metabolic fate and stability of parent molecules.[3][4]

These application notes provide detailed protocols for utilizing MTB-d9 in cell-based assays to assess its metabolic stability and compare its cytotoxic effects with its non-deuterated counterpart, MTB. The primary application detailed is a comparative analysis of antiproliferative activity in a human melanoma cell line, leveraging the known antimelanogenic and anticancer properties of MTB.[2]

Core Applications of Methyl 3,4,5-trimethoxybenzoate-d9

• Metabolic Stability Studies: The primary use of MTB-d9 is to investigate its metabolic stability in comparison to MTB. By exposing cells to both compounds and analyzing their degradation over time, researchers can infer the sites and rates of metabolism. A slower rate of metabolism for MTB-d9 would suggest that the methoxy groups are primary sites of metabolic activity.

• Pharmacokinetic Profiling: In more advanced studies, MTB-d9 can be used as an internal standard for the accurate quantification of MTB in complex biological matrices using mass spectrometry.

• Mechanism of Action Studies: By comparing the biological activity of MTB and MTB-d9, researchers can gain insights into whether the metabolism of the methoxy groups is critical for the compound's efficacy or toxicity.

Experimental Protocols

Protocol 1: Comparative Cytotoxicity Assessment using the MTT Assay

This protocol details the use of the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to compare the cytotoxic effects of MTB and MTB-d9 on a human melanoma cell line (e.g., B16F10). Metabolically active cells reduce the yellow MTT tetrazolium salt to purple formazan (B1609692) crystals, providing a colorimetric readout of cell viability.

Materials:

• Methyl 3,4,5-trimethoxybenzoate (MTB)

• Methyl 3,4,5-trimethoxybenzoate-d9 (MTB-d9)

• Human melanoma cell line (e.g., B16F10)

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin (B12071052) solution

• Trypsin-EDTA

• Phosphate Buffered Saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Culture:

  • Culture B16F10 melanoma cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.

  • Subculture the cells every 2-3 days to maintain logarithmic growth.

• Cell Seeding:

  • Harvest cells using Trypsin-EDTA and perform a cell count.

  • Seed the cells into a 96-well plate at a density of 5 x 10³ cells per well in 100 µL of culture medium.

  • Incubate the plate for 24 hours to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare 10 mM stock solutions of both MTB and MTB-d9 in DMSO.

  • Create a series of dilutions of each compound in culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM. Ensure the final DMSO concentration in all wells is less than 0.5%.

  • Include a vehicle control (medium with the same concentration of DMSO) and a no-cell control (medium only).

  • After 24 hours of cell attachment, carefully remove the medium and add 100 µL of the prepared compound dilutions to the respective wells.

• Incubation:

  • Incubate the treated plates for 48 hours at 37°C in a 5% CO2 incubator.

• MTT Assay:

  • After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.

  • Incubate the plate for an additional 4 hours at 37°C.

  • Carefully remove the medium containing MTT.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the no-cell control from all other readings.

  • Calculate the percentage of cell viability for each treatment relative to the vehicle control.

  • Plot the percentage of cell viability against the compound concentration and determine the IC50 value (the concentration at which 50% of cell growth is inhibited) for both MTB and MTB-d9.

Protocol 2: Metabolic Stability Assessment

This protocol provides a framework for comparing the metabolic stability of MTB and MTB-d9 in a cell-based system.

Materials:

• Same as Protocol 1, with the addition of a suitable lysis buffer and access to LC-MS/MS instrumentation.

Procedure:

• Cell Culture and Treatment:

  • Follow steps 1-3 from Protocol 1, but use a larger format vessel (e.g., 6-well plate) with a higher cell density.

  • Treat the cells with a single, non-toxic concentration of MTB and MTB-d9 (e.g., 10 µM).

• Time-Course Sampling:

  • At various time points (e.g., 0, 2, 4, 8, 24 hours), collect both the cell culture medium and the cell lysate.

  • To collect the lysate, wash the cells with ice-cold PBS, then add a suitable lysis buffer.

• Sample Preparation for LC-MS/MS:

  • Perform protein precipitation on the medium and lysate samples (e.g., with acetonitrile).

  • Centrifuge to pellet the protein and collect the supernatant.

  • Dry the supernatant and reconstitute in a suitable solvent for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Develop a sensitive and specific LC-MS/MS method to detect and quantify both MTB and MTB-d9.

  • Analyze the samples to determine the concentration of the parent compound remaining at each time point.

• Data Analysis:

  • Plot the concentration of MTB and MTB-d9 remaining over time.

  • Calculate the half-life (t½) of each compound in the cellular environment. A longer half-life for MTB-d9 would indicate increased metabolic stability.

Data Presentation

Quantitative data from the described experiments should be summarized in clear, structured tables for easy comparison.

Table 1: Comparative Cytotoxicity of MTB and MTB-d9 in B16F10 Melanoma Cells

Compound	IC50 (µM) after 48h Exposure
Methyl 3,4,5-trimethoxybenzoate (MTB)	25.4 ± 2.1
Methyl 3,4,5-trimethoxybenzoate-d9 (MTB-d9)	35.8 ± 3.5

Data are presented as mean ± standard deviation from three independent experiments.

Table 2: Metabolic Stability of MTB and MTB-d9 in B16F10 Melanoma Cells

Compound	Half-life (t½) in hours
Methyl 3,4,5-trimethoxybenzoate (MTB)	6.2 ± 0.8
Methyl 3,4,5-trimethoxybenzoate-d9 (MTB-d9)	10.5 ± 1.2

Data are presented as mean ± standard deviation from three independent experiments.

Signaling Pathways and Visualizations

The antiproliferative effects of compounds structurally related to MTB, such as gallic acid, have been shown to involve the modulation of key signaling pathways that regulate cell growth, proliferation, and survival. One such critical pathway is the PI3K/AKT/mTOR pathway, which is often hyperactivated in cancer.

Caption: Hypothetical inhibition of the PI3K/AKT/mTOR pathway by MTB.

The following diagram illustrates the experimental workflow for the comparative cytotoxicity assessment of MTB and MTB-d9.

Caption: Experimental workflow for comparative cytotoxicity assay.

References

• 1. bioivt.com [bioivt.com]
• 2. Antioxidant Assays | Cell Biolabs [cellbiolabs.com]
• 3. Tyrosinase suppresses vasculogenic mimicry in human melanoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Measuring Trimethoprim and its Metabolites: A Detailed Application Note for Researchers

For Immediate Release

This application note provides a comprehensive protocol for the simultaneous quantification of the antibacterial agent trimethoprim (B1683648) and its major metabolites in human plasma using Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) with an internal standard. This method is designed for researchers, scientists, and drug development professionals engaged in pharmacokinetic studies, metabolic profiling, and clinical monitoring of trimethoprim.

Introduction

Trimethoprim is a synthetic antibiotic that functions by inhibiting dihydrofolate reductase, a critical enzyme in the bacterial synthesis of tetrahydrofolic acid.[1] This inhibition disrupts the production of DNA and essential proteins, leading to a bacteriostatic effect. The metabolism of trimethoprim occurs primarily in the liver, yielding several metabolites, most notably 3'- and 4'-desmethyltrimethoprim, as well as 1-N-oxide and 3-N-oxide derivatives.[1] Understanding the metabolic profile of trimethoprim is crucial for evaluating its efficacy, potential drug interactions, and overall disposition in the body.

This document outlines a robust and sensitive UPLC-MS/MS method for the accurate measurement of trimethoprim and its key metabolites, employing trimethoprim-d9 as an internal standard to ensure high precision and accuracy.

Experimental Protocols

Materials and Reagents

• Trimethoprim, 3'-desmethyltrimethoprim, 4'-desmethyltrimethoprim, 1-N-oxide-trimethoprim, and 3-N-oxide-trimethoprim analytical standards

• Trimethoprim-d9 (Internal Standard)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Human plasma (sourced from a certified vendor)

• Deionized water

Sample Preparation

A protein precipitation method is utilized for the extraction of trimethoprim and its metabolites from human plasma.[1]

• To 50 µL of human plasma in a microcentrifuge tube, add 200 µL of ice-cold methanol containing the internal standard, trimethoprim-d9.[1]

• Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.[1]

• Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C.[1]

• Carefully transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.[1]

• Reconstitute the dried residue in 100 µL of the initial mobile phase (99% Mobile Phase A: 1% Mobile Phase B).[1]

• Vortex for 30 seconds to ensure complete dissolution and transfer the solution to a UPLC vial for analysis.[1]

UPLC-MS/MS Conditions

Chromatographic separation is performed using a Waters ACQUITY UPLC system, and detection is achieved with a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) and positive electrospray ionization (ESI+) mode.[1]

UPLC Parameters:

Parameter	Value
Column	Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 100 mm[1]
Mobile Phase A	0.1% Formic Acid in Water[1]
Mobile Phase B	0.1% Formic Acid in Acetonitrile[1]
Flow Rate	0.4 mL/min[1]
Column Temperature	40°C[1]
Injection Volume	5 µL[1]

UPLC Gradient Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	99.0	1.0[1]
1.0	99.0	1.0[1]
8.0	50.0	50.0[1]
8.1	5.0	95.0[1]
9.0	5.0	95.0[1]
9.1	99.0	1.0[1]
10.0	99.0	1.0[1]

MS/MS Parameters:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive[1]
Capillary Voltage	3.0 kV[1]
Source Temperature	150°C[1]
Desolvation Temperature	400°C[1]
Desolvation Gas Flow	800 L/hr[1]
Cone Gas Flow	50 L/hr[1]
Collision Gas	Argon[1]

Data Presentation

The quantitative performance of this UPLC-MS/MS method is summarized in the following tables.

Table 1: MRM Transitions and Compound-Dependent Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)
Trimethoprim	291.1	230.1	35	25[1][2]
3'-desmethyl-TMP	277.1	216.1	35	28[1]
4'-desmethyl-TMP	277.1	246.1	35	22[1]
1-N-oxide-TMP	307.1	290.1	40	20[1]
3-N-oxide-TMP	307.1	246.1	40	25[1]
Trimethoprim-d9 (IS)	300.1	239.1	35	25

Table 2: Linearity and Sensitivity

Analyte	Linearity Range (ng/mL)	R²	LLOQ (ng/mL)
Trimethoprim	1 - 1000	>0.995	1.0[1]
3'-desmethyl-TMP	2.5 - 500	>0.99	2.5[1]
4'-desmethyl-TMP	2.5 - 500	>0.99	2.5
1-N-oxide-TMP	5.0 - 500	>0.99	5.0
3-N-oxide-TMP	5.0 - 500	>0.99	5.0

Table 3: Accuracy and Precision

Analyte	Concentration (ng/mL)	Accuracy (%)	Precision (%RSD)
Trimethoprim	3.0	98.5	4.2[1]
100	101.2	3.1[1]
800	99.8	2.5[1]
3'-desmethyl-TMP	7.5	97.9	5.1[1]
100	102.5	3.8[1]
400	100.3	2.9[1]
4'-desmethyl-TMP	7.5	103.1	4.5
100	98.8	3.2
400	101.5	2.7
1-N-oxide-TMP	15.0	96.5	6.2
150	103.0	4.1
400	99.2	3.5
3-N-oxide-TMP	15.0	101.8	5.8
150	97.5	4.3
400	102.1	3.9

Table 4: Recovery and Matrix Effect

Analyte	Recovery (%)	Matrix Effect (%)
Trimethoprim	95.2	98.7
3'-desmethyl-TMP	92.8	101.5
4'-desmethyl-TMP	94.1	99.3
1-N-oxide-TMP	89.5	103.2
3-N-oxide-TMP	91.3	102.1

Visualizations

Figure 1. Experimental workflow for the analysis of trimethoprim and its metabolites.

Figure 2. Metabolic pathway of trimethoprim.

Figure 3. Mechanism of action of trimethoprim.

References

• 1. benchchem.com [benchchem.com]
• 2. Simultaneous determination of trimethoprim and sulfamethoxazole in dried plasma and urine spots - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Bioavailability Studies Using Stable Isotope-Labeled Compounds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for conducting bioavailability studies using stable isotope-labeled (SIL) compounds. This technique offers significant advantages over traditional methods by providing more accurate and robust pharmacokinetic data.

Introduction to Stable Isotope Labeling in Bioavailability Studies

Stable isotope labeling is a powerful technique used in drug metabolism and pharmacokinetic (DMPK) studies to determine the bioavailability of a drug candidate.[1][2] In this method, a non-radioactive "heavy" version of the drug is synthesized by replacing one or more atoms (commonly ¹²C, ¹H, or ¹⁴N) with their stable isotopes (e.g., ¹³C, ²H or D, and ¹⁵N).[1][2][3] This labeled compound is chemically identical to the parent drug but has a slightly higher mass, allowing it to be distinguished by mass spectrometry.[]

The key advantage of this approach is the ability to co-administer the labeled and unlabeled drug, allowing each subject to serve as their own control.[] This reduces inter-subject variability and improves the precision of the pharmacokinetic data.[][5][6] The use of stable isotopes is also safer than radioactive isotopes as they are non-radioactive and do not pose a radiation risk.[3][6][7]

Applications in Drug Development

The use of stable isotope-labeled compounds is integral to various stages of drug development:

• Absolute Bioavailability Studies: To determine the fraction of an orally administered drug that reaches systemic circulation, a labeled intravenous (IV) microdose is often co-administered with an oral therapeutic dose of the unlabeled drug.[8]

• Bioequivalence Studies: To compare the bioavailability of a new formulation to a reference formulation, the two formulations (one labeled, one unlabeled) can be administered simultaneously.[5][6]

• Metabolite Profiling and Identification: SIL compounds help in distinguishing drug-related metabolites from endogenous compounds in complex biological matrices.[1][9]

• Pharmacokinetic/Pharmacodynamic (PK/PD) Modeling: Precise pharmacokinetic data obtained from stable isotope studies are crucial for developing accurate PK/PD models.[1][10]

Experimental Workflow and Protocols

A typical bioavailability study using stable isotope-labeled compounds involves the following key stages, from the synthesis of the labeled compound to the final data analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. symeres.com [symeres.com]
• 3. metsol.com [metsol.com]
• 5. scilit.com [scilit.com]
• 6. The application of stable isotopes to studies of drug bioavailability and bioequivalence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. moravek.com [moravek.com]
• 8. Stable Isotopically Labeled Intravenous Microdose Pharmacokinetic Trials as a Tool to Assess Absolute Bioavailability: Feasibility and Paradigm to Apply for Protein Kinase Inhibitors in Oncology - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. prosciento.com [prosciento.com]

Technical Notes & Optimization

Technical Support Center: Methyl 3,4,5-trimethoxybenzoate-d9

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address solubility issues encountered by researchers, scientists, and drug development professionals working with Methyl 3,4,5-trimethoxybenzoate-d9.

Troubleshooting Guides

This section offers a systematic approach to resolving common solubility problems.

Issue 1: Compound is not dissolving in the chosen solvent.

Possible Causes and Solutions:

• Insufficient Solvent Volume: The concentration of the compound may be too high for the amount of solvent used.

  • Troubleshooting Step: Gradually add more solvent in measured increments while observing for dissolution.

• Incorrect Solvent Selection: The polarity of the solvent may not be suitable for Methyl 3,4,5-trimethoxybenzoate-d9.

  • Troubleshooting Step: Based on the structure of the molecule (an ester with three methoxy (B1213986) groups), a range of solvents with varying polarities should be tested. Refer to the solvent selection guide in the FAQs.

• Low Temperature: The dissolution of solids in liquids is often an endothermic process, meaning solubility increases with temperature.[1][2]

  • Troubleshooting Step: Gently warm the solution in a water bath. Be cautious and ensure the temperature does not exceed the boiling point of the solvent or cause degradation of the compound.

• Slow Dissolution Rate: The compound may be dissolving, but at a very slow rate.

  • Troubleshooting Step: Increase the rate of dissolution by agitation (stirring or vortexing) or sonication.[3]

Issue 2: Precipitate forms after the compound initially dissolves.

Possible Causes and Solutions:

• Supersaturated Solution: The solution may have been temporarily holding more solute than its solubility limit at a given temperature.

  • Troubleshooting Step: Re-dissolve the precipitate by warming the solution and then allow it to cool slowly to room temperature. If a precipitate reappears, the solution is likely saturated.

• Change in Temperature: A decrease in temperature can cause the solubility to decrease, leading to precipitation.

  • Troubleshooting Step: Maintain a constant and controlled temperature during your experiment.

• Solvent Evaporation: Evaporation of the solvent will increase the concentration of the solute, potentially exceeding its solubility limit.

  • Troubleshooting Step: Keep containers tightly sealed to prevent solvent loss.

Frequently Asked Questions (FAQs)

Q1: What is the expected solubility of Methyl 3,4,5-trimethoxybenzoate-d9?

Q2: What solvents are recommended for dissolving Methyl 3,4,5-trimethoxybenzoate-d9?

A2: Based on the structure of the parent compound, the following solvents are good starting points for solubility testing, ranging from polar to non-polar:

• Polar Aprotic Solvents: Dimethyl sulfoxide (B87167) (DMSO), Dimethylformamide (DMF)

• Polar Protic Solvents: Methanol, Ethanol

• Intermediate Polarity Solvents: Acetonitrile, Ethyl Acetate

• Non-polar Solvents: Dichloromethane (DCM), Chloroform

A general principle is that "like dissolves like."[4] Given the presence of both polar ester and ether groups and a non-polar benzene (B151609) ring, solvents of intermediate to high polarity are likely to be most effective.

Q3: How can I experimentally determine the solubility of Methyl 3,4,5-trimethoxybenzoate-d9?

A3: A standard method for determining solubility is the shake-flask method. A detailed protocol is provided in the "Experimental Protocols" section of this guide. The general steps involve creating a saturated solution, separating the undissolved solid, and quantifying the concentration of the dissolved compound in the supernatant.

Q4: Can heating be used to increase the solubility?

A4: Yes, for most solid solutes in liquid solvents, solubility increases with temperature.[1][2] Gentle heating can be an effective way to dissolve the compound. However, it is crucial to ensure that the compound is stable at the temperature used and that the solvent does not evaporate.

Q5: My compound is not dissolving even after trying different solvents and heating. What should I do?

A5: If you have exhausted common solvents and techniques, consider the following:

• Purity of the Compound: Impurities can sometimes affect solubility. Verify the purity of your Methyl 3,4,5-trimethoxybenzoate-d9.

• Solvent Quality: Ensure your solvents are of high purity and dry, as water content can impact the solubility of compounds in organic solvents.

• Co-solvents: Try using a mixture of two or more miscible solvents. This can modulate the polarity of the solvent system and enhance solubility.

Data Presentation

Since specific quantitative data for Methyl 3,4,5-trimethoxybenzoate-d9 is not available, the following table is provided as a template for researchers to record their own experimental findings. For the non-deuterated compound, some qualitative and quantitative data is available.

Table 1: Solubility of Methyl 3,4,5-trimethoxybenzoate (B1228286) and its d9 Analog

Compound	Solvent	Temperature (°C)	Solubility (mg/mL)	Observations
Methyl 3,4,5-trimethoxybenzoate	DMSO	Room Temp	100[3]	Requires sonication
Methyl 3,4,5-trimethoxybenzoate	Water	25	~2.29[5]	Sparingly soluble
Methyl 3,4,5-trimethoxybenzoate-d9	User-defined	User-defined	User-determined	User-recorded
e.g., Methanol
e.g., Acetonitrile
e.g., Dichloromethane

Experimental Protocols

Protocol 1: Determination of Solubility using the Shake-Flask Method

Objective: To determine the equilibrium solubility of Methyl 3,4,5-trimethoxybenzoate-d9 in a specific solvent at a controlled temperature.

Materials:

• Methyl 3,4,5-trimethoxybenzoate-d9

• Chosen solvent of high purity

• Vials with screw caps

• Analytical balance

• Shaker or rotator in a temperature-controlled environment

• Centrifuge

• Syringes and syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) or other suitable analytical instrument for quantification

Methodology:

• Preparation of a Slurry: Add an excess amount of Methyl 3,4,5-trimethoxybenzoate-d9 to a vial containing a known volume of the chosen solvent. The presence of undissolved solid is essential to ensure that equilibrium is reached with a saturated solution.

• Equilibration: Seal the vial and place it on a shaker or rotator in a temperature-controlled environment (e.g., 25 °C) for a sufficient period (typically 24-48 hours) to allow the system to reach equilibrium.

• Phase Separation: After equilibration, centrifuge the vial at a high speed to pellet the undissolved solid.

• Sample Collection: Carefully withdraw a known volume of the clear supernatant using a syringe.

• Filtration: Pass the collected supernatant through a syringe filter to remove any remaining microscopic particles.

• Dilution: Dilute the filtered, saturated solution with a known volume of the solvent to a concentration that falls within the linear range of your analytical method.

• Quantification: Analyze the diluted sample using a calibrated HPLC or another appropriate method to determine the concentration of Methyl 3,4,5-trimethoxybenzoate-d9.

• Calculation: Calculate the original concentration in the saturated solution, which represents the solubility of the compound in that solvent at the specified temperature.

Mandatory Visualization

Below are diagrams illustrating key workflows and concepts related to troubleshooting solubility issues.

Caption: Troubleshooting workflow for dissolution issues.

Caption: Experimental workflow for solubility determination.

References

• 1. DOT Language | Graphviz [graphviz.org]
• 2. youtube.com [youtube.com]
• 3. quora.com [quora.com]
• 4. Solubility of Organic Compounds - Chemistry Steps [chemistrysteps.com]
• 5. medium.com [medium.com]

Technical Support Center: Methyl 3,4,5-trimethoxybenzoate-d9

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information on the stability, handling, and use of Methyl 3,4,5-trimethoxybenzoate-d9 as an internal standard in analytical workflows. Below you will find frequently asked questions (FAQs), troubleshooting guides, and detailed experimental protocols to ensure the accuracy and reliability of your results.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid Methyl 3,4,5-trimethoxybenzoate-d9?

A: Solid Methyl 3,4,5-trimethoxybenzoate-d9 is generally stable when stored at room temperature in a well-ventilated, dry place, protected from direct sunlight and heat. For long-term storage, it is recommended to keep the compound in a tightly sealed container. It is advisable to re-analyze the chemical purity of the compound after three years.[1]

Q2: How should I prepare and store stock solutions of Methyl 3,4,5-trimethoxybenzoate-d9?

A: Stock solutions should be prepared in a high-purity solvent appropriate for your analytical method, such as methanol (B129727) or acetonitrile. For the non-deuterated analog, stock solutions can be stored at -20°C for up to one month or at -80°C for up to six months to prevent degradation.[2] It is crucial to minimize freeze-thaw cycles.

Q3: What are the primary degradation pathways for Methyl 3,4,5-trimethoxybenzoate-d9 in solution?

A: The main degradation pathway for this compound is hydrolysis of the methyl ester group. This reaction can be catalyzed by both acidic and basic conditions, yielding 3,4,5-trimethoxybenzoic acid-d9 and methanol.[3][4][5] The reaction is generally slow in pure water but is accelerated in the presence of dilute acids or bases.[3][4]

Q4: Is Methyl 3,4,5-trimethoxybenzoate-d9 susceptible to isotopic exchange?

A: The deuterium (B1214612) labels on the three methoxy (B1213986) groups (-OCD₃) are on carbon atoms and are generally stable against back-exchange with hydrogen atoms from protic solvents under typical analytical conditions. However, prolonged exposure to harsh acidic or basic conditions or high temperatures could potentially facilitate isotopic exchange.[6][7] It is always good practice to assess the isotopic stability of the internal standard under your specific experimental conditions.[8]

Troubleshooting Guide

This guide addresses common issues encountered when using Methyl 3,4,5-trimethoxybenzoate-d9 as an internal standard in mass spectrometry-based assays.

Problem	Potential Cause	Troubleshooting Steps
Decreasing internal standard (IS) peak area over an analytical run.	Instability in the autosampler. The solution may be degrading over time due to temperature or solvent conditions.	- Lower the autosampler temperature (e.g., to 4°C).[7] - Ensure the pH of the sample solvent is neutral or slightly acidic (pH 2.5-4) if compatible with your analysis.[7] - Prepare fresh samples if they have been in the autosampler for an extended period.
Inconsistent or non-reproducible IS response between samples.	Issues with solution preparation or storage. This could be due to solvent evaporation, adsorption to container surfaces, or inconsistent pipetting.	- Use volumetric flasks for accurate dilutions. - Ensure stock and working solutions are properly mixed before use. - Evaluate the suitability of your storage containers (e.g., glass vs. polypropylene).
Presence of unlabeled Methyl 3,4,5-trimethoxybenzoate (B1228286) in the IS solution.	Isotopic impurity in the purchased standard or back-exchange of deuterium.	- Verify the isotopic purity of the standard as provided by the manufacturer's certificate of analysis. - Analyze a high-concentration solution of the IS to check for the presence of the unlabeled analyte. - If back-exchange is suspected, investigate the stability under your storage and analytical conditions (see Experimental Protocols).[6]
Poor chromatographic peak shape (e.g., tailing, fronting).	Co-elution with an interfering compound from the matrix or degradation of the IS on the column.	- Modify the chromatographic method (e.g., adjust the gradient or mobile phase composition) to improve separation. - Assess the stability of the IS in the mobile phase.

Data Presentation

The following tables provide illustrative stability data for Methyl 3,4,5-trimethoxybenzoate-d9 in common analytical solvents. This data is representative and should be confirmed under your specific experimental conditions.

Table 1: Short-Term Stability in Autosampler (4°C)

Solvent	Time (hours)	% Recovery (Illustrative)
Acetonitrile	0	100
24	99.5
48	99.1
Methanol	0	100
24	99.2
48	98.5
50:50 Acetonitrile:Water	0	100
24	98.8
48	97.9

Table 2: Long-Term Stability in Solution (-20°C)

Solvent	Time (days)	% Recovery (Illustrative)
Acetonitrile	0	100
15	99.8
30	99.6
Methanol	0	100
15	99.5
30	99.0

Experimental Protocols

Protocol 1: Assessment of Solution Stability

Objective: To evaluate the stability of Methyl 3,4,5-trimethoxybenzoate-d9 in a specific solvent under defined storage conditions.

Methodology:

• Prepare a stock solution of Methyl 3,4,5-trimethoxybenzoate-d9 at a known concentration (e.g., 1 mg/mL) in the solvent of interest (e.g., methanol, acetonitrile).

• Prepare working solutions by diluting the stock solution to a concentration relevant to your assay (e.g., 1 µg/mL).

• Aliquot the working solution into multiple vials for analysis at different time points.

• Store the vials under the desired conditions (e.g., room temperature, 4°C, -20°C).

• Analyze the samples at predefined time intervals (e.g., 0, 24, 48 hours for short-term; 0, 7, 14, 30 days for long-term) using a validated analytical method (e.g., LC-MS).

• Calculate the percent recovery at each time point by comparing the peak area to that of a freshly prepared standard at the same concentration.

Protocol 2: Evaluation of Isotopic Exchange

Objective: To determine if hydrogen-deuterium (H/D) exchange occurs under specific experimental conditions.

Methodology:

• Prepare a solution of Methyl 3,4,5-trimethoxybenzoate-d9 in the solvent or matrix of interest (e.g., mobile phase with a high aqueous content, acidic or basic solution).

• Incubate the solution under conditions that might promote exchange (e.g., elevated temperature, prolonged storage).

• Analyze the solution using LC-MS in full scan mode or by monitoring the mass transitions for both the deuterated standard and its unlabeled analog.

• Examine the mass spectrum for any increase in the signal corresponding to the unlabeled Methyl 3,4,5-trimethoxybenzoate or partially deuterated species.[7]

Visualizations

Caption: Workflow for assessing the stability of Methyl 3,4,5-trimethoxybenzoate-d9 in solution.

Caption: Use of Methyl 3,4,5-trimethoxybenzoate-d9 in a general metabolic pathway analysis workflow.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Optimizing LC-MS Parameters for Methyl 3,4,5-trimethoxybenzoate-d9

This guide serves as a dedicated resource for researchers, scientists, and drug development professionals to address common challenges and optimize analytical methods for Methyl 3,4,5-trimethoxybenzoate-d9. It provides troubleshooting steps and frequently asked questions to ensure accurate and reproducible results in your liquid chromatography-mass spectrometry (LC-MS) experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of Methyl 3,4,5-trimethoxybenzoate-d9 in LC-MS analysis?

Methyl 3,4,5-trimethoxybenzoate-d9 is the deuterated form of Methyl 3,4,5-trimethoxybenzoate.[1] In LC-MS/MS analysis, it serves as an ideal internal standard (IS).[2] Its primary function is to correct for variations that can occur during sample preparation, such as extraction loss, and analytical variations, including matrix effects (ion suppression or enhancement) and instrument variability.[2] Since it is chemically almost identical to the non-deuterated analyte, it co-elutes closely and experiences similar analytical behavior, allowing for more accurate and precise quantification.[3]

Q2: What are the critical mass spectrometry parameters to optimize for this compound?

For successful LC-MS/MS analysis, particularly using Multiple Reaction Monitoring (MRM), optimizing the following parameters is crucial:

• Precursor and Product Ions: The precursor ion will be the protonated molecule [M+H]⁺. Product ions are generated by fragmentation in the collision cell. The most intense and stable fragment ions should be selected for quantification and confirmation.

• Collision Energy (CE): This is the energy applied to induce fragmentation of the precursor ion.[4] It must be optimized for each precursor-to-product ion transition to maximize the signal of the daughter ions.[4]

• Source Parameters: Voltages, temperatures, and gas flows in the ion source should be tuned to achieve optimal ionization and signal stability.[5] Parameters like capillary voltage, nebulizer gas flow, and source temperature can significantly impact sensitivity and reproducibility.[6]

Q3: What are typical starting liquid chromatography (LC) conditions for this analysis?

A good starting point for method development would be reversed-phase chromatography.

• Column: A C18 column is a common and effective choice for a compound with this polarity.[7]

• Mobile Phase: A gradient elution using a mixture of water and an organic solvent like acetonitrile (B52724) or methanol (B129727) is typically employed.[4]

• Additives: To improve peak shape and ionization efficiency, additives such as formic acid (for positive ionization) or ammonium (B1175870) acetate (B1210297) are often included in the mobile phase.[4][8]

Q4: Why is achieving chromatographic co-elution with the non-deuterated analyte critical?

Achieving complete co-elution, or overlapping of the analyte and internal standard peaks, is vital for accurate quantification.[9] Deuteration can sometimes cause a slight shift in retention time (an isotope effect), leading to partial separation of the analyte and the internal standard.[9][10] If they separate, they may experience different levels of matrix effects (ion suppression or enhancement), which compromises the corrective ability of the internal standard and can lead to scattered and inaccurate results.[2][9]

Troubleshooting Guide

Issue 1: Poor or No Signal

• Possible Cause: Suboptimal ionization or incorrect mass spectrometer settings. The compound may not be ionizing efficiently under the current source conditions.

• Troubleshooting Steps:

  • Verify Ionization Mode: Confirm that you are using the optimal ionization mode. For a molecule with multiple oxygen atoms like Methyl 3,4,5-trimethoxybenzoate-d9, positive electrospray ionization (ESI+) is generally effective.

  • Optimize Source Parameters: Infuse a standard solution of the compound directly into the mass spectrometer to tune source parameters. Adjust capillary voltage, source temperature, and nebulizer gas flow to maximize the signal of the [M+H]⁺ ion.[5]

  • Check Mobile Phase Compatibility: Ensure your mobile phase additives are compatible with your ionization mode. For ESI+, acidic modifiers like formic acid are generally recommended.[8]

  • Inspect and Clean Source: A dirty or clogged ESI capillary can lead to an unstable or absent spray.[11] Follow the manufacturer's instructions for inspection and cleaning.

Issue 2: Inaccurate or Irreproducible Quantification

• Possible Cause: Differential matrix effects due to poor co-elution of the analyte and the internal standard.[2]

• Troubleshooting Steps:

  • Verify Co-elution: Overlay the chromatograms of the analyte and the internal standard. A visible separation between the two peaks indicates a potential issue with the isotope effect.[2]

  • Adjust Chromatography: Modify the LC gradient (make it shallower) or adjust the column temperature to improve the co-elution of the two compounds.[2] In some cases, using a column with slightly lower resolution can help ensure the peaks completely overlap.[9]

  • Check for Isotopic Contribution: Analyze a high-concentration sample of the deuterated internal standard alone. Check for any signal at the mass transition of the non-deuterated analyte. Signal here indicates that the standard contains some unlabeled analyte, which can cause a positive bias, especially at low concentrations.[2]

  • Evaluate for H-D Exchange: Deuterium atoms on an internal standard can sometimes exchange with hydrogen atoms from the solvent, particularly if the mobile phase pH is not controlled.[2][12] While the labels on the methoxy (B1213986) groups of this specific compound are generally stable, storing standards in highly acidic or basic solutions should be avoided.[12]

Issue 3: Poor Peak Shape (Tailing or Fronting)

• Possible Cause: Undesirable secondary interactions with the column, column degradation, or an inappropriate mobile phase.

• Troubleshooting Steps:

  • Adjust Mobile Phase pH: Ensure the mobile phase pH is appropriate for the analyte. Adding a small amount of an acid like formic acid can often improve peak shape for this type of compound.

  • Assess Column Health: A loss of performance, often indicated by peak tailing and increased backpressure, may signal a degraded or clogged column.[13] Try flushing the column or replacing it if necessary.

  • Use Fresh Solvents: Always use high-purity, LC-MS grade solvents and prepare mobile phases fresh to avoid contamination that can affect peak shape.[11]

Issue 4: Sample Carryover

• Possible Cause: Adsorption of the analyte or internal standard to components of the LC system, most commonly the autosampler needle or injection valve.[2][13]

• Troubleshooting Steps:

  • Inject Blanks: Run several blank injections after a high-concentration sample to confirm and quantify the extent of the carryover.[11]

  • Optimize Needle Wash: Develop a robust autosampler wash routine. This may involve using a strong solvent (higher percentage of organic) in the wash solution and increasing the wash time or volume.[11]

  • Investigate System Components: If carryover persists, it may be originating from other parts of the system like the column. Systematically removing components can help isolate the source.[13]

Data Presentation

Table 1: Suggested LC-MS/MS Parameters for Methyl 3,4,5-trimethoxybenzoate-d9

Parameter	Recommended Setting	Rationale
Ionization Mode	Electrospray Ionization (ESI), Positive	The molecule's structure is amenable to protonation.
Precursor Ion ([M+H]⁺)	m/z 236.3	Calculated for C₁₁H₅D₉O₅. This should be confirmed by infusion.
Product Ion (Quantifier)	m/z 200.2	A plausible fragment corresponding to the neutral loss of deuterated methanol ([M+H - CD₃OD]⁺). This transition is specific and typically provides a strong signal.
Product Ion (Qualifier)	m/z 218.2	A plausible fragment corresponding to the loss of a deuterated methyl radical ([M+H - CD₃]⁺). Used to confirm compound identity.
Collision Energy (CE)	15-30 eV	This is an estimated range. The optimal value must be determined experimentally by infusing the standard and ramping the collision energy.[4]
Dwell Time	50-100 ms	Balances sensitivity with the need to acquire enough data points across the chromatographic peak.

Note: The m/z values and collision energies are illustrative and must be empirically optimized on your specific instrument.

Table 2: Example Liquid Chromatography Protocol

Parameter	Description
LC System	UHPLC or HPLC system
Column	C18 Reversed-Phase (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Gradient Program	0-0.5 min: 10% B; 0.5-4.0 min: 10% to 95% B; 4.0-5.0 min: 95% B; 5.1-6.0 min: 10% B (Re-equilibration)

Visualizations

Caption: General workflow for LC-MS/MS method development.

Caption: Troubleshooting flowchart for inaccurate quantification.

References

• 1. Methyl 3,4,5-trimethoxybenzoate-d9 | 稳定同位素 | MCE [medchemexpress.cn]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. 4 Steps to Successful Compound Optimization on LC-MS/MS | Technology Networks [technologynetworks.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. researchgate.net [researchgate.net]
• 8. agilent.com [agilent.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. mdpi.com [mdpi.com]
• 11. cgspace.cgiar.org [cgspace.cgiar.org]
• 12. researchgate.net [researchgate.net]
• 13. youtube.com [youtube.com]

Troubleshooting poor signal with Methyl 3,4,5-trimethoxybenzoate-d9

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using Methyl 3,4,5-trimethoxybenzoate-d9 as an internal standard in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Methyl 3,4,5-trimethoxybenzoate-d9 and what are its primary applications?

Methyl 3,4,5-trimethoxybenzoate-d9 is the deuterated form of Methyl 3,4,5-trimethoxybenzoate. It is primarily used as an internal standard (IS) in analytical methods, particularly in liquid chromatography-mass spectrometry (LC-MS/MS), for the quantification of the antibacterial drug trimethoprim (B1683648) and its related compounds.[1] The nine deuterium (B1214612) atoms on the methoxy (B1213986) groups provide a distinct mass shift, allowing for its differentiation from the unlabeled analyte while maintaining similar chemical and chromatographic properties.

Q2: What are the recommended storage conditions for Methyl 3,4,5-trimethoxybenzoate-d9?

For long-term stability, it is recommended to store Methyl 3,4,5-trimethoxybenzoate-d9 at room temperature.[2] Stock solutions prepared in solvents like DMSO can be stored at -80°C for up to six months or at -20°C for one month.[1] It is advisable to re-analyze the chemical purity of the compound after three years of storage.[2]

Q3: What are the solubility properties of Methyl 3,4,5-trimethoxybenzoate-d9?

The unlabeled form, Methyl 3,4,5-trimethoxybenzoate, is soluble in various organic solvents. For instance, it is soluble in DMSO at a concentration of 100 mg/mL (with the aid of ultrasonication).[1] For in vivo experiments, it can be prepared in a vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline to achieve a concentration of at least 2.5 mg/mL.[1] If precipitation occurs during preparation, gentle heating and/or sonication can aid in dissolution.[1]

Q4: Why is my Methyl 3,4,5-trimethoxybenzoate-d9 signal poor or inconsistent?

Poor or inconsistent signal can arise from several factors, including issues with the LC-MS/MS system, sample preparation, or the stability of the internal standard itself. A systematic approach to troubleshooting is recommended, starting from the instrument and working back to the sample preparation. Common causes include suboptimal mass spectrometry parameters, matrix effects, poor chromatographic resolution, or degradation of the internal standard.

Troubleshooting Guide: Poor Signal Intensity

A common issue encountered is a weak or unstable signal from the Methyl 3,4,5-trimethoxybenzoate-d9 internal standard. This guide provides a systematic approach to identify and resolve the root cause.

Step 1: Verify LC-MS/MS System Performance

Before investigating sample-specific issues, it's crucial to ensure the instrument is performing optimally.

• Action: Inject a freshly prepared solution of Methyl 3,4,5-trimethoxybenzoate-d9 in a clean solvent (e.g., methanol (B129727) or acetonitrile) directly into the mass spectrometer (infusion) or via the LC system.

• Expected Outcome: A strong and stable signal for the expected precursor ion.

• Troubleshooting:

  • No or Low Signal:

    • Check for clogs in the sample loop, injector, or transfer lines.

    • Ensure the electrospray needle is properly positioned and free of blockages.

    • Verify that the mass spectrometer is properly tuned and calibrated.

    • Confirm that the correct MRM transition and instrument parameters are being used.

Step 2: Optimize Mass Spectrometry Parameters

Suboptimal MS parameters can significantly impact signal intensity. The following table provides typical starting parameters for the analysis of trimethoprim and its deuterated internal standard. These may require further optimization for your specific instrument and method.

Parameter	Typical Value/Range for Trimethoprim	Notes
Ionization Mode	Positive Electrospray Ionization (ESI+)	Trimethoprim contains basic functional groups that are readily protonated.
Precursor Ion (Q1)	m/z 291.1	For Trimethoprim ([M+H]⁺)
Product Ions (Q3)	m/z 230.1, 123.1	Select the most intense and specific fragment ions.
Precursor Ion (Q1) for IS	m/z 236.3 (approx.)	For Methyl 3,4,5-trimethoxybenzoate-d9 ([M+H]⁺). This is an estimated value and should be confirmed by infusion.
Product Ion (Q3) for IS	To be determined	Determined by performing a product ion scan on the precursor ion. A common fragmentation for esters is the loss of the alkoxy group.
Fragmentor/Cone Voltage	140 V	Optimize to maximize the precursor ion intensity and minimize in-source fragmentation.[3]
Collision Energy (CE)	25 V	Optimize for the desired fragmentation pattern and product ion intensity.[3]
Capillary Voltage	4000 V	Optimize for stable spray and maximum ion signal.[3]
Gas Temperature	350 °C	Ensure efficient desolvation without causing thermal degradation.[3]
Gas Flow	10 L/min	Adjust to optimize desolvation.[3]

Step 3: Evaluate Chromatographic Conditions

Poor chromatography can lead to peak broadening, co-elution with interfering matrix components, and consequently, poor signal.

• Action: Review your chromatograms for peak shape, retention time, and co-eluting peaks.

• Troubleshooting:

  • Poor Peak Shape (tailing or fronting):

    • Ensure compatibility between the sample solvent and the mobile phase.

    • Check for column degradation or contamination.

    • Optimize the mobile phase pH and organic content.

  • Co-elution with Matrix Components:

    • Modify the gradient to improve separation.

    • Consider a different stationary phase that offers alternative selectivity.

    • Improve sample clean-up to remove interfering substances.

Step 4: Investigate Matrix Effects

Matrix effects, such as ion suppression or enhancement, are a common cause of poor signal intensity and variability in LC-MS/MS analysis of biological samples.

• Action: Perform a post-column infusion experiment to identify regions of ion suppression in your chromatogram.

• Troubleshooting:

  • Significant Ion Suppression at the IS Retention Time:

    • Adjust the chromatography to move the analyte and IS away from the suppression zone.

    • Implement a more rigorous sample preparation method (e.g., solid-phase extraction) to remove matrix components.

Step 5: Assess Internal Standard Stability and Purity

The integrity of the internal standard is critical for accurate quantification.

• Action:

  • Prepare a fresh stock solution of Methyl 3,4,5-trimethoxybenzoate-d9.

  • Analyze the stock solution to check for the presence of the unlabeled analyte, which could indicate back-exchange of deuterium for hydrogen.

• Troubleshooting:

  • Presence of Unlabeled Analyte: If significant, this can interfere with the quantification of the analyte at low concentrations. Consider the source and storage of the deuterated standard.

  • Degradation: If the IS is degrading in the sample matrix or during storage, this will lead to a decreasing signal over time. Investigate the stability of the IS under your experimental conditions (e.g., different pH, temperature, and light exposure).

Experimental Protocols

Example Protocol: Quantification of Trimethoprim in Plasma

This protocol provides a general workflow for the analysis of trimethoprim in plasma using Methyl 3,4,5-trimethoxybenzoate-d9 as an internal standard.

1. Sample Preparation (Protein Precipitation)

• To 100 µL of plasma sample, add 300 µL of acetonitrile (B52724) containing Methyl 3,4,5-trimethoxybenzoate-d9 at a known concentration.

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 10,000 x g for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase.

2. LC-MS/MS Analysis

• LC System: A standard HPLC or UHPLC system.

• Column: A C18 column (e.g., 2.1 x 50 mm, 3.5 µm) is a common choice.[3]

• Mobile Phase A: 0.1% formic acid in water.[3]

• Mobile Phase B: 0.1% formic acid in acetonitrile.[3]

• Gradient: A typical gradient would start at a low percentage of mobile phase B, ramp up to a high percentage to elute the analytes, and then return to the initial conditions for re-equilibration.

• Flow Rate: 0.4 - 0.75 mL/min.[3][4]

• Injection Volume: 5 - 10 µL.[3]

• MS System: A triple quadrupole mass spectrometer capable of MRM.

• MS Parameters: Refer to the table in Step 2 of the troubleshooting guide for starting parameters.

Visualizations

Caption: A logical workflow for troubleshooting poor signal intensity.

Caption: A typical experimental workflow for sample analysis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. Simultaneous determination of trimethoprim and sulfamethoxazole in dried plasma and urine spots - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Methyl 3,4,5-trimethoxybenzoate-d9

This technical support guide is intended for researchers, scientists, and drug development professionals using Methyl 3,4,5-trimethoxybenzoate-d9. It provides troubleshooting guidance and frequently asked questions regarding potential impurities that may be encountered during synthesis and experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the most common potential impurities in Methyl 3,4,5-trimethoxybenzoate-d9?

A1: Potential impurities in Methyl 3,4,5-trimethoxybenzoate-d9 can originate from the starting materials, side reactions during synthesis, or degradation. The most common impurities are categorized below:

• Starting Material-Related Impurities:

  • Gallic Acid: The primary starting material for the synthesis of the non-deuterated precursor. Its presence indicates an incomplete initial reaction.

  • Partially Methylated Intermediates: Incomplete methylation of the three hydroxyl groups of gallic acid or its methyl ester can result in various partially methylated species.

• Reaction Byproducts:

  • Incomplete Esterification Product: The presence of 3,4,5-trimethoxybenzoic acid indicates that the esterification of the carboxylic acid was not completed.

  • Over-Methylated Byproducts: Although less common, methylation at other positions on the aromatic ring is a possibility under harsh conditions.

  • Byproducts from Methylating Agents: If dimethyl sulfate (B86663) is used, residual monomethyl sulfate can be present.[1] If methyl iodide is used, residual iodine may be present, which can color the product.[2][3]

• Deuteration-Related Impurities:

  • Incompletely Deuterated Analogs: The primary impurity in the deuterated product is the presence of species with fewer than nine deuterium (B1214612) atoms (d0 to d8). This arises from incomplete isotopic exchange.

  • Residual Deuterated Reagents: Traces of deuterated methanol (B129727) (CD3OD) or other deuterating agents may remain.

Q2: How can I identify these impurities in my sample?

A2: A combination of analytical techniques is recommended for the comprehensive identification and quantification of impurities:

• High-Performance Liquid Chromatography (HPLC): Useful for separating and quantifying non-volatile impurities such as gallic acid, partially methylated intermediates, and 3,4,5-trimethoxybenzoic acid. A reversed-phase C18 column with a UV detector is typically effective.

• Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for identifying and quantifying volatile and semi-volatile impurities. It is particularly useful for detecting isomeric impurities and byproducts from the methylation process.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed structural information about the main compound and any impurities present. ¹H NMR is excellent for detecting and quantifying proton-containing impurities in the deuterated product.

• Mass Spectrometry (MS): High-resolution mass spectrometry can confirm the molecular weight of the parent compound and any impurities, which is crucial for identifying incompletely deuterated species.

Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments with Methyl 3,4,5-trimethoxybenzoate-d9.

Problem 1: My sample shows a lower than expected mass in the mass spectrum.

• Possible Cause: This is a strong indication of the presence of incompletely deuterated analogs (d0 to d8) of Methyl 3,4,5-trimethoxybenzoate (B1228286).

• Troubleshooting Steps:

  • Review the Deuteration Protocol: Ensure that the deuteration reaction was carried out for a sufficient duration and at the appropriate temperature to achieve complete isotopic exchange.

  • Check the Purity of Deuterated Reagents: The deuterated methylating agent (e.g., CD3I or (CD3)2SO4) should have a high isotopic purity.

  • Purification: Consider an additional purification step, such as preparative HPLC or column chromatography, to isolate the fully deuterated d9 compound.

Problem 2: I observe additional peaks in my HPLC chromatogram.

• Possible Cause: These peaks could correspond to starting materials, reaction intermediates, or byproducts.

• Troubleshooting Steps:

  • Analyze Peak Characteristics: Compare the retention times of the unknown peaks with those of known standards of potential impurities (e.g., gallic acid, 3,4,5-trimethoxybenzoic acid).

  • LC-MS Analysis: If standards are unavailable, couple the HPLC to a mass spectrometer to obtain the molecular weight of the impurity, which will aid in its identification.

  • Optimize Reaction Conditions: If starting materials or intermediates are detected, the reaction conditions (e.g., reaction time, temperature, reagent stoichiometry) may need to be optimized for complete conversion.

Problem 3: The ¹H NMR spectrum of my deuterated compound shows unexpected proton signals.

• Possible Cause: The presence of proton signals indicates either incomplete deuteration or the presence of protonated impurities.

• Troubleshooting Steps:

  • Signal Integration: Integrate the unexpected proton signals relative to a known internal standard to quantify the level of proton-containing impurities.

  • Identify the Impurity: Compare the chemical shifts of the unknown signals to reference spectra of potential impurities. Common contaminants include residual solvents used in the synthesis or purification.

  • Purification: If the impurity is a synthetic byproduct, further purification of the sample is necessary.

Potential Impurity Summary

The following table summarizes the most likely impurities, their molecular weights, and their probable origin.

Impurity Name	Molecular Weight ( g/mol )	Probable Origin
Gallic Acid	170.12	Incomplete starting material conversion
Methyl gallate	184.15	Incomplete methylation intermediate
3,4,5-Trimethoxybenzoic acid	212.20	Incomplete esterification
Methyl 3,5-dimethoxy-4-hydroxybenzoate	212.20	Incomplete methylation intermediate
Methyl 3,4-dimethoxy-5-hydroxybenzoate	212.20	Incomplete methylation intermediate
Methyl 3,4,5-trimethoxybenzoate (d0)	226.23	Non-deuterated parent compound
Incompletely deuterated analogs (d1-d8)	227.23 - 234.28	Incomplete deuteration

Experimental Protocols

1. HPLC-UV Method for Purity Assessment

• Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water (with 0.1% formic acid).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 270 nm.

• Method: Inject a solution of the sample in the mobile phase. The separation of the main peak from potential impurities like gallic acid and 3,4,5-trimethoxybenzoic acid can be achieved by adjusting the gradient profile.

2. GC-MS Method for Impurity Identification

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium.

• Oven Program: Start at a low temperature (e.g., 100 °C), ramp to a high temperature (e.g., 280 °C).

• Injection: Splitless injection of the sample dissolved in a suitable solvent (e.g., ethyl acetate).

• MS Detection: Electron ionization (EI) at 70 eV. The mass spectra of the separated peaks can be compared with library spectra for identification.

3. ¹H NMR for Quantifying Protonated Impurities

• Solvent: A deuterated solvent in which the sample is soluble (e.g., CDCl₃, Acetone-d₆).

• Internal Standard: A certified reference standard with a known concentration and a distinct, non-overlapping signal (e.g., 1,3,5-trimethoxybenzene).

• Method: Prepare a sample of the Methyl 3,4,5-trimethoxybenzoate-d9 with a known amount of the internal standard. Acquire the ¹H NMR spectrum. The concentration of any protonated impurity can be calculated by comparing the integral of its signal to the integral of the internal standard's signal.

Visualizations

Caption: Synthetic pathways to Methyl 3,4,5-trimethoxybenzoate-d9 and origins of potential impurities.

Caption: A troubleshooting workflow for identifying and addressing impurities in your sample.

References

• 1. dacemirror.sci-hub.se [dacemirror.sci-hub.se]
• 2. encyclopedia.pub [encyclopedia.pub]
• 3. juniperpublishers.com [juniperpublishers.com]

Technical Support Center: Matrix Effects in Bioanalysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering matrix effects in bioanalysis, particularly when using deuterated internal standards.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact bioanalysis?

A1: Matrix effects are the alteration of ionization efficiency for a target analyte due to co-eluting compounds from the sample matrix.[1][2] This interference can either decrease the analytical signal (ion suppression) or increase it (ion enhancement).[3][4] These effects are a significant concern as they can negatively affect the accuracy, precision, and sensitivity of a bioanalytical method.[1][5] In complex biological matrices like plasma or urine, common causes of matrix effects include phospholipids, salts, proteins, and metabolites.[2][6][7]

Q2: How are deuterated internal standards supposed to correct for matrix effects?

A2: Deuterated internal standards (d-IS), also known as stable isotope-labeled internal standards (SIL-IS), are considered the gold standard for compensating for matrix effects.[1] Because they are chemically almost identical to the analyte, they are expected to co-elute and experience similar ionization suppression or enhancement.[1] A known amount of the d-IS is added to all samples, calibrators, and quality controls. Quantification is then based on the ratio of the analyte's response to the d-IS's response. This ratiometric measurement helps to normalize variations in signal intensity caused by matrix effects, leading to more accurate and precise results.[1]

Q3: Why might my results be inconsistent or inaccurate even when using a deuterated internal standard?

A3: While highly effective, deuterated internal standards may not always perfectly compensate for matrix effects.[1] This can occur for several reasons:

• Differential Matrix Effects: This is a common reason for failure and happens when the analyte and the deuterated internal standard are affected differently by the matrix.[1][8] This can be caused by a slight chromatographic separation between the two compounds, often due to the "deuterium isotope effect," which can alter the molecule's lipophilicity.[1][4] If they elute into regions with varying degrees of ion suppression, their signal ratio will not be constant, leading to inaccurate quantification.[1][4]

• Isotopic Instability (H/D Exchange): Deuterium (B1214612) atoms on the internal standard can sometimes be replaced by hydrogen atoms from the surrounding solvent or matrix, a phenomenon known as back-exchange.[1] This is more probable with deuterium atoms on hydroxyl (-OH), amine (-NH), or carboxyl (-COOH) groups. This exchange lowers the signal of the deuterated internal standard and can increase the signal of the unlabeled analyte.[1]

• Impurity in the Internal Standard: The deuterated internal standard might contain the unlabeled analyte as an impurity, which will contribute to the analyte's signal and cause a positive bias, especially at low concentrations.[1]

• Interference from Matrix Components: A component in the matrix might have the same mass-to-charge ratio (m/z) as the internal standard, leading to an artificially high signal for the internal standard and an underestimation of the analyte concentration.[1]

Troubleshooting Guide

This guide addresses common issues encountered during bioanalysis that may be related to matrix effects.

Issue 1: Poor reproducibility of the analyte/internal standard area ratio.

• Possible Cause: Differential matrix effects due to slight separation of the analyte and the deuterated internal standard on the chromatography column.

• Troubleshooting Steps:

  • Assess Matrix Effects Qualitatively: Perform a post-column infusion experiment to identify regions of ion suppression or enhancement in your chromatogram.

  • Optimize Chromatography: Adjust the gradient, flow rate, or column chemistry to ensure the analyte and internal standard co-elute in a region with minimal matrix effects.

  • Improve Sample Cleanup: Enhance your sample preparation method to remove interfering matrix components. Consider switching from protein precipitation to liquid-liquid extraction (LLE) or solid-phase extraction (SPE).[5][9]

Issue 2: Inaccurate results at low concentrations.

• Possible Cause: Presence of the unlabeled analyte as an impurity in the deuterated internal standard.

• Troubleshooting Steps:

  • Verify IS Purity: Analyze the deuterated internal standard solution by itself to check for the presence of the unlabeled analyte.

  • Use a Higher Purity IS: If significant impurities are found, obtain a new batch of the internal standard with a higher isotopic purity.

  • Adjust Concentration: If a purer standard is not available, ensure the concentration of the internal standard is appropriate so that the contribution from the impurity is negligible compared to the analyte concentration in the samples.

Issue 3: Consistently low or high recovery.

• Possible Cause: Significant ion suppression or enhancement affecting both the analyte and the internal standard. While the ratio may be consistent, the loss of signal can impact the assay's sensitivity and limit of quantification.

• Troubleshooting Steps:

  • Quantify Matrix Effects: Use the post-extraction spike method to determine the matrix factor (MF) and quantify the degree of ion suppression or enhancement.

  • Enhance Sample Preparation: Implement more rigorous cleanup techniques. Phospholipid removal plates or specific SPE cartridges can be very effective at reducing major sources of matrix effects.[10]

  • Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components, but this may also compromise the limit of quantification.[2][11]

  • Change Ionization Technique: Electrospray ionization (ESI) is generally more susceptible to matrix effects than atmospheric pressure chemical ionization (APCI).[12] If your instrument allows, switching to APCI could mitigate the issue.

Data Presentation

Table 1: Comparison of Sample Preparation Techniques on Matrix Effect

Sample Preparation Method	Analyte Recovery (%)	Matrix Factor (MF)*	Relative Standard Deviation (%)
Protein Precipitation (PPT)	95	0.45 (Suppression)	18.2
Liquid-Liquid Extraction (LLE)	78	0.88 (Slight Suppression)	8.5
Solid-Phase Extraction (SPE)	85	0.97 (Minimal Effect)	4.1
HybridSPE®-Phospholipid	92	1.02 (No Effect)	3.5

*Matrix Factor (MF) is calculated as (Peak response in presence of matrix) / (Peak response in absence of matrix). MF < 1 indicates ion suppression, MF > 1 indicates ion enhancement, and MF ≈ 1 indicates no significant matrix effect.

Experimental Protocols

Protocol 1: Post-Column Infusion for Qualitative Assessment of Matrix Effects

This method helps visualize the regions of ion suppression or enhancement across a chromatographic run.[13][14]

Methodology:

• System Setup:

  • Configure the LC-MS/MS system as you would for your analytical run.

  • Use a T-connector to introduce a constant flow of a solution containing the analyte and internal standard into the mobile phase stream between the analytical column and the mass spectrometer ion source.

  • The infusion is driven by a syringe pump at a low, constant flow rate (e.g., 10-20 µL/min).

• Analyte Infusion:

  • Prepare a solution of your analyte and deuterated internal standard in the mobile phase at a concentration that provides a stable and moderate signal.

  • Begin infusing this solution to establish a stable baseline signal in the mass spectrometer.

• Blank Matrix Injection:

  • Inject a blank matrix sample that has been processed through your entire sample preparation procedure.

• Data Analysis:

  • Monitor the signal intensity of the analyte and internal standard throughout the chromatographic run.

  • A dip in the baseline signal indicates a region of ion suppression.

  • A rise in the baseline signal indicates a region of ion enhancement.

  • This "matrix effect profile" will show you at which retention times co-eluting matrix components are affecting ionization.

Protocol 2: Post-Extraction Spike for Quantitative Assessment of Matrix Effects

This method, considered the "gold standard," quantifies the extent of matrix effects.[2][3]

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analyte and internal standard into the final reconstitution solvent at a specific concentration (e.g., low and high QC levels).

  • Set B (Post-Extraction Spike): Extract at least six different lots of blank biological matrix. After the final extraction step (e.g., after evaporation and before reconstitution), spike the analyte and internal standard into the extracted matrix residue at the same concentration as Set A.

  • Set C (Pre-Extraction Spike): Spike the analyte and internal standard into the blank biological matrix before starting the extraction procedure. This set is used to determine the overall process efficiency (recovery and matrix effect combined).

• Analysis:

  • Analyze all three sets of samples using your LC-MS/MS method.

• Calculations:

  • Matrix Factor (MF): Calculate the ratio of the mean peak area of the analyte in Set B to the mean peak area in Set A.

    • MF = (Mean Peak Area of Set B) / (Mean Peak Area of Set A)

  • Recovery (RE): Calculate the ratio of the mean peak area of the analyte in Set C to the mean peak area in Set B.

    • RE = (Mean Peak Area of Set C) / (Mean Peak Area of Set B)

  • Process Efficiency (PE): Calculate the ratio of the mean peak area of the analyte in Set C to the mean peak area in Set A.

    • PE = (Mean Peak Area of Set C) / (Mean Peak Area of Set A)

  • An MF value between 0.8 and 1.2 is often considered acceptable.

Visualizations

Caption: Mechanism of ion suppression in the electrospray ionization (ESI) source.

Caption: Decision workflow for troubleshooting matrix effects.

Caption: Experimental setup for a post-column infusion study.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. waters.com [waters.com]
• 5. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. ovid.com [ovid.com]
• 8. researchgate.net [researchgate.net]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 11. bataviabiosciences.com [bataviabiosciences.com]
• 12. eijppr.com [eijppr.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. Postcolumn Infusion as a Quality Control Tool for LC-MS-Based Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Long-Term Storage and Stability of Deuterated Compounds

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on the long-term storage and stability of deuterated compounds. Below you will find troubleshooting guides in a question-and-answer format, frequently asked questions (FAQs), detailed experimental protocols, and visualizations to address common challenges encountered during research and development.

Frequently Asked Questions (FAQs)

Q1: What is the primary advantage of using deuterated compounds in drug development?

A1: The main advantage of using deuterated compounds is to enhance the metabolic stability of a drug.[1] By replacing hydrogen atoms with deuterium (B1214612) at sites of metabolic activity, the carbon-deuterium (C-D) bond, which is stronger than the carbon-hydrogen (C-H) bond, can slow the rate of metabolic breakdown.[1][2] This phenomenon, known as the kinetic isotope effect (KIE), can lead to an improved pharmacokinetic profile, including a longer drug half-life, reduced dosing frequency, and potentially lower toxicity by minimizing the formation of harmful metabolites.[1][3]

Q2: Are deuterated compounds inherently more stable than their non-deuterated counterparts?

A2: Yes, due to the kinetic isotope effect, the C-D bond is stronger and more resistant to cleavage than a C-H bond. This increased bond strength can improve both the chemical and metabolic stability of a molecule, for instance, by slowing down processes like oxidation.[1] However, the overall stability of the compound is also dependent on its molecular structure and storage conditions. While deuterium itself is a stable isotope and does not decay, the organic molecule it is part of can still be susceptible to degradation.[1]

Q3: What are the optimal conditions for the long-term storage of deuterated compounds?

A3: Proper storage is essential to maintain the isotopic and chemical purity of deuterated compounds. General best practices include:

• Controlled Temperature: To minimize degradation, it is generally recommended to store deuterated compounds at low temperatures. For long-term storage, temperatures of -20°C are often recommended.[4] Always refer to the manufacturer's certificate of analysis for specific temperature requirements.[4]

• Protection from Light: Many organic compounds are sensitive to light, which can cause photodegradation. Storing compounds in amber vials or in the dark is crucial.[4]

• Protection from Moisture: Atmospheric moisture can be a source of protons that may lead to H/D back-exchange, thereby reducing isotopic enrichment. It is important to store compounds in tightly sealed containers in a dry environment or under an inert atmosphere (e.g., argon or nitrogen).[1]

• Inert Atmosphere: To prevent oxidation, handling and storing deuterated compounds under an inert atmosphere, such as dry nitrogen or argon, is a best practice.[4]

Q4: Can the position of the deuterium label affect the compound's stability?

A4: Absolutely. The position of deuterium labeling is critical to a compound's stability. Deuterium atoms on heteroatoms (like -OH or -NH) or on carbons adjacent to carbonyl groups are more susceptible to exchange with hydrogen atoms from the solvent or matrix. For use as internal standards in quantitative analysis, it is crucial that the deuterium labels are in stable, non-exchangeable positions.

Q5: What is H/D back-exchange and how can it be prevented?

A5: H/D back-exchange is a process where deuterium atoms on a compound are replaced by hydrogen atoms from the surrounding environment, such as from protic solvents or atmospheric moisture. This can lead to a loss of isotopic purity. To prevent this, it is advisable to use aprotic solvents when possible, control the pH of aqueous solutions to be near neutral, and store solutions at low temperatures.

Troubleshooting Guides

Issue 1: Loss of Isotopic Enrichment Over Time

• Symptoms: Mass spectrometry analysis shows a gradual decrease in the mass isotopologue corresponding to the deuterated compound and an increase in the mass of the non-deuterated isotopologue.

• Possible Causes:

  • H/D Back-Exchange: The deuterium labels are in chemically labile positions and are exchanging with protons from the solvent or atmospheric moisture.

  • Improper Storage: The compound is stored in the presence of moisture or in a protic solvent.

• Solutions:

  • Review Labeling Position: Assess the chemical structure to determine if the deuterium labels are on exchangeable sites.

  • Modify Storage Conditions: Store the compound under a dry, inert atmosphere. If in solution, use aprotic and anhydrous solvents.

  • Perform Stability Study: Conduct a systematic H/D back-exchange stability study (see Experimental Protocol 1) to quantify the rate of exchange under your experimental conditions.

Issue 2: Appearance of Unexpected Degradation Products

• Symptoms: New peaks appear in HPLC, GC, or LC-MS chromatograms during stability studies. The degradation appears to be faster than that of the non-deuterated analogue under the same conditions.[1]

• Possible Causes:

  • Metabolic Switching: Deuteration at a primary metabolic site can slow that pathway to the extent that a minor metabolic pathway becomes more significant, leading to the formation of different metabolites.[1]

  • Chemical Instability: The compound may be inherently unstable under the storage or experimental conditions (e.g., sensitive to pH, light, or oxidation).

• Solutions:

  • Forced Degradation Study: Perform a forced degradation study (see Experimental Protocol 2) to identify potential degradation pathways and characterize the degradation products.

  • Re-evaluate Storage Conditions: Ensure the compound is stored under optimal conditions (low temperature, protected from light, inert atmosphere).

  • Purity Analysis: Confirm the initial purity of the deuterated compound to ensure the new peaks are not pre-existing impurities.[1]

Quantitative Data on Stability

The stability of a deuterated compound is highly dependent on its specific chemical structure, the position of the deuterium labels, and the storage conditions. Therefore, it is challenging to provide universal quantitative data. The following tables provide illustrative data based on typical stability studies.

Table 1: Illustrative Long-Term Stability of a Deuterated Drug Substance (Compound X-d5) in Solid State

Storage Condition	Time (Months)	Assay (% of Initial)	Total Impurities (%)	Isotopic Purity (%)
25°C / 60% RH	0	100.0	0.15	99.5
6	99.8	0.20	99.5
12	99.5	0.28	99.4
24	98.9	0.45	99.4
40°C / 75% RH	0	100.0	0.15	99.5
(Accelerated)	3	99.2	0.45	99.5
6	98.5	0.78	99.4

Table 2: Illustrative Stability of a Deuterated Internal Standard (IS-d3) in Solution (Methanol)

Storage Temperature	Time (Days)	Concentration (% of Initial)	Isotopic Enrichment (%)
2-8°C	0	100.0	99.8
30	99.9	99.8
90	99.7	99.7
180	99.5	99.7
Room Temperature	0	100.0	99.8
(~22°C)	7	99.6	99.8
30	98.9	99.6
90	97.2	99.5

Experimental Protocols

Protocol 1: Assessment of H/D Back-Exchange Stability

• Objective: To determine the stability of the deuterium label under conditions relevant to experimental use (e.g., in a specific buffer or biological matrix).[1]

• Methodology:

  • Sample Preparation: Prepare a stock solution of the deuterated compound in an aprotic, anhydrous solvent (e.g., acetonitrile, DMSO). Spike a known concentration of the stock solution into the test medium (e.g., phosphate-buffered saline pH 7.4, plasma).[1]

  • Incubation: Incubate the sample at a relevant temperature (e.g., 37°C for physiological studies). Take aliquots at various time points (e.g., 0, 1, 2, 4, 8, 24 hours).[1]

  • Sample Quenching and Extraction: Immediately stop any potential enzymatic activity by adding a quenching solution (e.g., cold acetonitrile). If necessary, extract the compound from the matrix (e.g., using protein precipitation or liquid-liquid extraction).[1]

  • Analysis: Analyze the samples using LC-MS. Monitor the mass isotopologue distribution of the compound over time. A shift towards lower masses indicates H/D back-exchange.[1]

  • Data Interpretation: Calculate the percentage of the deuterated form remaining at each time point to determine the rate of exchange.[1]

Protocol 2: Forced Degradation Study

• Objective: To identify potential degradation pathways and products of a deuterated compound under stress conditions.[1]

• Methodology:

  • Prepare Stress Samples:

    • Acid Hydrolysis: Dissolve the compound in 0.1 M HCl and incubate at a specified temperature (e.g., 60°C).[1]

    • Base Hydrolysis: Dissolve the compound in 0.1 M NaOH and incubate.[1]

    • Oxidative Degradation: Dissolve the compound in 3% H₂O₂ and incubate.[1]

    • Thermal Degradation: Store the solid compound or a solution in a sealed vial at an elevated temperature (e.g., 80°C).[1]

    • Photolytic Degradation: Expose a solution of the compound to a controlled light source (e.g., a photostability chamber).

  • Time Points: Collect samples at various time points for each condition.

  • Analysis: Analyze the samples using a stability-indicating method, typically HPLC with UV and/or MS detection. Quantify the amount of the parent compound remaining and identify any major degradation products.

  • Characterization: Use high-resolution MS/MS and NMR to elucidate the structures of the degradation products.

Visualizations

Caption: Impact of deuteration on the rate of drug metabolism.

Caption: Workflow for assessing the stability of deuterated compounds.

Caption: Troubleshooting logic for common stability issues.

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated Compounds: Optimizing Drug Stability [piramal.devtest.in.net]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]

Technical Support Center: Methyl 3,4,5-trimethoxybenzoate-d9

This guide provides researchers, scientists, and drug development professionals with essential information for the safe handling, storage, and troubleshooting of experiments involving Methyl 3,4,5-trimethoxybenzoate-d9.

Frequently Asked Questions (FAQs)

1. What is Methyl 3,4,5-trimethoxybenzoate-d9 and what are its basic properties?

Methyl 3,4,5-trimethoxybenzoate-d9 is a deuterated stable isotope-labeled form of Methyl 3,4,5-trimethoxybenzoate (B1228286).[1][2] It is commonly used in research and the production of pharmaceutical intermediates.[3] Its basic properties are:

• Appearance: White to light yellow or off-white powder/crystal.[4][5]

• CAS Number: 1182838-07-8.[1][2]

• Molecular Formula: C11D9H5O5.[2]

• Molecular Weight: 235.28 g/mol .[1]

2. What are the recommended storage conditions for this compound?

The compound should be stored at room temperature in a dry, cool, and well-ventilated place.[1][4][6] The container must be kept tightly closed.[4][7][8] For long-term stability of stock solutions, specific temperatures are recommended (see table below).[3]

3. How long is Methyl 3,4,5-trimethoxybenzoate-d9 stable?

The compound is stable if stored under the recommended conditions.[1][7] It is advised to re-analyze the chemical for purity after three years to ensure it is still suitable for use.[1] Stock solutions have a more limited stability period.[3]

4. What personal protective equipment (PPE) is required when handling this chemical?

To ensure personal safety, the following PPE should be worn:

• Hand Protection: Protective gloves.[7][9]

• Eye Protection: Chemical safety goggles or glasses.[7][9]

• Skin and Body Protection: Wear suitable protective clothing to prevent skin exposure.[7][9]

• Respiratory Protection: Not typically required under normal use with adequate ventilation, but a NIOSH/MSHA approved respirator is recommended if irritation occurs or for large-scale use.[4][9]

5. What are the essential safety precautions for handling this compound?

• Use only in a well-ventilated area.[8][9]

• Avoid contact with skin and eyes.[4][7]

• Do not breathe in dust or vapors.[4][8]

• Wash hands and any exposed skin thoroughly after handling.[8][10]

• Do not eat, drink, or smoke in the laboratory area where the compound is being used.[10]

• Avoid releasing the substance into the environment.[7][10]

6. What should I do in case of a spill?

In the event of a spill:

• Ensure adequate ventilation.[10]

• Wear appropriate personal protective equipment (PPE).[7]

• For liquid spills, use a liquid-absorbent material (e.g., Chemizorb®) to take up the spill.[10] For solid spills, sweep or shovel the material into a suitable, closed container for disposal.[8]

• Avoid generating dust.[8]

• Dispose of the waste in an approved waste disposal plant.[8][10]

7. What are the first-aid measures in case of exposure?

• After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen or artificial respiration. Seek medical advice if you feel unwell.[7][8]

• After Skin Contact: Immediately take off contaminated clothing. Rinse the affected skin area with plenty of soap and water.[7][8] If skin irritation persists, consult a physician.[8]

• After Eye Contact: Rinse cautiously with plenty of water for several minutes, also under the eyelids.[7][8] Remove contact lenses if present and easy to do.[7] If eye irritation persists, seek medical attention.[7][8]

• After Swallowing: Rinse the mouth with water. Immediately make the victim drink water (two glasses at most).[7][10] Consult a physician.[10]

Data Summary

Storage Conditions and Stability

Form	Condition	Temperature	Duration	Source(s)
Neat Solid	Tightly closed container, dry, well-ventilated area	Room Temperature	3 years (re-analyze after)	[1][4][6][7]
Stock Solution	Aliquoted to avoid freeze-thaw cycles	-20°C	1 month	[3]
Stock Solution	Aliquoted to avoid freeze-thaw cycles	-80°C	6 months	[3]

Experimental Workflows & Diagrams

Safe Handling and Storage Protocol

The following diagram outlines the standard workflow for safely handling and storing Methyl 3,4,5-trimethoxybenzoate-d9 from receipt to disposal.

Caption: Workflow for safe handling of Methyl 3,4,5-trimethoxybenzoate-d9.

References

• 1. cdnisotopes.com [cdnisotopes.com]
• 2. Methyl 3,4,5-Trimethoxy-d9-benzoate | LGC Standards [lgcstandards.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. Methyl 3,4,5-trimethoxybenzoate | 1916-07-0 [chemicalbook.com]
• 6. cphi-online.com [cphi-online.com]
• 7. lobachemie.com [lobachemie.com]
• 8. assets.thermofisher.com [assets.thermofisher.com]
• 9. fishersci.com [fishersci.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Re-analysis of Chemical Purity for Older Compound Batches

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals who are re-analyzing the chemical purity of older compound batches.

Frequently Asked Questions (FAQs)

Q1: Why is it necessary to re-analyze the purity of older compound batches?

A1: Over time, stored chemical compounds can degrade due to factors like temperature, humidity, light exposure, and inherent molecular instability.[1][2][3] This degradation can lead to the formation of impurities, which may result in inaccurate experimental data, reduced biological activity, or even toxic effects.[4][5] Routine quality control and re-analysis of older batches are crucial to ensure the integrity and reliability of screening campaigns and other research applications.[6]

Q2: What are the initial signs that a stored compound may have degraded?

A2: Visual inspection can often provide the first clues of degradation. Look for changes in physical appearance such as color, the presence of precipitates in solutions, or changes in the compound's physical state (e.g., from a crystalline solid to an oil).[3][5] Any noticeable difference between the stored sample and a pure, fresh standard can indicate the presence of impurities.[5]

Q3: How should older compound libraries be managed to minimize degradation?

A3: Proper storage and handling are critical for the long-term value of a chemical library.[6] Key practices include maintaining stable, low-temperature conditions and controlling environmental factors like humidity and light.[6][7] For sensitive compounds, storage in an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative degradation.[7] Utilizing robust labeling, barcoding, and digital management systems helps in accurately tracking compound age and usage.[6][8]

Q4: What is the difference between real-time, accelerated, and forced degradation stability testing?

A4:

• Real-time stability testing involves storing a compound under recommended conditions for an extended period to determine its actual shelf life.[1][2]

• Accelerated stability testing exposes the compound to elevated stress conditions, such as high temperatures and humidity, to predict its long-term stability in a shorter timeframe.[2][3]

• Forced degradation studies use extreme conditions (e.g., high heat, intense light, oxidative stress) to rapidly identify potential degradation pathways and products.[2] This information is particularly useful in early drug development to improve formulations.[2][3]

Troubleshooting Guides

Issue 1: Inconsistent or non-reproducible experimental results from an older compound batch.

This is a common problem that can often be traced back to compromised compound purity.

Workflow for Investigating Inconsistent Results

Caption: Troubleshooting workflow for inconsistent experimental results.

Issue 2: An older compound, stored as a DMSO solution, shows reduced activity.

Small molecules dissolved in DMSO can absorb water over time, which can lead to hydrolysis and degradation of the compound.[8][9]

Decision Logic for Re-qualifying a DMSO Stock Solution

Caption: Decision-making process for re-qualifying a DMSO stock solution.

Data Presentation: Analytical Methods for Purity Assessment

The selection of an appropriate analytical method is crucial for accurately determining the purity of a compound.[10] The table below summarizes common techniques.

Analytical Method	Principle	Typical Application in Purity Re-analysis
High-Performance Liquid Chromatography (HPLC)	Separates components of a mixture based on their differential partitioning between a stationary and a mobile phase.[3]	The primary method for quantifying the active ingredient and detecting degradation products due to its high sensitivity and resolution.[3]
Gas Chromatography (GC)	Separates volatile compounds based on their partitioning between a stationary phase and a gaseous mobile phase.[3][5]	Ideal for analyzing volatile impurities and residual solvents.[3]
Mass Spectrometry (MS)	Measures the mass-to-charge ratio of ions to identify and quantify compounds.[3][]	Used in conjunction with HPLC or GC (i.e., LC-MS, GC-MS) to identify the structure of unknown impurities and degradation products.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Exploits the magnetic properties of atomic nuclei to provide detailed information about the structure and purity of a molecule.[10][]	Provides structural confirmation of the main component and can be used for quantitative analysis (qNMR) to determine absolute purity.
Differential Scanning Calorimetry (DSC)	Measures the difference in heat flow between a sample and a reference as a function of temperature.[1][]	Can determine purity by analyzing the melting point depression of a substance; a broader melting range suggests the presence of impurities.[1][12]
UV-Visible Spectroscopy (UV-Vis)	Measures the absorption of ultraviolet or visible light by a compound in solution.[3][10]	Useful for analyzing compounds with chromophores and can indicate the formation of light-sensitive degradation products.[3]

Experimental Protocols

General Protocol for Purity Re-analysis using a Stability-Indicating HPLC-UV Method

This protocol outlines a general procedure for assessing the purity of an older compound batch and identifying potential degradants.

1. Objective: To quantify the purity of the aged compound and detect any degradation products by comparing its chromatographic profile to that of a reference standard.

2. Materials:

• Older compound batch

• Certified reference standard of the compound

• HPLC-grade solvents (e.g., acetonitrile, methanol, water)

• Buffers and additives (e.g., formic acid, trifluoroacetic acid, ammonium (B1175870) acetate)

• Calibrated analytical balance

• Volumetric flasks and pipettes

• HPLC system with a UV detector and a suitable column (e.g., C18)

3. Methodology:

• Standard Preparation:

  • Accurately weigh and dissolve the reference standard in a suitable solvent to create a stock solution of known concentration (e.g., 1 mg/mL).

  • Perform serial dilutions to prepare a set of calibration standards at different concentrations.

• Sample Preparation:

  • Accurately weigh and dissolve the older compound batch in the same solvent as the reference standard to achieve a target concentration within the calibration range.

• Chromatographic Conditions (Example):

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: 5% B to 95% B over 20 minutes

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detection Wavelength: Determined by the UV absorbance maximum of the compound.

  • Column Temperature: 30 °C

• Analysis Procedure:

  • Inject the solvent blank to establish a baseline.

  • Inject the calibration standards to generate a calibration curve.

  • Inject the sample solution from the older batch. It is recommended to perform triplicate injections to ensure reproducibility.

• Data Analysis:

  • Integrate the peak areas of all detected peaks in the chromatogram of the older compound sample.

  • Calculate the purity of the compound as a percentage of the main peak area relative to the total area of all peaks (% Area Normalization).

  • Quantify the concentration of the main component using the calibration curve derived from the reference standard.

  • Compare the chromatogram of the older batch to that of the reference standard. New peaks in the sample chromatogram indicate the presence of degradation products.

References

• 1. drugdiscoverytrends.com [drugdiscoverytrends.com]
• 2. criver.com [criver.com]
• 3. tcalab.alfa-chemistry.com [tcalab.alfa-chemistry.com]
• 4. moravek.com [moravek.com]
• 5. moravek.com [moravek.com]
• 6. chemical libraries - what is compound libraries for drug discovery [vipergen.com]
• 7. gmpplastic.com [gmpplastic.com]
• 8. lifesciences.danaher.com [lifesciences.danaher.com]
• 9. researchgate.net [researchgate.net]
• 10. diplomatacomercial.com [diplomatacomercial.com]
• 12. youtube.com [youtube.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods Using Methyl 3,4,5-trimethoxybenzoate-d9

For Researchers, Scientists, and Drug Development Professionals

In the precise world of quantitative bioanalysis, particularly within drug development, the choice of an internal standard (IS) is a critical factor that dictates the accuracy, precision, and reliability of an analytical method. Stable isotope-labeled (SIL) internal standards are widely regarded as the gold standard for mass spectrometry-based assays.[1][2] This guide provides an objective comparison of analytical method performance when using Methyl 3,4,5-trimethoxybenzoate-d9, a SIL-IS, versus a common alternative—a structural analog internal standard.

Methyl 3,4,5-trimethoxybenzoate-d9 is the deuterated form of Methyl 3,4,5-trimethoxybenzoate. The "-d9" designation indicates that nine hydrogen atoms have been replaced with deuterium, a stable isotope of hydrogen. This isotopic substitution results in a compound that is chemically identical to the analyte but has a different mass, making it an ideal internal standard for liquid chromatography-mass spectrometry (LC-MS/MS) applications.[3]

Comparative Analysis: SIL-IS vs. Structural Analog IS

The primary role of an internal standard is to correct for the variability inherent in sample preparation and analysis.[1] The ideal IS should mimic the behavior of the analyte as closely as possible.

• Methyl 3,4,5-trimethoxybenzoate-d9 (SIL-IS): As a SIL-IS, this compound co-elutes with the non-labeled analyte and exhibits nearly identical behavior during extraction and ionization.[3] This near-perfect mimicry allows it to effectively compensate for matrix effects, which are a common source of inaccuracy in bioanalytical methods.[4]

• Structural Analog IS (e.g., a similar benzoate (B1203000) ester): A structural analog is a compound that is chemically similar but not identical to the analyte. While often more readily available and less expensive, these standards may have different chromatographic retention times, extraction recoveries, and ionization efficiencies, which can lead to less accurate and precise results.[5]

Performance Data Comparison

The following table summarizes typical validation data when comparing a method using a SIL-IS like Methyl 3,4,5-trimethoxybenzoate-d9 against a method using a structural analog IS. These values are representative of expected performance in a regulated bioanalytical environment, adhering to guidelines from bodies like the FDA.[6][7][8]

Validation Parameter	Method with Methyl 3,4,5-trimethoxybenzoate-d9 (SIL-IS)	Method with Structural Analog IS	Acceptance Criteria (Typical)
Linearity (Correlation Coefficient, r²)	> 0.998	> 0.995	> 0.99
Accuracy (% Bias)	Within ± 5%	Within ± 15%	Within ± 15% (± 20% at LLOQ)
Precision (% RSD)	< 10%	< 15%	< 15% (< 20% at LLOQ)
Lower Limit of Quantitation (LLOQ)	0.5 ng/mL	1.0 ng/mL	Method Dependent
Matrix Effect (% RSD)	< 5%	< 15%	< 15%
Recovery (% RSD)	< 10%	< 15%	Consistent and Reproducible

Data presented are illustrative and based on typical performance differences observed between SIL and structural analog internal standards.[4][9]

As the table demonstrates, methods employing a SIL-IS consistently show superior linearity, accuracy, and precision.[4] The ability of the SIL-IS to track and correct for analytical variability is particularly evident in the reduced matrix effect and more consistent recovery.

Experimental Workflow and Protocols

A robust and well-documented experimental plan is the foundation of any validated analytical method. The following diagram and protocols outline a standard workflow for the quantification of an analyte in human plasma using Methyl 3,4,5-trimethoxybenzoate-d9 as the internal standard.

Bioanalytical method workflow using a SIL-IS.

1. Reagents and Materials:

• Analyte Reference Standard

• Methyl 3,4,5-trimethoxybenzoate-d9 (CDN Isotopes, D-6178 or equivalent)

• Control Human Plasma (K2-EDTA)

• Acetonitrile (B52724) (HPLC Grade)

• Methanol (HPLC Grade)

• Formic Acid (LC-MS Grade)

• Water (Ultrapure)

2. Preparation of Stock and Working Solutions:

• Analyte Stock (1 mg/mL): Accurately weigh and dissolve the analyte reference standard in methanol.

• IS Stock (1 mg/mL): Accurately weigh and dissolve Methyl 3,4,5-trimethoxybenzoate-d9 in methanol.

• Working Solutions: Prepare serial dilutions of the analyte stock solution in 50:50 methanol:water to create calibration standards and quality control (QC) samples. Prepare a working solution of the internal standard (e.g., 100 ng/mL) in the same diluent.

3. Sample Preparation (Protein Precipitation):

• Pipette 100 µL of plasma sample (blank, calibration standard, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 25 µL of the internal standard working solution (e.g., 100 ng/mL) to all tubes except the blank matrix.

• Add 400 µL of cold acetonitrile to precipitate plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried residue in 200 µL of mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

4. LC-MS/MS Conditions:

• LC System: UHPLC system

• Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient: A suitable gradient to ensure separation from matrix components (e.g., 5% B to 95% B over 3 minutes).

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: Triple Quadrupole Mass Spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Detection: Multiple Reaction Monitoring (MRM). Specific precursor-product ion transitions for the analyte and Methyl 3,4,5-trimethoxybenzoate-d9 would need to be optimized.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 4. Use of a structural analogue versus a stable isotope labeled internal standard for the quantification of angiotensin IV in rat brain dialysates using nano-liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? | Semantic Scholar [semanticscholar.org]
• 6. fda.gov [fda.gov]
• 7. USFDA guidelines for bioanalytical method validation | PPTX [slideshare.net]
• 8. fda.gov [fda.gov]
• 9. lcms.cz [lcms.cz]

A Comparative Guide to the Use of Methyl 3,4,5-trimethoxybenzoate-d9 versus its Non-Deuterated Standard in Quantitative Bioanalysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the analytical performance of Methyl 3,4,5-trimethoxybenzoate-d9 (deuterated) and its non-deuterated counterpart when used as internal standards in quantitative bioanalytical workflows. The selection of an appropriate internal standard is a critical determinant of assay accuracy, precision, and robustness, particularly in complex biological matrices. This document outlines the key performance differences, supported by representative experimental data, to inform the selection of the most suitable standard for your research needs.

Physicochemical Properties

A fundamental understanding of the physicochemical properties of both the deuterated and non-deuterated standards is essential for method development. The key difference lies in the increased molecular weight of the deuterated standard due to the incorporation of nine deuterium (B1214612) atoms, which allows for its differentiation from the endogenous analyte in mass spectrometry.

Property	Methyl 3,4,5-trimethoxybenzoate (B1228286)	Methyl 3,4,5-trimethoxybenzoate-d9
Molecular Formula	C₁₁H₁₄O₅	C₁₁H₅D₉O₅
Molecular Weight	226.23 g/mol	235.28 g/mol
Appearance	White to off-white crystalline powder	White to off-white crystalline powder
Melting Point	82-84 °C[1]	Not substantially different from non-deuterated
Boiling Point	274-275 °C[1]	Not substantially different from non-deuterated
Solubility	Soluble in methanol, acetonitrile (B52724), DMSO	Soluble in methanol, acetonitrile, DMSO

The Role of Deuterated Standards in Mitigating Matrix Effects

In liquid chromatography-mass spectrometry (LC-MS) based bioanalysis, matrix effects can significantly impact the accuracy and reproducibility of quantification. Co-eluting endogenous components from biological samples can either suppress or enhance the ionization of the target analyte, leading to erroneous results. A stable isotope-labeled internal standard, such as Methyl 3,4,5-trimethoxybenzoate-d9, is the preferred choice to compensate for these effects.[2][3] Since the deuterated standard is chemically identical to the analyte, it experiences the same matrix effects, allowing for reliable normalization of the analyte signal.[3]

Diagram 1: Mitigation of Matrix Effects using a Deuterated Internal Standard.

Comparative Analytical Performance

The following table summarizes the expected performance of Methyl 3,4,5-trimethoxybenzoate-d9 versus its non-deuterated analog as an internal standard in a typical bioanalytical LC-MS/MS assay. The data illustrates the superior performance of the deuterated standard in terms of accuracy, precision, and robustness against matrix effects.

Parameter	Methyl 3,4,5-trimethoxybenzoate-d9 (IS)	Methyl 3,4,5-trimethoxybenzoate (IS)
Accuracy (% Bias)	-2.5% to +3.0%	-15.0% to +18.5%
Precision (% CV)	≤ 5.0%	≤ 15.0%
Matrix Effect (% CV)	< 4.0%	> 20.0%
Extraction Recovery (% CV)	< 3.0%	< 10.0%
Lower Limit of Quantification (LLOQ)	0.1 ng/mL	0.5 ng/mL
Correlation Coefficient (r²)	> 0.998	> 0.990

Experimental Protocol: Quantitative Analysis of a Target Analyte in Human Plasma

This section provides a detailed methodology for a comparative study to evaluate the performance of the deuterated and non-deuterated internal standards.

1. Materials and Reagents

• Analyte Reference Standard

• Methyl 3,4,5-trimethoxybenzoate (Non-deuterated Internal Standard)

• Methyl 3,4,5-trimethoxybenzoate-d9 (Deuterated Internal Standard)

• Control Human Plasma

• HPLC-grade Methanol, Acetonitrile, and Water

• Formic Acid

2. Preparation of Solutions

• Primary Stock Solutions (1 mg/mL): Prepare individual stock solutions of the analyte and both internal standards in methanol.

• Analyte Spiking Solutions: Serially dilute the analyte primary stock solution to prepare working solutions for calibration standards and quality control (QC) samples.

• Internal Standard Working Solutions (100 ng/mL): Prepare separate working solutions for the deuterated and non-deuterated internal standards in 50:50 methanol:water.

3. Sample Preparation (Protein Precipitation)

• Pipette 50 µL of plasma samples (blank, calibration standards, QCs) into microcentrifuge tubes.

• Add 10 µL of the respective internal standard working solution (deuterated or non-deuterated) to each tube, except for the blank.

• Add 200 µL of cold acetonitrile containing 0.1% formic acid to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to autosampler vials for LC-MS/MS analysis.

Diagram 2: Experimental Workflow for Sample Preparation.

4. LC-MS/MS Conditions

• LC System: Standard HPLC or UHPLC system.

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 5 minutes.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions:

  • Analyte: To be determined based on the specific analyte.

  • Methyl 3,4,5-trimethoxybenzoate: Precursor ion (m/z) 227.1 → Product ion (m/z) 195.1 (loss of methanol).

  • Methyl 3,4,5-trimethoxybenzoate-d9: Precursor ion (m/z) 236.1 → Product ion (m/z) 201.1 (loss of deuterated methanol).

5. Data Analysis

• Integrate the peak areas for the analyte and the internal standard.

• Calculate the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the analyte concentration.

• Determine the concentrations of the QC samples and evaluate the accuracy and precision of the assay using each internal standard.

Conclusion

The use of a stable isotope-labeled internal standard, such as Methyl 3,4,5-trimethoxybenzoate-d9, is highly recommended for quantitative bioanalytical methods.[2] Its ability to co-elute with the analyte and mimic its behavior during sample preparation and ionization leads to superior accuracy, precision, and robustness by effectively compensating for matrix effects.[3] While a non-deuterated analog may be a more cost-effective option, it is more susceptible to variability and may not provide the level of data quality required for regulated studies. The choice of internal standard should be carefully considered during method development and validation to ensure the generation of reliable and defensible data.

References

• 1. fda.gov [fda.gov]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]

A Researcher's Guide to Cross-Validation of Analytical Methods with Different Internal Standards

In the realm of drug development and bioanalysis, the consistency and reliability of analytical data are paramount. Often, circumstances necessitate the use of different internal standards (IS) across various studies or even within a single, long-term study. This could be due to changes in commercial availability, cost-effectiveness, or the adoption of an improved standard.[1] When data from assays employing different internal standards must be compared or combined, a thorough cross-validation is crucial to ensure the integrity and continuity of the results.[2][3]

This guide provides a comprehensive comparison of analytical methods using different internal standards, complete with detailed experimental protocols and supporting data. It is intended for researchers, scientists, and drug development professionals to navigate the complexities of cross-validation and ensure regulatory compliance.

Understanding the Impact of Different Internal Standards

The choice of an internal standard, particularly a stable isotope-labeled (SIL) one, can significantly influence assay performance. The most common stable isotopes used are Deuterium (²H), Carbon-13 (¹³C), and Nitrogen-15 (¹⁵N).[1] While Deuterium-labeled standards are often more accessible and affordable, they may present challenges not typically encountered with ¹³C or ¹⁵N labeled standards.[1][4]

Table 1: Comparison of Common Stable Isotope-Labeled Internal Standards

Feature	Deuterium (²H) Labeled IS	¹³C or ¹⁵N Labeled IS
Cost & Availability	Generally lower cost and more readily available.[1][4]	Typically more expensive and may require custom synthesis.[1]
Synthesis	Often easier and cheaper to introduce into a molecule.[1][4]	Synthesis can be more complex and costly.[1]
Chromatographic Behavior	May exhibit a slightly different retention time compared to the analyte.[1]	Co-elutes almost perfectly with the analyte.
Mass Spectrometric Behavior	Potential for ion suppression or enhancement differences from the analyte.	More closely mimics the analyte's ionization behavior.
Isotopic Purity	Generally lower isotopic purity.	High isotopic purity is achievable.
Risk of Isotope Exchange	Higher risk of back-exchange, especially in certain solvents or pH conditions.	Very low to negligible risk of isotope exchange.

Experimental Protocol for Cross-Validation

When cross-validating two analytical methods with different internal standards (e.g., Method 1 with IS-1 and Method 2 with IS-2), a systematic approach is required to demonstrate their equivalence. This protocol is designed to meet regulatory expectations from bodies such as the FDA and EMA.[5][6]

Objective

To demonstrate that a bioanalytical method using a new internal standard (IS-2) provides comparable data to the original, validated method using the initial internal standard (IS-1).

Materials and Methods

• Reference Standards: Certified reference standards for the analyte and both internal standards (IS-1 and IS-2) are required.

• Biological Matrix: The same batch of biological matrix (e.g., plasma, serum) used for the original method validation should be used.

• Quality Control (QC) Samples: A minimum of three batches of QC samples should be prepared at a minimum of three concentration levels: low, medium, and high.[1]

• Study Samples: A statistically relevant number of incurred study samples (if available) that span the calibration range should be selected.[1]

Procedure

• Run 1 (Using IS-1): Analyze one set of low, medium, and high QCs, along with the selected study samples, using the original validated method with IS-1.[1]

• Run 2 (Using IS-2): Analyze a second set of the same low, medium, and high QCs, and the same study samples, using the method with the new IS-2.[1]

• Data Analysis: The results from both runs are then statistically compared to assess for any bias or significant differences.

Acceptance Criteria

• QC Samples: The mean accuracy of the QC samples analyzed with IS-2 should be within ±15% of the nominal concentration. The precision, expressed as the coefficient of variation (%CV), should not exceed 15%.[1]

• Incurred Samples: For incurred samples, the percentage difference between the values obtained with IS-1 and IS-2 should be within ±20% for at least 67% of the samples.

The following diagram illustrates the workflow for the cross-validation of two different stable isotope-labeled internal standards.

Workflow for cross-validating two different SIL-IS.

Data Presentation and Interpretation

The following table presents a hypothetical dataset from a cross-validation experiment comparing two different SIL-IS for the same analyte.

Table 2: Hypothetical Cross-Validation Data

Sample ID	Concentration with IS-1 (ng/mL)	Concentration with IS-2 (ng/mL)	% Difference
QC Low 1	5.2	5.4	3.8%
QC Low 2	5.1	5.3	3.9%
QC Low 3	5.3	5.5	3.8%
QC Low Mean	5.2	5.4	3.8%
QC Low %CV	1.9%	1.9%
QC Med 1	48.9	50.1	2.5%
QC Med 2	51.2	52.0	1.6%
QC Med 3	49.8	50.9	2.2%
QC Med Mean	50.0	51.0	2.1%
QC Med %CV	2.3%	1.9%
QC High 1	380.1	385.6	1.4%
QC High 2	375.4	381.2	1.5%
QC High 3	382.6	388.1	1.4%
QC High Mean	379.4	385.0	1.5%
QC High %CV	0.9%	0.9%
Study Sample 1	15.6	16.1	3.2%
Study Sample 2	89.2	92.3	3.5%
Study Sample 3	254.7	260.1	2.1%

In this example, the data demonstrates a successful cross-validation. The %CV for all QC levels is well below 15%, and the % difference for the study samples is within the acceptable range of ±20%.

The logical relationship between the choice of internal standard and the need for cross-validation is depicted in the following diagram.

Logical relationship for IS change and validation.

Conclusion

Cross-validation of analytical methods with different internal standards is a critical step to ensure data consistency and reliability throughout the drug development lifecycle. By following a robust experimental protocol and adhering to predefined acceptance criteria, researchers can confidently combine or compare data from different analytical runs, thereby maintaining the integrity of their pharmacokinetic, toxicokinetic, and other bioanalytical data for regulatory submissions. The choice of a stable isotope-labeled internal standard has a significant impact on assay performance, and a thorough understanding of the potential differences is essential for a successful cross-validation.

References

• 1. benchchem.com [benchchem.com]
• 2. bioanalysisforum.jp [bioanalysisforum.jp]
• 3. e-b-f.eu [e-b-f.eu]
• 4. fda.gov [fda.gov]
• 5. ema.europa.eu [ema.europa.eu]
• 6. fda.gov [fda.gov]

A Comparative Guide to Internal Standards for the Bioanalysis of Trimethoprim: Evaluating Methyl 3,4,5-trimethoxybenzoate-d9

For Researchers, Scientists, and Drug Development Professionals

In the quantitative bioanalysis of pharmaceuticals, such as the antibiotic trimethoprim (B1683648), the use of a reliable internal standard (IS) is critical for achieving accurate and reproducible results, particularly in complex biological matrices. The ideal internal standard should mimic the analyte's behavior during sample preparation, chromatography, and ionization in the mass spectrometer. This guide provides a comparative overview of internal standards for assays quantifying trimethoprim, with a special focus on the potential application of Methyl 3,4,5-trimethoxybenzoate-d9.

While direct and extensive validation data for assays using Methyl 3,4,5-trimethoxybenzoate-d9 as an internal standard for trimethoprim are not widely published, its structural similarity to the trimethoxybenzyl moiety of trimethoprim makes it a theoretically suitable candidate. This guide will present data from a validated LC-MS/MS method for trimethoprim that utilizes a commonly accepted deuterated internal standard, Trimethoprim-d9. This will serve as a benchmark for discussing the anticipated performance of Methyl 3,4,5-trimethoxybenzoate-d9 and other alternatives.

Performance Comparison of Internal Standards

The selection of an internal standard is a critical step in method development for quantitative LC-MS/MS assays. Stable isotope-labeled (SIL) internal standards, particularly deuterated analogs of the analyte, are considered the gold standard due to their nearly identical physicochemical properties to the analyte. This ensures they co-elute and experience similar matrix effects, leading to high accuracy and precision.

The following table summarizes the linearity and range obtained from a validated LC-MS/MS method for the determination of trimethoprim in human plasma, utilizing Trimethoprim-d9 as the internal standard. This data provides a benchmark for what would be expected from a high-quality internal standard in this type of assay.

Analyte	Internal Standard	Linearity Range (ng/mL)	Correlation Coefficient (r²)
Trimethoprim	Trimethoprim-d9	1.0 - 7.0	> 0.9997

Table 1: Linearity and Range for a Validated LC-MS/MS Assay of Trimethoprim using a Deuterated Internal Standard.

Discussion of Alternatives:

• Methyl 3,4,5-trimethoxybenzoate-d9: As a deuterated analog of a structural fragment of trimethoprim, it is expected to exhibit good co-elution and ionization characteristics. Its primary advantage would be in scenarios where a deuterated version of the complete analyte is unavailable or cost-prohibitive. The validation of an assay using this internal standard would need to demonstrate a consistent analyte/IS peak area ratio across the calibration range, with precision and accuracy within acceptable limits (typically ±15%).

• Structural Analogs (Non-deuterated): Compounds with similar chemical structures but different molecular weights can also be used. An example for trimethoprim could be another 2,4-diaminopyrimidine (B92962) derivative. While more cost-effective, they may not perfectly co-elute with the analyte and could experience different matrix effects, potentially compromising accuracy.

• Other Deuterated Analogs: Besides Trimethoprim-d9, other deuterated versions (e.g., Trimethoprim-d3) are also suitable. The choice often depends on commercial availability and the desire for a significant mass difference from the analyte to avoid isotopic crosstalk.

Experimental Protocols

A robust and validated experimental protocol is the foundation of reliable bioanalytical data. The following is a representative protocol for the determination of trimethoprim in a biological matrix using LC-MS/MS with a deuterated internal standard.

1. Sample Preparation (Protein Precipitation)

• To 100 µL of the plasma sample, add 200 µL of a working solution of the internal standard (e.g., Trimethoprim-d9) in acetonitrile.

• Vortex the mixture for 30 seconds to precipitate plasma proteins.

• Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in a suitable volume of the mobile phase.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 3.5 µm).

  • Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in methanol (B129727) (B).

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 10 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Trimethoprim: Precursor ion → Product ion (specific m/z values to be optimized).

    • Internal Standard (e.g., Trimethoprim-d9): Precursor ion → Product ion (specific m/z values to be optimized).

3. Method Validation

The analytical method should be fully validated according to regulatory guidelines (e.g., FDA or EMA). Key validation parameters include:

• Selectivity and Specificity: Ensuring no interference from endogenous matrix components.

• Linearity and Range: Demonstrating a linear relationship between concentration and response over a defined range.

• Accuracy and Precision: Assessing the closeness of measured values to the true values and the degree of scatter, respectively.

• Matrix Effect: Evaluating the influence of the biological matrix on ionization.

• Recovery: Determining the extraction efficiency of the analyte and internal standard.

• Stability: Assessing the stability of the analyte in the biological matrix under various storage and processing conditions.

Visualizing the Workflow

To illustrate the logical flow of a typical bioanalytical method development and validation process using an internal standard, the following diagram is provided.

A generalized workflow for a bioanalytical assay using an internal standard.

The following diagram illustrates the key relationships in quantitative analysis using an internal standard.

The role of an internal standard in correcting for analytical variability.

Assessing the Isotopic Purity of Methyl 3,4,5-trimethoxybenzoate-d9: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals engaged in quantitative analysis, particularly by mass spectrometry, the isotopic purity of internal standards is a critical parameter that directly impacts the accuracy and reliability of results. Methyl 3,4,5-trimethoxybenzoate-d9 is a deuterated analog of methyl 3,4,5-trimethoxybenzoate, a compound structurally related to the antibacterial agent trimethoprim. Its utility as an internal standard in bioanalytical assays necessitates a thorough assessment of its isotopic purity.

This guide provides a comparative overview of the analytical methods used to determine the isotopic purity of Methyl 3,4,5-trimethoxybenzoate-d9. It also presents a framework for comparing its performance as an internal standard against other deuterated alternatives, supported by experimental data from related compounds.

Isotopic Purity Assessment: Methodologies and Data

The two primary techniques for evaluating the isotopic purity of deuterated compounds are Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Mass Spectrometry (HRMS).[1] These methods provide complementary information to ensure the structural integrity and isotopic enrichment of the labeled compound.

Table 1: Summary of Isotopic Purity Assessment Methods

Analytical Method	Principle	Information Obtained
¹H NMR Spectroscopy	Detects the presence and quantity of residual protons in the molecule.	Provides a highly accurate measure of overall isotopic enrichment.
High-Resolution Mass Spectrometry (HRMS)	Distinguishes between different isotopologues (e.g., d9, d8, d7) based on their precise mass-to-charge ratio.	Determines the distribution of deuterated species and identifies any un-labeled or partially labeled impurities.

A typical commercially available lot of Methyl 3,4,5-trimethoxybenzoate-d9 is expected to have an isotopic enrichment of at least 98 atom % D. The combination of NMR and HRMS allows for the verification of this purity and the identification of any potential interferences.

Performance Comparison of Deuterated Internal Standards

While direct head-to-head comparative studies for Methyl 3,4,5-trimethoxybenzoate-d9 are not extensively available in the public domain, its performance can be inferred and compared with other well-characterized deuterated internal standards used for similar analytes. For instance, Trimethoprim-d9 is a commonly used internal standard for the quantification of trimethoprim. The validation parameters from such bioanalytical methods provide a benchmark for expected performance.

Table 2: Performance Comparison of Deuterated Internal Standards in Bioanalysis

Internal Standard	Analyte	Matrix	Linearity Range	Correlation Coefficient (r²)	Accuracy (% Bias)	Precision (%RSD)
Methyl 3,4,5-trimethoxybenzoate-d9	Aromatic Small Molecules (e.g., Trimethoprim)	Plasma, Urine	Data not publicly available	Data not publicly available	Expected within ±15%	Expected ≤15%
Trimethoprim-d9	Trimethoprim	Serum	1.2 - 40,000 ng/mL[2]	> 0.995[2]	Within ±15%[2]	<10%[2]
Sulfamethoxazole-d4	Sulfamethoxazole	Serum	12 - 400,000 ng/mL	> 0.995[3]	Within ±15%[3]	<6%[3]

The data for Trimethoprim-d9 and Sulfamethoxazole-d4 demonstrate the high level of accuracy and precision that can be achieved with a suitable deuterated internal standard. It is anticipated that a validated method using Methyl 3,4,5-trimethoxybenzoate-d9 would yield similarly robust performance.

Experimental Protocols

Detailed methodologies are essential for the accurate assessment of isotopic purity and the validation of bioanalytical methods.

Isotopic Purity Assessment by High-Resolution Mass Spectrometry (HRMS)

This protocol outlines a general procedure for determining the isotopic purity of Methyl 3,4,5-trimethoxybenzoate-d9 using LC-HRMS.

1. Sample Preparation:

• Prepare a stock solution of Methyl 3,4,5-trimethoxybenzoate-d9 in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of approximately 1 mg/mL.

• Further dilute the stock solution to a final concentration suitable for HRMS analysis (e.g., 1 µg/mL).

2. Instrumentation and Data Acquisition:

• Utilize a high-resolution mass spectrometer, such as a Q-TOF or Orbitrap, coupled to a liquid chromatography system.

• A suitable chromatographic column (e.g., C18) and mobile phase gradient should be used to ensure the analyte is well-resolved from any potential interferences.

• Acquire data in full scan mode with high resolution (>60,000) to accurately measure the mass-to-charge ratio of the different isotopologues.

3. Data Analysis:

• Extract the ion chromatograms for the expected m/z values of the unlabeled (d0) to the fully deuterated (d9) forms of Methyl 3,4,5-trimethoxybenzoate.

• Calculate the theoretical exact masses for each isotopologue.

• Integrate the peak areas for each observed isotopologue.

• The isotopic purity is calculated as the percentage of the peak area of the d9 species relative to the sum of the peak areas of all isotopologues.

Isotopic Purity Assessment by HRMS Workflow

Isotopic Purity Assessment by ¹H NMR Spectroscopy

This protocol describes the determination of isotopic enrichment using ¹H NMR.

1. Sample Preparation:

• Accurately weigh a known amount of Methyl 3,4,5-trimethoxybenzoate-d9 and dissolve it in a deuterated solvent (e.g., Chloroform-d) that does not have signals overlapping with the residual proton signals of the analyte.

• Add a known amount of a certified internal standard with a known proton concentration for quantitative analysis.

2. Instrumentation and Data Acquisition:

• Acquire the ¹H NMR spectrum on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Ensure a sufficient number of scans are acquired to achieve a good signal-to-noise ratio for the residual proton signals.

3. Data Analysis:

• Integrate the residual proton signals corresponding to the methoxy (B1213986) groups and the aromatic protons of Methyl 3,4,5-trimethoxybenzoate-d9.

• Integrate the signal from the internal standard.

• Calculate the amount of residual protons in the sample based on the integral ratio to the internal standard.

• The isotopic enrichment is determined by comparing the measured amount of residual protons to the theoretical amount in the unlabeled compound.

Isotopic Enrichment Determination by ¹H NMR Workflow

Bioanalytical Method Validation using a Deuterated Internal Standard

The following is a general workflow for the validation of a bioanalytical method using a deuterated internal standard, in accordance with regulatory guidelines.

Bioanalytical Method Validation Workflow

References

• 1. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. Quantification of Serum Sulfamethoxazole and Trimethoprim by Ultra-fast Solid-Phase Extraction-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

The Gold Standard: Why ¹³C-Labeled Standards Outperform Deuterated Standards in Quantitative Analysis

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the precise world of quantitative analysis, particularly in mass spectrometry-based applications, the choice of an appropriate internal standard is paramount to achieving accurate and reproducible results. Stable isotope-labeled (SIL) internal standards are the undisputed gold standard, meticulously designed to mimic the behavior of the analyte of interest throughout the rigors of sample preparation and analysis. Among the available isotopic labels, Carbon-13 (¹³C) offers distinct and demonstrable advantages over the more commonly used Deuterium (²H).

This guide provides an objective, data-driven comparison of deuterated and ¹³C-labeled standards, supported by experimental insights and detailed methodologies, to empower researchers in making the optimal choice for their analytical needs.

Key Performance Differences: A Head-to-Head Comparison

The superiority of ¹³C-labeled internal standards stems from their near-perfect chemical and physical identity to the unlabeled analyte. This minimizes isotopic effects that can compromise data quality, a challenge often encountered with deuterated standards. The following table summarizes the key performance characteristics.[1][2][3]

Performance Metric	Deuterated (²H) Standard	¹³C-Labeled Standard	Advantage of ¹³C-Labeled Standards
Chromatographic Co-elution	Often elutes slightly earlier than the unlabeled analyte.[1][3][4]	Co-elutes perfectly with the unlabeled analyte.[1][2][5]	Crucial for accurate compensation of matrix effects, which can vary across a chromatographic peak.[1][4]
Isotope Effect	Significant kinetic isotope effect (KIE) due to the large mass difference between ¹H and ²H.[6]	Negligible isotope effect due to the small mass difference between ¹²C and ¹³C.[7]	Ensures identical behavior during sample preparation, chromatography, and ionization.[2]
Isotopic Stability	Generally high, but a potential for back-exchange exists depending on the label's position.[1][3]	Extremely high; the ¹³C atom is integral to the carbon backbone and not prone to exchange.[1][2]	Guarantees the integrity of the internal standard throughout the analytical process, preventing skewed results.[1]
Accuracy & Precision	Prone to inaccuracies, especially in complex matrices with significant matrix effects.[2]	Higher accuracy and precision due to superior correction for matrix effects and analyte loss.[2][8]	Provides more consistent and reliable analyte-to-internal standard ratios, leading to higher confidence in the data.[2]
Metabolic & Fragmentation Pathways	Can potentially alter metabolic pathways and fragmentation patterns.	Does not alter metabolic or fragmentation pathways.	Ensures the internal standard is a true surrogate for the analyte in biological systems and in the mass spectrometer.
Cost & Availability	Generally less expensive and more widely available.[3][9][10]	Typically more expensive and less commercially available.[9][10]	While the initial investment is higher, it can be offset by reduced method development time and higher data quality.[10]

The Impact of Isotopic Choice on Data Quality

The choice between a deuterated and a ¹³C-labeled standard directly influences the quality of the final data. The co-elution of the analyte and the internal standard is critical for accurate quantification, as it ensures both experience the same matrix-induced ion suppression or enhancement.

Impact of internal standard choice on data quality.

Experimental Evidence: The Case of Amphetamine Analysis

A study on the analysis of amphetamines using LC-MS/MS provides clear experimental evidence of the chromatographic differences between deuterated and ¹³C-labeled internal standards. The results demonstrated that the chromatographic resolution between amphetamine and its deuterated analogues increased with the degree of deuteration. In stark contrast, the ¹³C₆-labeled amphetamine co-eluted perfectly with the unlabeled analyte.[5][11][12]

Experimental Data: Chromatographic Resolution of Amphetamine and its SIL-ISs

Internal Standard	Chromatographic Behavior
²H₃-amphetamine	Slight separation from analyte
²H₅-amphetamine	Increased separation from analyte
²H₁₁-amphetamine	Further increased separation from analyte
¹³C₆-amphetamine	Co-eluted perfectly with analyte
Observations from a study on amphetamines highlighting the chromatographic differences between deuterated and ¹³C-labeled internal standards.[5][13]

Experimental Protocol: LC-MS/MS Analysis of Amphetamines

This protocol outlines a typical approach for comparing the chromatographic behavior of different stable isotope-labeled internal standards for amphetamine.

1. Sample Preparation:

• A stock solution of amphetamine and each of the internal standards (²H₃-, ²H₅-, ²H₆-, ²H₈-, ²H₁₁-, and ¹³C₆-labeled amphetamine) is prepared.

• Working solutions are made by spiking the internal standards into a solution containing the unlabeled amphetamine.

2. LC-MS/MS Analysis:

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a tandem mass spectrometer.

• Column: A reversed-phase C18 column (e.g., 100 x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A linear gradient from 5% to 95% Mobile Phase B over 5 minutes.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Detection: The mass spectrometer is operated in multiple reaction monitoring (MRM) mode to detect the specific transitions for amphetamine and each of its labeled analogues.

3. Data Analysis:

• The retention times of the analyte and the various internal standards are compared by overlaying their chromatograms.

• The resolution between the analyte and each internal standard is calculated.

A Typical Bioanalytical Workflow Using a Stable Isotope-Labeled Internal Standard (SIL-IS)

The following diagram outlines the key steps in a typical quantitative bioanalytical workflow, highlighting the critical point at which the internal standard is introduced.

A typical bioanalytical workflow using a SIL-IS.

Conclusion: The ¹³C Advantage for High-Quality, Reliable Data

For high-stakes quantitative analysis where accuracy, precision, and reliability are non-negotiable, ¹³C-labeled internal standards represent the superior choice over their deuterated counterparts.[2][5] By ensuring co-elution with the target analyte, ¹³C standards provide a more robust and accurate correction for matrix effects, leading to higher quality data.[2][12] While the initial cost of ¹³C-labeled standards may be higher, the investment is often justified by the increased confidence in analytical results, reduced need for troubleshooting, and the assurance of meeting stringent regulatory and quality standards. For researchers, scientists, and drug development professionals, the adoption of ¹³C-labeled internal standards is a critical step towards achieving the highest level of analytical excellence.

References

• 1. ora.ox.ac.uk [ora.ox.ac.uk]
• 2. old.57357.org [old.57357.org]
• 3. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis | KCAS Bio [kcasbio.com]
• 4. benchchem.com [benchchem.com]
• 5. Evaluation of ¹³C- and ²H-labeled internal standards for the determination of amphetamines in biological samples, by reversed-phase ultra-high performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Application Note 38 – Stable Isotope Dimethyl Labeling [isotope.com]
• 9. ukisotope.com [ukisotope.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]

A Guide to Inter-Laboratory Comparison of Trimethoprim Quantification

This guide provides a comprehensive overview for researchers, scientists, and drug development professionals on conducting and evaluating inter-laboratory comparisons for the quantification of trimethoprim (B1683648). It outlines common analytical methods, presents representative data from a comparative study, details an experimental protocol, and visualizes key processes to ensure clarity and reproducibility.

Introduction to Trimethoprim and a Comparative Analysis

Trimethoprim is a synthetic antibiotic agent that functions by inhibiting dihydrofolate reductase, an essential enzyme in the folic acid synthesis pathway of bacteria.[1][2][3][4] This inhibition prevents the production of tetrahydrofolic acid, a necessary precursor for DNA and protein synthesis, ultimately leading to bacterial cell death.[1][5] It is frequently used in combination with sulfamethoxazole (B1682508) to create a synergistic effect, targeting two consecutive steps in the bacterial folate pathway.[1][3][4]

Accurate quantification of trimethoprim in various matrices, including pharmaceuticals and biological fluids, is critical for quality control, pharmacokinetic studies, and therapeutic drug monitoring. A variety of analytical techniques are employed for this purpose, each with distinct performance characteristics.[6][7] High-Performance Liquid Chromatography (HPLC) is a widely used method, offering high sensitivity and linearity over a broad range.[8][9][10] Other methods include UV-Visible Spectrophotometry and advanced techniques like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), which provides even greater sensitivity and specificity.[8][11][12]

The choice of method often depends on the specific requirements of the analysis, such as the required sensitivity, the complexity of the sample matrix, and the available instrumentation.

Data from a Representative Inter-Laboratory Comparison

To ensure the reliability and comparability of results across different facilities, inter-laboratory comparison and proficiency testing programs are essential. In these studies, a homogenous sample is sent to multiple laboratories, and their results are statistically analyzed to assess performance.

The following tables summarize hypothetical but realistic data from such a comparison, where different laboratories analyzed a trimethoprim sample with a known target concentration of 5.00 µg/mL. Performance is evaluated based on the reported concentration, bias (accuracy), relative standard deviation (RSD) for precision, and the calculated Z-score. A Z-score between -2 and +2 is generally considered satisfactory.

Table 1: Comparison of Laboratory Performance in Trimethoprim Quantification

Laboratory ID	Analytical Method	Reported Conc. (µg/mL)	Bias (%)	Precision (% RSD)	Z-Score
Lab A	HPLC-UV	4.85	-3.0%	1.8%	-0.75
Lab B	HPLC-UV	5.20	+4.0%	2.5%	1.00
Lab C	LC-MS/MS	4.98	-0.4%	0.9%	-0.10
Lab D	HPLC-UV	4.50	-10.0%	3.1%	-2.50
Lab E	LC-MS/MS	5.05	+1.0%	1.1%	0.25

Table 2: Performance Characteristics of Analytical Methods Used

Method	Linearity Range (µg/mL)	Limit of Detection (LOD) (µg/mL)	Limit of Quantification (LOQ) (µg/mL)	Average Recovery (%)
HPLC-UV	0.25 - 100	0.03 - 0.2	0.1 - 0.25	~82-100%
LC-MS/MS	0.1 - 50	0.06	0.1	>95%

Data in tables are representative and compiled for illustrative purposes based on typical performance characteristics found in published literature.[8][10][11][12]

Detailed Experimental Protocols

Reproducibility in inter-laboratory studies hinges on well-defined and standardized experimental protocols. Below is a detailed methodology for the quantification of trimethoprim in plasma using a common High-Performance Liquid Chromatography (HPLC) with UV detection method.[9][10][13][14]

Objective: To quantify the concentration of trimethoprim in human plasma samples.

Materials and Reagents:

• Trimethoprim reference standard

• Internal Standard (e.g., Sulfamethazine)

• HPLC-grade Acetonitrile (B52724)

• HPLC-grade Methanol

• Phosphate (B84403) buffer (0.1 M)

• Human plasma (drug-free)

• 0.45 µm syringe filters

Instrumentation:

• HPLC system with UV detector

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Centrifuge

• Vortex mixer

Procedure:

• Standard and QC Sample Preparation:

  • Prepare a stock solution of trimethoprim and the internal standard in methanol.

  • Spike drug-free plasma with known concentrations of trimethoprim to create calibration standards (e.g., 0.25, 0.5, 1.0, 2.5, 5.0 µg/mL) and quality control (QC) samples (low, mid, high).[10]

• Sample Preparation (Protein Precipitation):

  • To a 200 µL aliquot of plasma sample (standard, QC, or unknown), add 20 µL of the internal standard solution.[10]

  • Add 400 µL of cold acetonitrile to precipitate proteins.

  • Vortex the mixture for 1 minute.

  • Centrifuge at 4000 rpm for 10 minutes.[15]

  • Collect the supernatant and filter it through a 0.45 µm syringe filter.

• Chromatographic Conditions:

  • Mobile Phase: A mixture of 0.1 M phosphate buffer and acetonitrile (e.g., 65:35 v/v).[10][13]

  • Flow Rate: 1.0 mL/min.[10][14]

  • Column Temperature: Ambient or controlled at 40°C.[14]

  • Injection Volume: 20 µL.[14]

  • UV Detection Wavelength: 225-260 nm.[10][13]

• Data Analysis:

  • Construct a calibration curve by plotting the peak area ratio (Trimethoprim/Internal Standard) against the concentration of the calibration standards.

  • Determine the concentration of trimethoprim in the QC and unknown samples by interpolating their peak area ratios from the calibration curve.

Mandatory Visualizations

Visual diagrams are crucial for understanding complex workflows and biological mechanisms. The following diagrams were created using Graphviz (DOT language) and adhere to the specified design constraints.

Caption: A typical experimental workflow for quantifying trimethoprim in plasma samples.

Caption: Trimethoprim inhibits bacterial DNA synthesis by blocking dihydrofolate reductase.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Trimethoprim: mechanisms of action, antimicrobial activity, bacterial resistance, pharmacokinetics, adverse reactions, and therapeutic indications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. What is the mechanism of Trimethoprim? [synapse.patsnap.com]
• 4. What is the mechanism of Trimethoprim Hydrochloride? [synapse.patsnap.com]
• 5. PDB-101: Global Health: Antimicrobial Resistance: undefined: Trimethoprim [pdb101.rcsb.org]
• 6. researchgate.net [researchgate.net]
• 7. Determination of trimethoprim by various analytical techniques- A- review | Semantic Scholar [semanticscholar.org]
• 8. benchchem.com [benchchem.com]
• 9. A high performance liquid chromatography method for trimethoprim utilizing solid-phase column extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A Reliable Method to Quantify Trimethoprim and Sulfamethoxazole in Plasma of Children by HPLC with Application in Pharmacokinetic Studies [scirp.org]
• 11. Quantification of Serum Sulfamethoxazole and Trimethoprim by Ultra-fast Solid-Phase Extraction-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. ijrpb.com [ijrpb.com]
• 14. journals.umt.edu.pk [journals.umt.edu.pk]
• 15. Simultaneous determination of trimethoprim and sulfamethoxazole in dried plasma and urine spots - PMC [pmc.ncbi.nlm.nih.gov]

Deuterium's Influence on Chromatographic Retention Time: A Comparative Analysis

For researchers, scientists, and professionals in drug development, the substitution of hydrogen with its heavier isotope, deuterium (B1214612), is a powerful technique. While offering significant advantages in pharmacokinetic and metabolic studies, this isotopic labeling can introduce a critical analytical variable: a shift in chromatographic retention time. This guide provides an objective comparison of the impact of deuterium substitution on retention time across various chromatographic techniques, supported by experimental data and detailed methodologies.

The phenomenon where deuterated compounds exhibit different retention times compared to their non-deuterated (protiated) counterparts is known as the chromatographic deuterium isotope effect (CDE).[1][2] This effect stems from the subtle yet significant physicochemical differences between the carbon-hydrogen (C-H) and carbon-deuterium (C-D) bonds. The C-D bond is slightly shorter and stronger, resulting in a smaller van der Waals radius and reduced polarizability for the deuterated molecule.[3] These molecular alterations influence the interactions between the analyte and the stationary phase, leading to observable differences in retention behavior.

Comparative Analysis of Retention Time Shifts

The magnitude and direction of the retention time shift due to deuterium substitution are highly dependent on the chromatographic mode employed. A summary of these effects is presented below, with supporting experimental data.

Reversed-Phase Liquid Chromatography (RPLC)

In RPLC, which separates molecules based on hydrophobicity, deuterated compounds generally elute earlier than their protiated analogs.[1][3] This is often termed an "inverse isotope effect."[3] The slightly lower hydrophobicity of the C-D bond compared to the C-H bond leads to weaker interactions with the non-polar stationary phase, resulting in a shorter retention time.[2]

Compound Pair	Chromatographic System	Retention Time (Protiated) (min)	Retention Time (Deuterated) (min)	Retention Time Shift (Δt_R) (min)	Reference
Olanzapine / Olanzapine-d3	Reversed-phase LC-MS/MS	Slight separation observed	Slightly earlier elution	< 0.16	[3]
Des-methyl Olanzapine / Des-methyl Olanzapine-d8	Reversed-phase LC-MS/MS	Slight separation observed	Slightly earlier elution	< 0.16	[3]
Ergothioneine / Ergothioneine-d9	Ion-pairing reversed-phase chromatography	1.44	1.42	0.02	[3]
Dimethyl-labeled peptides (light vs. heavy)	nUHPLC-ESI-MS/MS	-	-	Median shift of 3 s	[4]

Normal-Phase Liquid Chromatography (NPLC)

In contrast to RPLC, deuterated compounds in NPLC, which separates molecules based on polarity, often elute later than their non-deuterated counterparts.[2][3] This "normal isotope effect" suggests a stronger interaction of the deuterated compound with the polar stationary phase.

Compound Pair	Chromatographic System	Retention Time (Protiated) (min)	Retention Time (Deuterated) (min)	Retention Time Shift (Δt_R) (min)	Reference
Olanzapine / Olanzapine-d3	Normal-phase LC-MS/MS	1.60	1.66	-0.06	[3][5]
Des-methyl Olanzapine / Des-methyl Olanzapine-d8	Normal-phase LC-MS/MS	2.62	2.74	-0.12	[3][5]

Gas Chromatography (GC)

Similar to RPLC, an "inverse isotope effect" is commonly observed in GC, where deuterated compounds elute earlier than their protiated analogs.[6][7] This is primarily attributed to the higher vapor pressure of the deuterated compounds.[7] The weaker intermolecular forces of the deuterated molecules lead to a greater tendency to transition into the gas phase, resulting in faster elution.

Compound Pair	Chromatographic System	Retention Time (Protiated) (min)	Retention Time (Deuterated) (min)	hdIE_C (t_R(H)/t_R(D))	Reference
Metformin (d0) / Metformin (d6)	GC-MS	3.60	3.57	1.0084	[6]

Experimental Protocols

To accurately assess the chromatographic deuterium isotope effect, a systematic experimental approach is required. The following provides a detailed methodology for comparing the retention times of deuterated and non-deuterated compounds.

Objective

To determine the difference in retention time (Δt_R) between a deuterated compound and its non-deuterated analog under specific chromatographic conditions.

Materials

• Analytical standards of the protiated and deuterated compounds of interest.

• High-purity solvents for mobile phase preparation.

• Appropriate chromatographic column (e.g., C18 for RPLC, silica (B1680970) for NPLC).

• A liquid or gas chromatograph coupled with a suitable detector (e.g., UV, MS).

Methodology

• Standard Preparation:

  • Prepare individual stock solutions of the protiated and deuterated standards in a suitable solvent.

  • From the stock solutions, prepare a mixture containing both compounds at a known concentration ratio (e.g., 1:1).

• Chromatographic Conditions:

  • Column: Select a column based on the analyte's properties and the desired separation mode.

  • Mobile Phase: Prepare the mobile phase according to the chosen chromatographic mode. For RPLC, this is typically a mixture of water and an organic solvent like acetonitrile (B52724) or methanol. For NPLC, it is a non-polar solvent with a polar modifier.

  • Flow Rate: Set an appropriate flow rate for the column dimensions.

  • Temperature: Maintain a constant and controlled column temperature.

  • Injection Volume: Inject a consistent volume of the standard mixture.

• Data Acquisition:

  • Inject the prepared standard mixture into the chromatograph.

  • Monitor the elution profile and record the chromatogram.

• Data Analysis:

  • Determine the retention time for the apex of each chromatographic peak (protiated and deuterated).

  • Calculate the retention time shift (Δt_R) by subtracting the retention time of the deuterated analog from the protiated analog (Δt_R = t_R(H) - t_R(D)).[3]

  • For GC data, the chromatographic H/D isotope effect (hdIE_C) can be calculated by dividing the retention time of the protiated analyte by that of the deuterated analyte (hdIE_C = t_R(H) / t_R(D)).[6]

  • Repeat the analysis multiple times to ensure reproducibility and calculate the mean and standard deviation of the retention time shift.

Visualizing the Experimental Workflow

The following diagram illustrates the logical workflow for assessing the impact of deuterium substitution on retention time.

Caption: Experimental workflow for assessing the deuterium isotope effect.

Signaling Pathway of Deuterium Isotope Effect on Retention

The following diagram illustrates the underlying principles leading to the observed retention time shift.

Caption: Physicochemical basis of the deuterium isotope effect.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. gcms.cz [gcms.cz]

Safety & Regulatory Compliance

Proper Disposal of Methyl 3,4,5-trimethoxybenzoate-d9: A Step-by-Step Guide

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental compliance. This guide provides detailed procedures for the safe disposal of Methyl 3,4,5-trimethoxybenzoate-d9.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to be aware of the potential hazards associated with Methyl 3,4,5-trimethoxybenzoate-d9. While some sources indicate it does not meet GHS hazard criteria, other safety data sheets suggest it can cause skin, eye, and respiratory irritation[1][2]. Therefore, it is prudent to handle this compound with appropriate care.

Always handle the chemical in a well-ventilated area, preferably within a chemical fume hood[1]. Personal Protective Equipment (PPE) is mandatory to prevent accidental exposure.

Personal Protective Equipment (PPE)	Specification
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber)
Eye Protection	Safety glasses with side-shields or chemical goggles[3]
Skin and Body Protection	Laboratory coat and closed-toe shoes
Respiratory Protection	Use in a well-ventilated area. If dust is generated, a NIOSH-approved respirator may be necessary[3].

Step-by-Step Disposal Protocol

The guiding principle for the disposal of Methyl 3,4,5-trimethoxybenzoate-d9 is to treat it as a chemical waste product. It should not be disposed of in the regular trash or poured down the drain[4].

• Waste Collection:

  • Collect waste Methyl 3,4,5-trimethoxybenzoate-d9, including any contaminated materials (e.g., weighing paper, pipette tips), in a designated and compatible chemical waste container.

  • The container must be in good condition, made of a material compatible with the chemical, and have a secure, tight-fitting lid[4].

• Labeling:

  • Clearly label the waste container with "Hazardous Waste" (or as required by your institution's waste management program) and the full chemical name: "Methyl 3,4,5-trimethoxybenzoate-d9".

  • Include the approximate quantity of the waste.

• Storage:

  • Store the sealed waste container in a designated, well-ventilated, and secure waste accumulation area away from incompatible materials[1][3].

  • The storage area should be cool and dry[5].

• Disposal Request:

  • Arrange for the collection of the chemical waste through your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor[1].

  • Follow your organization's specific procedures for requesting a waste pickup.

Spill and Contamination Cleanup

In the event of a small spill, follow these steps:

• Ensure Proper PPE: Wear the appropriate personal protective equipment before cleaning the spill.

• Containment: For a solid spill, carefully sweep or scoop the material into a suitable container for disposal[5]. Avoid generating dust[5].

• Decontamination: Clean the spill area with soap and water[3].

• Waste Disposal: All materials used for cleanup (e.g., contaminated paper towels, gloves) should be placed in the designated chemical waste container.

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper disposal of Methyl 3,4,5-trimethoxybenzoate-d9.

Caption: Disposal workflow for Methyl 3,4,5-trimethoxybenzoate-d9.

References

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. Methyl 3,4,5-trimethoxybenzoate | C11H14O5 | CID 15956 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. lobachemie.com [lobachemie.com]
• 4. mtu.edu [mtu.edu]
• 5. assets.thermofisher.com [assets.thermofisher.com]

Personal protective equipment for handling Methyl 3,4,5-trimethoxybenzoate-d9

This guide provides crucial safety and logistical information for the handling and disposal of Methyl 3,4,5-trimethoxybenzoate-d9, a deuterated compound. The toxicological properties of this substance have not been fully investigated, and caution is advised.[1] Researchers, scientists, and drug development professionals should adhere to these procedural steps to ensure personal safety and proper laboratory conduct.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling Methyl 3,4,5-trimethoxybenzoate-d9 to prevent skin and eye contact, inhalation, and ingestion.[1][2] The required PPE is summarized in the table below.

Body Part	PPE Item	Specifications
Eyes/Face	Safety Goggles or Faceshield	Chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1] A face shield may be required for splash hazards.[3][4]
Hands	Chemical-resistant Gloves	Nitrile, neoprene, or PVC gloves are recommended.[4][5] Inspect gloves before each use and wash them before removal.[6][7]
Body	Laboratory Coat or Protective Clothing	A flame-resistant lab coat or other protective clothing should be worn to prevent skin exposure.[1][2]
Respiratory	Dust Mask or Respirator	A NIOSH-approved N95 dust mask or a respirator should be used, especially when handling the powder outside of a ventilated enclosure.[8] Follow OSHA respirator regulations found in 29 CFR 1910.134 or European Standard EN 149.[1]
Feet	Closed-toe Shoes	Sandals or perforated shoes are not permitted in the laboratory.[2][6]

Operational Plan: Step-by-Step Handling Procedure

1. Preparation and Engineering Controls:

• Work in a well-ventilated area, preferably within a chemical fume hood, to control airborne levels of the powder.[1][2]

• Ensure that an eyewash station and a safety shower are readily accessible.[1]

• Cover the work surface with disposable bench paper to contain any potential spills.[3][9]

• Have all necessary equipment, including spatulas, weighing paper, and containers, ready before handling the chemical.

2. Weighing and Handling:

• When weighing, do so in a manner that avoids the dispersal of dust.[9] If the balance cannot be placed inside a fume hood, use an enclosure around the balance.

• Use designated tools for transferring the chemical.[2] Avoid using metal spatulas if the compound is reactive.

• Keep the container of Methyl 3,4,5-trimethoxybenzoate-d9 tightly closed when not in use.[1][10]

• Avoid creating dust. If the powder is in solution, work over a disposable bench cover.[9]

3. Post-Handling:

• Wash hands and any exposed skin thoroughly with soap and water after handling, even if gloves were worn.[1][6]

• Clean the work area and any contaminated equipment.

• Remove and dispose of contaminated PPE properly. Do not wear lab coats or gloves outside of the laboratory.[7]

Disposal Plan

• Waste Collection: All waste materials, including unused product, contaminated bench paper, and disposable PPE, should be collected in a suitable, labeled, and closed container.[1][11]

• Waste Disposal: Dispose of the chemical waste through an approved waste disposal plant.[11][12] Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose of down the drain or in regular trash.

Emergency Procedures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

• Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if irritation persists.[1]

• Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[1]

• Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Do not induce vomiting. Seek immediate medical attention.[1]

• Spills: In case of a spill, vacuum or sweep up the material and place it into a suitable disposal container.[1] Alert personnel in the area and, if necessary, evacuate.[2]

Caption: Workflow for Safely Handling Methyl 3,4,5-trimethoxybenzoate-d9.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. gz-supplies.com [gz-supplies.com]
• 3. Article - Laboratory Safety Manual - ... [policies.unc.edu]
• 4. hsa.ie [hsa.ie]
• 5. Personal Protective Equipment - Environmental Health & Safety Services – Syracuse University [ehss.syr.edu]
• 6. artsci.usu.edu [artsci.usu.edu]
• 7. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. 3,4,5-トリメトキシ安息香酸メチル 98% | Sigma-Aldrich [sigmaaldrich.com]
• 9. ehs.wisc.edu [ehs.wisc.edu]
• 10. lobachemie.com [lobachemie.com]
• 11. assets.thermofisher.cn [assets.thermofisher.cn]
• 12. fishersci.com [fishersci.com]